(-)-Dihydrocarvyl acetate

• CAS: 20777-49-5

Core Science & Biosynthesis

The Enigmatic Presence of (-)-Dihydrocarvyl Acetate in Spearmint (Mentha spicata): A Technical Deep Dive

For Immediate Release

A comprehensive examination of the natural occurrence, biosynthesis, and analytical quantification of (-)-dihydrocarvyl acetate (B1210297) in Mentha spicata. This technical guide is intended for researchers, scientists, and professionals in the fields of natural product chemistry, phytochemistry, and drug development.

Introduction

Spearmint (Mentha spicata L.), a perennial herb of the Lamiaceae family, is renowned for its characteristic aroma and is a significant source of essential oils utilized in the food, cosmetic, and pharmaceutical industries. The primary constituent of spearmint oil is typically (-)-carvone (B1668593), which imparts its distinct scent. However, the complex volatile profile of Mentha spicata comprises a diverse array of monoterpenes and their derivatives, including the ester (-)-dihydrocarvyl acetate. While present in smaller quantities, this compound contributes to the overall organoleptic properties of the oil and is of interest for its potential biological activities. This technical guide provides an in-depth analysis of the natural occurrence of (-)-dihydrocarvyl acetate in Mentha spicata, elucidates its putative biosynthetic pathway, and details the experimental methodologies for its extraction and quantification.

Natural Occurrence and Quantitative Analysis

(-)-Dihydrocarvyl acetate is a recognized natural constituent of the essential oil of various Mentha spicata chemotypes and varieties. Its concentration can fluctuate based on genetic factors, geographical location, and developmental stage of the plant. A summary of reported quantitative data is presented in Table 1.

Table 1: Quantitative Occurrence of (-)-Dihydrocarvyl Acetate in Mentha spicata Essential Oil

Mentha spicata Variety/Chemotype	Plant Part	Relative Percentage (%)	Reference(s)
Mentha spicata L.	Not specified	0.57	[1][2]
Mentha spicata (from Mediterranean region)	Aerial Parts	1.0
Mentha spicata L. var. 'viridis'	Not specified	0.15 - 0.43 (varies with crop age)
Mentha spicata L. var. crispa Benth.	Not specified	Isolated from this variety
Mentha spicata	Leaf	16.0 - 400.0 ppm
Mentha spicata	Essential Oil	Not specified (present)	[3]
Carvone (B1668592)/dihydrocarvone-rich chemotypes	Not specified	Present	[1][4]

Biosynthesis of (-)-Dihydrocarvyl Acetate

The biosynthesis of (-)-dihydrocarvyl acetate in Mentha spicata is intrinsically linked to the well-established monoterpene pathway that produces (-)-carvone. The proposed pathway involves a series of enzymatic transformations commencing with the universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).

The key steps are hypothesized as follows:

• Geranyl Diphosphate (B83284) (GPP) Synthesis: IPP and DMAPP are condensed by geranyl diphosphate synthase to form the C10 precursor, geranyl diphosphate.

• Cyclization to (-)-Limonene (B1674923): GPP undergoes cyclization catalyzed by (-)-limonene synthase to yield the monoterpene olefin, (-)-limonene.

• Hydroxylation to (-)-trans-Carveol (B1215196): The cytochrome P450 enzyme, (-)-limonene-6-hydroxylase, introduces a hydroxyl group at the C6 position of (-)-limonene to form (-)-trans-carveol.

• Oxidation to (-)-Carvone: The alcohol (-)-trans-carveol is then oxidized to the ketone (-)-carvone by the action of (-)-trans-carveol dehydrogenase.

• Reduction to (-)-Dihydrocarvone: It is proposed that a specific carvone reductase enzyme, yet to be fully characterized in Mentha spicata, catalyzes the reduction of the endocyclic double bond of (-)-carvone to yield (-)-dihydrocarvone. The presence of carvone/dihydrocarvone-rich chemotypes supports the existence of this enzymatic step[1][4].

• Acetylation to (-)-Dihydrocarvyl Acetate: The final step is the esterification of the hydroxyl group of (-)-dihydrocarvone with an acetyl group. This reaction is likely catalyzed by a monoterpene acetyltransferase . While specific acetyltransferases for other monoterpenols have been identified in Mentha species, the enzyme responsible for the acetylation of dihydrocarvone (B1202640) has not been explicitly characterized.

Putative biosynthetic pathway of (-)-dihydrocarvyl acetate in Mentha spicata.

Experimental Protocols

Extraction of Essential Oil from Mentha spicata

A standard method for the extraction of essential oils from the aerial parts of Mentha spicata is hydrodistillation.

Materials:

• Fresh or air-dried aerial parts of Mentha spicata

• Clevenger-type apparatus

• Distilled water

• Heating mantle

• Anhydrous sodium sulfate (B86663)

Procedure:

• Weigh a known amount of the plant material (e.g., 100 g of dried material) and place it in the round-bottom flask of the Clevenger apparatus.

• Add a sufficient volume of distilled water to cover the plant material (e.g., 1 L).

• Set up the hydrodistillation apparatus and heat the flask using a heating mantle.

• Continue the distillation for a set period (e.g., 3 hours) until no more oil is collected.

• Collect the essential oil from the graduated tube of the Clevenger apparatus.

• Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

• Store the oil in a sealed, dark glass vial at 4°C until analysis.

General workflow for essential oil extraction by hydrodistillation.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification

GC-MS is the primary technique for the identification of volatile compounds in essential oils.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Capillary column suitable for essential oil analysis (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

GC Conditions (Example):

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 60°C for 2 min, ramp up to 240°C at a rate of 3°C/min, and hold for 10 min.

• Injection Volume: 1 µL of a diluted sample (e.g., 1% in hexane).

• Split Ratio: 1:50.

MS Conditions (Example):

• Ion Source Temperature: 230°C.

• Interface Temperature: 280°C.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Range: m/z 40-500.

Identification: The identification of (-)-dihydrocarvyl acetate is achieved by comparing its mass spectrum and retention index with those of authentic standards and with data from mass spectral libraries (e.g., NIST, Wiley).

Gas Chromatography-Flame Ionization Detection (GC-FID) for Quantification

For accurate quantification, GC-FID is often preferred due to its linear response over a wide concentration range. A validated method is crucial for reliable results.

Method Validation Parameters:

• Linearity: A calibration curve should be constructed using at least five concentrations of a certified (-)-dihydrocarvyl acetate standard. The correlation coefficient (r²) should be >0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These are determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Precision: Assessed as repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple replicates of a sample. The relative standard deviation (RSD) should typically be <5%.

• Accuracy: Determined by recovery studies, where a known amount of the standard is spiked into a sample matrix. Recoveries are expected to be within a range of 95-105%.

Quantification Procedure:

• Prepare a stock solution of a certified (-)-dihydrocarvyl acetate standard of known concentration.

• Prepare a series of calibration standards by diluting the stock solution.

• Prepare the essential oil sample by diluting it to a concentration that falls within the linear range of the calibration curve. An internal standard (e.g., n-tridecane) can be added to both the standards and the sample for improved accuracy.

• Inject the calibration standards and the sample into the GC-FID system under the same conditions as for GC-MS analysis.

• Integrate the peak area of (-)-dihydrocarvyl acetate in the chromatograms.

• Construct a calibration curve by plotting the peak area (or the ratio of the peak area of the analyte to the internal standard) against the concentration of the standards.

• Calculate the concentration of (-)-dihydrocarvyl acetate in the sample using the regression equation from the calibration curve.

Conclusion

(-)-Dihydrocarvyl acetate is a consistent, albeit minor, component of Mentha spicata essential oil. Its formation is a downstream extension of the well-characterized carvone biosynthetic pathway, involving putative reductase and acetyltransferase enzymes that warrant further investigation. The detailed experimental protocols provided for extraction and validated quantitative analysis using chromatographic techniques offer a robust framework for researchers to accurately determine the concentration of this and other monoterpenoid esters in Mentha spicata. A deeper understanding of the biosynthesis and accumulation of (-)-dihydrocarvyl acetate could pave the way for the targeted breeding of novel Mentha spicata chemotypes and the exploration of its potential applications in various industries. Further research is needed to isolate and characterize the specific enzymes responsible for the final steps in its biosynthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. oatext.com [oatext.com]
• 3. Plant Mentha spicata (Lamiaceae) | Dr. Duke's Phytochemical and Ethnobotanical Databases [phytochem.nal.usda.gov]
• 4. Chemical Characterization of the Essential Oil Compositions of Mentha spicata and M. longifolia ssp. cyprica from the Mediterranean Basin and Multivariate Statistical Analyses - PMC [pmc.ncbi.nlm.nih.gov]

Isolating and Defining (-)-Dihydrocarvyl Acetate: A Technical Guide for Researchers

For Immediate Release

This whitepaper provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the isolation and characterization of (-)-dihydrocarvyl acetate (B1210297), a monoterpenoid acetate ester found in various essential oils. This document outlines detailed methodologies for its extraction, purification, and analytical characterization, supported by quantitative data and visual workflows.

Introduction

(-)-Dihydrocarvyl acetate is a naturally occurring monoterpenoid with a characteristic sweet, floral, and slightly minty aroma. It is found as a constituent in the essential oils of several plants, most notably in various species of mint, such as Mentha spicata (spearmint).[1] The isolation and characterization of this compound are of interest for its potential applications in the flavor, fragrance, and pharmaceutical industries. This guide details the necessary steps to obtain and verify high-purity (-)-dihydrocarvyl acetate from essential oil sources.

Essential Oil Sources and Composition

(-)-Dihydrocarvyl acetate is present in the essential oils of several plant species. The concentration of this compound can vary significantly depending on the plant's geographical origin, harvesting time, and the specific chemotype.

Plant Species	Essential Oil Component	Concentration (% w/w)
Mentha spicata	(-)-Dihydrocarvyl Acetate	7.69%
Mentha spicata (from the Mediterranean)	(-)-Dihydrocarvyl Acetate	1.0%

Isolation and Purification Workflow

The isolation of (-)-dihydrocarvyl acetate from essential oils is a multi-step process involving initial extraction followed by purification techniques to separate the target compound from other components of the essential oil.

Caption: Experimental workflow for the isolation of (-)-dihydrocarvyl acetate.

Experimental Protocols

Objective: To extract the crude essential oil from the plant material.

Materials:

• Fresh or dried plant material (e.g., Mentha spicata leaves)

• Distilled water

• Steam distillation apparatus (Clevenger-type)

• Heating mantle

• Separatory funnel

• Anhydrous sodium sulfate (B86663)

Procedure:

• The plant material is placed in the distillation flask with a sufficient amount of distilled water.

• The mixture is heated to boiling, and the steam, carrying the volatile essential oil components, rises.

• The steam and oil vapor mixture is passed through a condenser, where it cools and liquefies.

• The condensed liquid, a mixture of water and essential oil, is collected in a receiving vessel.

• Due to their immiscibility, the essential oil will form a separate layer from the water.

• The essential oil is separated from the aqueous layer using a separatory funnel.

• The collected essential oil is dried over anhydrous sodium sulfate to remove any residual water.

Objective: To separate the crude essential oil into fractions based on the boiling points of its components, thereby enriching the fraction containing (-)-dihydrocarvyl acetate.

Materials:

• Crude essential oil

• Fractional distillation apparatus (including a fractionating column, condenser, and collection flasks)

• Heating mantle with a magnetic stirrer

• Boiling chips

• Vacuum source (optional, for reduced pressure distillation)

Procedure:

• The crude essential oil is placed in the distillation flask with boiling chips.

• The apparatus is assembled for fractional distillation.

• The oil is heated, and the vapor rises through the fractionating column. The column provides a large surface area for repeated vaporization and condensation cycles, leading to a better separation of components with close boiling points.

• Fractions are collected at different temperature ranges. The boiling point of (-)-dihydrocarvyl acetate is approximately 226-228 °C at atmospheric pressure.

• Each fraction is analyzed (e.g., by GC-MS) to identify the one with the highest concentration of (-)-dihydrocarvyl acetate.

Objective: To achieve high purity of (-)-dihydrocarvyl acetate by separating it from other compounds in the enriched fraction. A study on the purification of a similar terpene, β-caryophyllene, demonstrated a yield of >80% and a purity of >99% using column chromatography.

Materials:

• Enriched fraction containing (-)-dihydrocarvyl acetate

• Silica (B1680970) gel (for normal-phase chromatography) or C18-functionalized silica (for reversed-phase chromatography)

• Chromatography column

• Solvent system (e.g., a gradient of hexane (B92381) and ethyl acetate for normal-phase)

• Collection tubes

• Rotary evaporator

Procedure:

• A slurry of the stationary phase (e.g., silica gel) in the initial mobile phase is prepared and packed into the chromatography column.

• The enriched fraction is concentrated and loaded onto the top of the column.

• The mobile phase is passed through the column to elute the compounds. The polarity of the mobile phase can be gradually increased (gradient elution) to separate compounds with different polarities.

• Fractions are collected sequentially.

• Each fraction is analyzed by a suitable method (e.g., Thin Layer Chromatography or GC-MS) to identify the fractions containing pure (-)-dihydrocarvyl acetate.

• The pure fractions are combined, and the solvent is removed using a rotary evaporator to yield the purified compound.

Characterization of (-)-Dihydrocarvyl Acetate

Once isolated, the identity and purity of (-)-dihydrocarvyl acetate must be confirmed using various analytical techniques.

Caption: Analytical workflow for the characterization of (-)-dihydrocarvyl acetate.

Analytical Methodologies

Objective: To determine the purity of the isolated compound and confirm its molecular weight and fragmentation pattern.

Typical GC-MS Parameters for Mentha spicata Essential Oil Analysis:

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 60 °C, ramped to 240 °C at a rate of 3 °C/min.

• Mass Spectrometer: Electron Impact (EI) ionization at 70 eV.

• Mass Range: m/z 40-500.

Expected Results: The mass spectrum of dihydrocarvyl acetate will show a molecular ion peak (M+) at m/z 196, corresponding to its molecular weight. Characteristic fragment ions for esters include the loss of the alkoxy group and McLafferty rearrangement products.

Objective: To elucidate the chemical structure of the isolated compound.

¹H NMR: The proton NMR spectrum provides information about the number of different types of protons and their neighboring environments. ¹³C NMR: The carbon-13 NMR spectrum indicates the number of different types of carbon atoms in the molecule.

Note: Specific chemical shift values can be found in spectral databases for (-)-dihydrocarvyl acetate.

Objective: To identify the functional groups present in the molecule.

Expected Characteristic Peaks for a Terpene Acetate:

• ~2960-2850 cm⁻¹: C-H stretching vibrations of alkyl groups.

• ~1735 cm⁻¹: Strong C=O stretching vibration characteristic of the ester carbonyl group.

• ~1240 cm⁻¹: C-O stretching vibration of the ester group.

• ~1645 cm⁻¹: C=C stretching vibration of the isopropenyl group.

Conclusion

This technical guide provides a comprehensive framework for the successful isolation and characterization of (-)-dihydrocarvyl acetate from essential oil sources. The detailed protocols and analytical methods described herein will enable researchers and professionals in the fields of natural product chemistry, flavor and fragrance development, and drug discovery to obtain and verify this valuable monoterpenoid for further investigation and application. The provided workflows and data tables serve as a practical resource for planning and executing these procedures.

References

• 1. One-Step Purification of Microbially Produced Hydrophobic Terpenes via Process Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to (-)-Dihydrocarvyl Acetate: Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Dihydrocarvyl acetate (B1210297) is a monoterpenoid ester that belongs to the p-menthane (B155814) class of natural products.[1] It is found in various essential oils, including those from celery and spearmint (Mentha spp.).[1][2] This compound is valued in the flavor and fragrance industry for its sweet, floral, and slightly minty aroma.[1][2] Beyond its sensory characteristics, the broader class of p-menthane monoterpenoids has garnered interest for potential applications in pharmaceuticals and drug development due to their diverse biological activities. This technical guide provides a comprehensive overview of the chemical and physical properties of (-)-dihydrocarvyl acetate, detailed experimental protocols for its synthesis and analysis, and an exploration of its known and potential biological activities.

Chemical and Physical Properties

(-)-Dihydrocarvyl acetate is a clear, colorless liquid with a characteristic sweet and floral scent.[1][3] A comprehensive summary of its key chemical and physical properties is presented in the tables below.

Table 1: General and Chemical Properties of (-)-Dihydrocarvyl Acetate

Property	Value	Reference(s)
IUPAC Name	[(1R,2R,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohexyl] acetate	[4]
Synonyms	(-)-p-Menth-8-en-2-yl acetate, L-Dihydrocarvyl acetate	[2]
CAS Number	20777-49-5	[5]
Molecular Formula	C₁₂H₂₀O₂	[5]
Molecular Weight	196.29 g/mol	[5]
Appearance	Clear colorless liquid	[1][3]
Odor Profile	Sweet, floral, rose-like, slightly minty	[1][2]
Taste Profile	At 25 ppm: floral, vegetative, minty with cooking, rose, and bean nuances	[1]

Table 2: Physical Properties of (-)-Dihydrocarvyl Acetate

Property	Value	Reference(s)
Boiling Point	232-234 °C (lit.)	[1]
Density	0.947 g/mL at 20 °C (lit.)	[1]
Refractive Index (n²⁰/D)	1.459 (lit.)	[1]
Flash Point	90.0 °C (194.0 °F) - closed cup	[2]
Solubility	Soluble in alcohol, slightly soluble in water	[6]
Optical Activity [α]/D	≤55° (neat)	[7]

Experimental Protocols

Synthesis of (-)-Dihydrocarvyl Acetate

The most common method for the synthesis of (-)-dihydrocarvyl acetate is the acetylation of (-)-dihydrocarveol (B1197605).[1] A detailed experimental protocol is provided below.

Reaction Scheme:

Caption: Synthesis of (-)-dihydrocarvyl acetate.

Materials:

• (-)-Dihydrocarveol

• Acetic anhydride

• Pyridine (dried)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve (-)-dihydrocarveol (1.0 equivalent) in dry pyridine.

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.5-2.0 equivalents per hydroxyl group) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of methanol.

• Remove the pyridine by co-evaporation with toluene (B28343) under reduced pressure.

• Dissolve the residue in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude (-)-dihydrocarvyl acetate.

Purification of (-)-Dihydrocarvyl Acetate

The crude product can be purified by either fractional distillation under reduced pressure or silica (B1680970) gel column chromatography.

1. Fractional Distillation:

• Apparatus: A standard fractional distillation setup with a Vigreux column is suitable.

• Procedure:

  • Assemble the fractional distillation apparatus, ensuring all joints are properly sealed.

  • Place the crude (-)-dihydrocarvyl acetate in the distillation flask with a few boiling chips or a magnetic stir bar.

  • Apply a vacuum and gradually heat the flask.

  • Collect the fraction that distills at the boiling point of (-)-dihydrocarvyl acetate at the applied pressure. The boiling point will be lower than the atmospheric boiling point of 232-234 °C.

2. Silica Gel Column Chromatography:

• Stationary Phase: Silica gel (60-120 or 100-200 mesh).

• Mobile Phase (Eluent): A non-polar/polar solvent system is used. A common choice is a gradient of ethyl acetate in hexane (B92381) or petroleum ether. The exact ratio should be determined by TLC analysis of the crude product. A starting mixture of 5-10% ethyl acetate in hexane is often a good starting point.

• Procedure:

  • Prepare a slurry of silica gel in the initial, least polar eluent and pack it into a chromatography column.

  • Add a small layer of sand to the top of the silica gel.

  • Dissolve the crude product in a minimal amount of the initial eluent and load it onto the column.

  • Elute the column with the chosen solvent system, gradually increasing the polarity if necessary.

  • Collect fractions and analyze them by TLC to identify those containing the pure (-)-dihydrocarvyl acetate.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Caption: Experimental workflow for (-)-dihydrocarvyl acetate.

Spectroscopic Analysis

1. Gas Chromatography-Mass Spectrometry (GC-MS):

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating terpenes and their derivatives.

• Injector Temperature: 250-280 °C.

• Oven Temperature Program: An initial temperature of 60-80 °C, held for 1-2 minutes, followed by a ramp of 5-10 °C/min to a final temperature of 250-280 °C.

• Carrier Gas: Helium at a constant flow rate of approximately 1 mL/min.

• MS Detector: Electron ionization (EI) at 70 eV, with a scan range of m/z 40-400.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common solvent for NMR analysis of terpenes.

• ¹H NMR: Spectra are typically recorded on a 400 or 500 MHz spectrometer. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹³C NMR: Spectra are typically recorded on a 100 or 125 MHz spectrometer. Chemical shifts are reported in ppm relative to the solvent peak (CDCl₃ at 77.16 ppm).

Biological Activity and Potential Applications

While extensive research on the specific biological activities of (-)-dihydrocarvyl acetate is limited, the broader class of p-menthane monoterpenoids exhibits a range of promising pharmacological effects, suggesting potential avenues for investigation.

Antimicrobial Activity

Monoterpenoids, including those from the p-menthane series, are known to possess antimicrobial properties. Their mechanism of action is often attributed to their ability to disrupt the cell membranes of bacteria and fungi, leading to increased permeability and leakage of intracellular components. While specific studies on (-)-dihydrocarvyl acetate are scarce, related compounds have demonstrated efficacy against various pathogens. Further research is warranted to determine the antimicrobial spectrum and potency of (-)-dihydrocarvyl acetate.

Anti-inflammatory Effects

Several p-menthane monoterpenoids have been shown to possess anti-inflammatory properties. The potential mechanisms include the inhibition of pro-inflammatory enzymes and signaling pathways. For instance, some monoterpenoids can modulate the production of inflammatory mediators such as nitric oxide (NO) and prostaglandins. Given that acetate itself has been shown to have anti-inflammatory effects, it is plausible that (-)-dihydrocarvyl acetate could exhibit similar activity. In vitro assays, such as measuring the inhibition of NO production in lipopolysaccharide (LPS)-stimulated macrophages, could be employed to investigate this potential.

Caption: Potential applications of (-)-dihydrocarvyl acetate.

Drug Development and Future Perspectives

The structural backbone of (-)-dihydrocarvyl acetate, a p-menthane monoterpenoid, makes it an interesting scaffold for medicinal chemistry and drug discovery. Its lipophilic nature may facilitate passage through biological membranes. Future research could focus on synthesizing derivatives of (-)-dihydrocarvyl acetate to enhance its biological activity and explore its potential as a lead compound for the development of new therapeutic agents. The pleasant sensory profile of this compound also suggests its continued use and potential for new applications in aromatherapy and as a functional ingredient in various consumer products.

Conclusion

(-)-Dihydrocarvyl acetate is a well-characterized monoterpenoid with established applications in the flavor and fragrance industries. This guide has provided a detailed overview of its chemical and physical properties, along with comprehensive experimental protocols for its synthesis, purification, and analysis. While specific data on its biological activities are still emerging, the known properties of related p-menthane monoterpenoids suggest promising avenues for future research into its potential antimicrobial, anti-inflammatory, and other therapeutic effects. This information serves as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

References

• 1. rsc.org [rsc.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. rsc.org [rsc.org]
• 4. ncasi.org [ncasi.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. rsc.org [rsc.org]
• 7. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]

An In-depth Guide to the Stereochemistry and Absolute Configuration of (-)-Dihydrocarvyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Dihydrocarvyl acetate (B1210297), a p-menthane (B155814) monoterpenoid, is a chiral molecule of significant interest in the flavor, fragrance, and pharmaceutical industries. Its biological activity and sensory properties are intrinsically linked to its three-dimensional structure. This technical guide provides a comprehensive overview of the stereochemistry and absolute configuration of (-)-dihydrocarvyl acetate, detailing the nomenclature of its stereoisomers, experimental methodologies for their separation and characterization, and the definitive assignment of their absolute configurations. Quantitative data is presented in structured tables, and key conceptual relationships are visualized through diagrams to facilitate a deeper understanding for researchers and professionals in drug development and chemical sciences.

Introduction to the Stereochemistry of Dihydrocarvyl Acetate

Dihydrocarvyl acetate possesses three chiral centers within its p-menthane structure, giving rise to a total of eight possible stereoisomers (four pairs of enantiomers). The nomenclature used to distinguish these diastereomers—dihydro, isodihydro, neodihydro, and neoisodihydro—relates to the relative orientations of the methyl, isopropenyl, and acetate substituents on the cyclohexane (B81311) ring. The sign of the optical rotation, (+) or (-), then specifies a particular enantiomer.

Commercial (-)-dihydrocarvyl acetate is often a mixture of these stereoisomers. Understanding the precise stereochemistry of each component is crucial as different isomers can exhibit distinct biological activities and sensory profiles.

Absolute Configuration of Dihydrocarvyl Acetate Stereoisomers

The absolute configuration of the stereoisomers of dihydrocarveol (B1210190), the precursor to dihydrocarvyl acetate, has been determined through stereoselective synthesis and spectroscopic analysis. The reduction of carvone (B1668592) and dihydrocarvone (B1202640) serves as a common synthetic pathway to access these isomers.[1][2] The absolute configuration of the resulting alcohols dictates the configuration of the corresponding acetates.

The four diastereomeric pairs of dihydrocarveol are:

• Dihydrocarveol: Characterized by a specific relative stereochemistry of the substituents.

• Isodihydrocarveol: A diastereomer of dihydrocarveol.

• Neodihydrocarveol: Another diastereomer.

• Neoisodihydrocarveol: The fourth diastereomer.

For example, the absolute configuration of (+)-dihydrocarveol has been identified as (1S, 2S, 5S)-2-methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol.[3] Conversely, (-)-neodihydrocarveol has been assigned the (1R, 2S, 5S) configuration.[4] The acetylation of these specific dihydrocarveol isomers yields the corresponding dihydrocarvyl acetate stereoisomers with the same absolute configurations at the chiral centers.

Table 1: Stereochemical Descriptors of Dihydrocarveol Isomers

Common Name	IUPAC Name (example enantiomer)	Absolute Configuration
(+)-Dihydrocarveol	(1S,2S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol	1S, 2S, 5S
(-)-Neodihydrocarveol	(1R,2S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol	1R, 2S, 5S

Note: This table provides examples of specific enantiomers. The enantiomers would have the opposite configuration at all chiral centers.

Quantitative Data

The physical and spectroscopic properties of dihydrocarvyl acetate are essential for its identification and characterization. Commercial samples, often being mixtures, will exhibit properties that are a composite of their components.

Table 2: Physical Properties of (-)-Dihydrocarvyl Acetate (Mixture of Isomers)

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₀O₂	[5]
Molecular Weight	196.29 g/mol	[5]
Boiling Point	232-234 °C	[5]
Density	0.947 g/mL at 20 °C	[5]
Refractive Index	n20/D 1.459	[5]
Optical Rotation	[α]20/D -20±1° (neat, for a specific mixture of (-)-dihydrocarveol)

Table 3: Spectroscopic Data of Dihydrocarveol/Dihydrocarvyl Acetate Isomers

Technique	Key Observations	Reference(s)
¹³C NMR	Chemical shifts are characteristic for each stereoisomer, allowing for their identification and differentiation.	[6]
¹H NMR	Provides information on the proton environment and coupling constants, aiding in structural elucidation.	[7][8]
Mass Spectrometry	The fragmentation pattern can be used to confirm the molecular weight and basic structure.	[3][4]

Experimental Protocols

Synthesis of Dihydrocarvyl Acetate Stereoisomers

A common method for the synthesis of dihydrocarveol stereoisomers is the reduction of carvone or dihydrocarvone.[1][2]

Protocol: Reduction of Carvone to Dihydrocarvone [5]

• Reactants: (S)-(+)- or (R)-(-)-carvone, Zinc powder, Methanol-water solution.

• Procedure: Carvone is subjected to reduction with Zn in a methanol-water mixture.

• Outcome: This reaction typically yields a mixture of cis- and trans-dihydrocarvones. The ratio of the diastereomers can be influenced by the reaction conditions.

• Further Reduction: The resulting dihydrocarvones can be further reduced to the corresponding dihydrocarveols using a reducing agent such as sodium borohydride.

• Acetylation: The separated dihydrocarveol isomers are then acetylated using acetic anhydride (B1165640) in the presence of a catalyst (e.g., pyridine) to yield the respective dihydrocarvyl acetate stereoisomers.

Chiral Separation of Stereoisomers

Chiral Gas Chromatography (GC) is a powerful technique for the separation and analysis of the different stereoisomers of dihydrocarvyl acetate.

Protocol: Chiral Gas Chromatography [1]

• Column: A capillary column coated with a chiral stationary phase (e.g., a cyclodextrin (B1172386) derivative) is used.

• Mobile Phase: An inert carrier gas, such as helium or hydrogen.

• Principle: The enantiomers and diastereomers of dihydrocarvyl acetate interact differently with the chiral stationary phase, leading to different retention times and thus their separation.

• Detection: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for detection and identification.

Determination of Absolute Configuration

Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) are advanced spectroscopic techniques used to determine the absolute configuration of chiral molecules in solution.

Protocol: VCD/ECD Analysis

• Sample Preparation: A solution of the purified stereoisomer in a suitable solvent (e.g., chloroform-d) is prepared.

• Data Acquisition: The VCD or ECD spectrum is recorded on a specialized spectrometer.

• Computational Modeling: Density Functional Theory (DFT) calculations are performed to predict the theoretical VCD or ECD spectrum for a specific, known absolute configuration (e.g., 1R, 2R, 5R).

• Comparison: The experimentally measured spectrum is compared to the computationally predicted spectrum. A match between the experimental and theoretical spectra allows for the unambiguous assignment of the absolute configuration of the molecule.

Visualizing Stereochemical Relationships

The relationships between the key compounds in the synthesis and identification of (-)-dihydrocarvyl acetate can be visualized to clarify the stereochemical pathways.

Caption: Synthetic and analytical workflow for the determination of the absolute configuration of dihydrocarvyl acetate stereoisomers.

The stereochemical relationship between the four diastereomers of a p-menthan-2-ol, such as dihydrocarveol, can be represented by considering the relative positions of the substituents on the cyclohexane ring.

Caption: Relationship between the four diastereomers of dihydrocarveol based on the configuration at the chiral centers.

Conclusion

The stereochemistry of (-)-dihydrocarvyl acetate is complex, with multiple stereoisomers contributing to the properties of commercially available samples. A thorough understanding of the absolute configuration of each isomer is paramount for applications in drug development and other fields where stereospecific interactions are critical. The methodologies outlined in this guide, including stereoselective synthesis, chiral chromatography, and advanced spectroscopic techniques like VCD/ECD, provide a robust framework for the separation, identification, and definitive stereochemical assignment of these important chiral molecules. This detailed knowledge enables researchers to correlate specific three-dimensional structures with their unique biological and sensory properties, paving the way for more targeted and effective product development.

References

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]
• 3. Dihydrocarveol, (+-)- | C10H18O | CID 89755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (1S,2R,4S)-neo-dihydrocarveol | C10H18O | CID 443184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. bmse000533 (1R,2R,4R)-dihydrocarveol at BMRB [bmrb.io]
• 8. spectrabase.com [spectrabase.com]

Microbial Transformation of (-)-Dihydrocarvyl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The microbial transformation of terpenoids represents a powerful and environmentally benign alternative to traditional chemical synthesis for the production of novel, high-value compounds. This technical guide explores the core principles and methodologies for the biotransformation of (-)-dihydrocarvyl acetate (B1210297), a saturated monoterpenyl acetate. While direct studies on the microbial transformation of (-)-dihydrocarvyl acetate are not extensively documented in publicly available literature, this guide leverages detailed experimental data from the biotransformation of the structurally similar compound, (-)-dihydromyrcenyl acetate, by the plant parasitic fungus Glomerella cingulata.[1] This allows for the presentation of robust experimental protocols and a scientifically informed projection of potential metabolic pathways and products.

Microbial catalysts, particularly fungi, offer high regio- and stereoselectivity in their reactions, often performing complex hydroxylations and other modifications at unactivated carbon centers—a significant challenge for conventional chemical methods.[2] The enzymes within these microorganisms, such as esterases and cytochrome P450 monooxygenases, are key to these transformations. Esterases can hydrolyze the acetate group to yield the corresponding alcohol, (-)-dihydrocarveol, which can then undergo further oxidation. Monooxygenases can introduce hydroxyl groups at various positions on the p-menthane (B155814) skeleton, leading to a variety of oxygenated derivatives with potential applications in the pharmaceutical, fragrance, and flavor industries.

This guide provides detailed experimental protocols, summarized quantitative data from an analogous biotransformation, and visual representations of a proposed metabolic pathway and experimental workflow to serve as a comprehensive resource for researchers initiating studies in this area.

Proposed Metabolic Pathway of (-)-Dihydrocarvyl Acetate

The proposed metabolic pathway for (-)-dihydrocarvyl acetate by a microbial catalyst like Glomerella cingulata involves two primary types of enzymatic reactions: hydrolysis of the ester linkage and subsequent hydroxylation at various positions on the carbon skeleton. The initial hydrolysis would be catalyzed by an esterase, yielding (-)-dihydrocarveol. This alcohol can then be a substrate for cytochrome P450 monooxygenases, which can introduce hydroxyl groups at sterically accessible and electronically favorable positions. Based on known fungal transformations of related terpenoids, hydroxylation is likely to occur at positions that are relatively unhindered.

Caption: Proposed metabolic pathway for (-)-dihydrocarvyl acetate.

Quantitative Data Summary

The following tables summarize the quantitative data from the microbial transformation of the analogous compound, (-)-dihydromyrcenyl acetate, by Glomerella cingulata after 7 days of incubation.[1] This data is presented to provide an illustrative example of the types of products and yields that might be expected from the biotransformation of a saturated monoterpenyl acetate by this fungus.

Table 1: Biotransformation Products of (-)-Dihydromyrcenyl Acetate by G. cingulata

Product Number	Compound Name	Yield (%)
1	Dihydromyrcenol	15.2
2	3,7-dihydroxy-3,7-dimethyl-1-octene-7-carboxylate	8.5
3	3,7-dihydroxy-3,7-dimethyl-1-octene	25.1
4	3,7-dimethyloctane-1,2,7-triol-7-carboxylate	10.3
5	3,7-dimethyloctane-1,2,7-triol	5.8
Total	64.9

Table 2: Biotransformation of Dihydromyrcenol by G. cingulata

Product Number	Compound Name	Yield (%)
3	3,7-dihydroxy-3,7-dimethyl-1-octene	30.5
5	3,7-dimethyloctane-1,2,7-triol	12.1
Total	42.6

Experimental Protocols

The following protocols are adapted from the study of Miyazawa et al. (2000) on the biotransformation of (-)-dihydromyrcenyl acetate by Glomerella cingulata and provide a detailed methodology for conducting similar experiments.[1]

Microorganism and Culture Conditions

• Microorganism: Glomerella cingulata (provided by the Faculty of Agriculture, Kinki University).

• Culture Medium: A liquid medium containing 2% glucose, 0.5% peptone, 0.5% yeast extract, and 0.5% NaCl in distilled water. The pH of the medium is adjusted to 7.0.

• Cultivation:

  • Transfer mycelia from a stock culture to several 100 mL Erlenmeyer flasks, each containing 25 mL of the sterile liquid medium.

  • Incubate the flasks at 25°C for 3 days on a rotary shaker at 120 rpm.

  • Combine the contents of these flasks and homogenize to prepare the inoculum.

  • Inoculate 1 L of the same medium in a 3 L flask with the homogenized mycelia.

  • Cultivate under the same conditions for an additional 3 days.

Substrate Administration and Incubation

• Substrate Preparation: Dissolve (-)-dihydrocarvyl acetate in ethanol.

• Administration: Add the substrate solution to the 3-day-old culture of G. cingulata. The final concentration of the substrate in the culture medium should be 0.2 g/L.

• Incubation: Continue the incubation of the culture with the substrate at 25°C and 120 rpm for 7 days.

Extraction and Purification of Metabolites

The experimental workflow for extraction and purification is outlined in the diagram below.

Caption: Experimental workflow for biotransformation and product isolation.

• Separation of Mycelia and Supernatant: After the incubation period, separate the culture broth into mycelia and supernatant by centrifugation.

• Extraction from Supernatant: Extract the supernatant three times with equal volumes of ethyl acetate.

• Extraction from Mycelia: Wash the mycelia with water and then extract three times with acetone.

• Combining and Concentrating Extracts: Combine the ethyl acetate and acetone extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain a crude extract.

• Column Chromatography: Subject the crude extract to silica gel column chromatography. Elute with a solvent gradient of n-hexane and ethyl acetate.

• Fraction Analysis: Monitor the collected fractions by thin-layer chromatography (TLC).

• Preparative HPLC: Further purify the fractions containing the metabolites using preparative high-performance liquid chromatography (HPLC) to isolate the individual compounds.

Analytical Methods

• Gas Chromatography-Mass Spectrometry (GC-MS): Analyze the crude extract and purified metabolites to identify the chemical structures. Use a suitable capillary column (e.g., DB-5) and a temperature program that allows for the separation of terpenoid compounds.

• Nuclear Magnetic Resonance (NMR): Characterize the purified metabolites using 1H and 13C NMR spectroscopy to elucidate their detailed chemical structures.

• Thin-Layer Chromatography (TLC): Use silica gel plates and a suitable solvent system (e.g., n-hexane:ethyl acetate) to monitor the progress of the biotransformation and the purification process. Visualize the spots by spraying with a vanillin-sulfuric acid reagent and heating.

Conclusion

The microbial transformation of (-)-dihydrocarvyl acetate holds significant potential for the synthesis of novel, oxygenated p-menthane derivatives. While direct experimental data for this specific substrate is limited, the detailed protocols and quantitative results from the biotransformation of the analogous compound, (-)-dihydromyrcenyl acetate by Glomerella cingulata, provide a robust framework for initiating research in this area. The proposed metabolic pathway, involving initial ester hydrolysis followed by hydroxylation, is a scientifically sound starting point for the identification of potential biotransformation products. The methodologies outlined in this guide are intended to equip researchers, scientists, and drug development professionals with the necessary information to explore the rich chemical diversity that can be accessed through the microbial transformation of terpenoids. Further research is warranted to isolate and characterize the specific metabolites of (-)-dihydrocarvyl acetate and to explore the catalytic potential of a wider range of microorganisms.

References

• 1. Biotransformation of (-)-dihydromyrcenyl acetate using the plant parasitic fungus Glomerella cingulata as a biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jmaps.in [jmaps.in]

A Technical Guide to the Sensory Properties and Odor Profile of (-)-Dihydrocarvyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Dihydrocarvyl acetate (B1210297) (CAS No: 20777-49-5) is a p-menthane (B155814) monoterpenoid ester known for its significant role as a flavor and fragrance ingredient.[1] It is found naturally in celery and various Mentha species, including Scotch spearmint.[1] Its characteristic aroma profile, a complex blend of floral, minty, and sweet notes, makes it a valuable component in perfumery, cosmetics, and food flavoring.[2] This document provides an in-depth technical overview of the sensory properties of (-)-dihydrocarvyl acetate, details the experimental methodologies used for its evaluation, and explores the underlying physiological mechanisms of its perception.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of (-)-dihydrocarvyl acetate is essential for its application in sensory science and product development.

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₀O₂	[1]
Molecular Weight	196.29 g/mol	[1]
CAS Number	20777-49-5	[1]
FEMA Number	2380	[1]
JECFA Number	379	[1]
Appearance	Colorless to pale yellow liquid	[1]
Density	0.943 - 0.954 g/mL at 20 °C	[1]
Refractive Index	1.458 - 1.463 at 20 °C	[1]
Solubility	Soluble in alcohol; slightly soluble in water	[1]

Sensory Profile: Odor and Flavor

The sensory characteristics of (-)-dihydrocarvyl acetate are multifaceted, contributing to its versatility. The odor is predominantly described as floral and minty, with several nuanced undertones.

Olfactory Profile

The odor of (-)-dihydrocarvyl acetate is consistently characterized by a combination of floral and minty notes. Different evaluators have identified a range of specific descriptors, highlighting its complexity.

Source/Evaluator	Odor Descriptors
General	Floral, rose, cuminseed, sweet, minty.[2]
International Flavors & Fragrances Inc.	Floral, green, fruity, vegetative, camphoreous, and piney with bean nuances.[2]
PerfumersWorld	A light character; fresh linalyl acetate with faint fruity and floral touches and a very faint berry undertone. Also reported as: Tuberose Blossom Oil, Curly Mint, Spearmint, and Celery.[3]
Sigma-Aldrich	Medicinal, minty, vanilla.[2]

Flavor Profile

When evaluated orally, (-)-dihydrocarvyl acetate presents a corresponding profile with distinct taste characteristics.

Concentration	Flavor Descriptors	Source(s)
25 ppm	Floral, vegetative, and minty with cooling, rose, and bean nuances.	[2]

Quantitative Sensory Data

Quantitative sensory data provides objective measures of a compound's potency and longevity.

Parameter	Value	Source(s)
Odor Strength	Medium	[2]
Substantivity on Smelling Strip	32 hours at 100%	[2]
Relative Odor Impact	60	[3]
Recommended Usage Level (Fragrance)	Up to 8.0000% in concentrate	[2]

Experimental Protocols for Sensory Analysis

The characterization of (-)-dihydrocarvyl acetate's sensory profile relies on standardized analytical and descriptive methodologies.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a critical technique for identifying odor-active compounds in a sample. The effluent from the gas chromatograph is split, with one portion directed to a chemical detector (like MS or FID) and the other to a heated sniffing port where a trained analyst assesses the odor.

Methodology for Spearmint Oil Analysis (Proxy for (-)-Dihydrocarvyl Acetate))

• Instrumentation : A gas chromatograph coupled with a mass spectrometer and an olfactometry port.

• Sample Preparation : Spearmint essential oil, a natural source of (-)-dihydrocarvyl acetate, is diluted in a suitable solvent like hexane (B92381) (e.g., 1:2 dilution).[4]

• GC Conditions :

  • Column : HP-1MS (30m x 0.32mm, 0.25µm film thickness) or similar non-polar column.[4] An ionic liquid column like SLB®-IL59 (30 m x 0.25 mm I.D., 0.2 µm) can also be used for resolving a wide range of terpenes and oxygenated compounds.[5]

  • Inlet : 250°C, with a split ratio of 50:1.[4]

  • Carrier Gas : Helium at a constant flow of 1.5 mL/min.[4]

  • Oven Temperature Program : Initial temperature of 40°C held for 1 minute, then ramped at 15°C/min to 250°C, and held for 1 minute.[4]

• Olfactometry : The GC effluent is sniffed by trained panelists who record the odor descriptors and intensity at specific retention times.

Figure 1: Experimental workflow for Gas Chromatography-Olfactometry (GC-O).

Sensory Panel Evaluation

Quantitative Descriptive Analysis (QDA) is a standard method used to generate a detailed sensory profile of a product. For a fragrance ingredient like (-)-dihydrocarvyl acetate, a trained panel is essential.

Methodology for Quantitative Descriptive Analysis (QDA)

• Panelist Selection & Training : Panelists are screened for their sensory acuity and ability to describe aromas. They undergo intensive training to develop a consensus vocabulary for the specific odor attributes of mint and floral compounds, using reference standards.

• Sample Preparation : (-)-Dihydrocarvyl acetate is diluted to a standardized concentration (e.g., in odorless solvent like diethyl phthalate (B1215562) or ethanol) and applied to smelling strips. Samples are coded to prevent bias.

• Evaluation : In a controlled, odor-free environment, panelists evaluate the samples. They rate the intensity of each previously defined sensory attribute (e.g., "minty," "rosy," "sweet," "herbaceous") on a numerical scale (e.g., a 15-cm line scale).[6]

• Data Analysis : The intensity ratings are collected and statistically analyzed (e.g., using Analysis of Variance - ANOVA) to generate a sensory profile or "spider web" plot, visualizing the aroma characteristics of the compound.

Figure 2: Workflow for Quantitative Descriptive Analysis (QDA) sensory panel.

Mechanism of Olfactory Perception

The perception of odor begins with the interaction of volatile molecules with olfactory receptors (ORs) located in the nasal cavity. These receptors are G-protein coupled receptors (GPCRs), which initiate a downstream signaling cascade upon activation.

While the specific receptor(s) for (-)-dihydrocarvyl acetate have not been definitively identified, studies on related monoterpenoids, such as (-)-citronellal (B106795), have shown activation of specific ORs (e.g., OR1A2).[7] This activation triggers a well-understood intracellular signaling pathway.

Generalized Olfactory Signaling Pathway

• Binding : An odorant molecule, such as (-)-dihydrocarvyl acetate, binds to a specific Olfactory Receptor (OR) on the surface of an olfactory sensory neuron.

• G-Protein Activation : This binding causes a conformational change in the OR, activating an associated G-protein (Gα-olf).

• Second Messenger Production : The activated Gα-olf subunit stimulates the enzyme adenylyl cyclase III, which converts ATP into cyclic AMP (cAMP), a second messenger.

• Ion Channel Opening : cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels in the neuron's membrane.

• Depolarization : The opening of CNG channels allows an influx of cations (Na⁺ and Ca²⁺), leading to the depolarization of the neuron's membrane.

• Signal Propagation : If the depolarization reaches a certain threshold, it generates an action potential. This electrical signal travels along the neuron's axon to the olfactory bulb in the brain, where it is processed, leading to the perception of a specific smell.

Figure 3: Generalized olfactory signal transduction pathway.

References

• 1. Dihydrocarvyl acetate, (-)- | C12H20O2 | CID 6553874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dihydrocarvyl acetate, 20777-49-5 [thegoodscentscompany.com]
• 3. perfumersworld.com [perfumersworld.com]
• 4. Analysis of the aroma components of spearmint essential oil by GC-TOFMS and AI structure analysis | Applications Notes | JEOL Ltd. [jeol.com]
• 5. Chromatogram Detail [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. Monoterpene (-)-citronellal affects hepatocarcinoma cell signaling via an olfactory receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of (-)-Dihydrocarvyl Acetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Dihydrocarvyl acetate (B1210297), a monoterpene ester, is a compound of interest in the fragrance, flavor, and pharmaceutical industries. A thorough understanding of its solubility in various organic solvents is paramount for its application in synthesis, formulation, and purification processes. This technical guide provides a comprehensive overview of the known solubility characteristics of (-)-dihydrocarvyl acetate, supported by comparative data from structurally analogous compounds. Furthermore, it outlines a detailed experimental protocol for solubility determination and presents a visual workflow to aid in experimental design.

Introduction to (-)-Dihydrocarvyl Acetate

(-)-Dihydrocarvyl acetate is a naturally occurring organic compound found in plants such as celery and spearmint.[1][2][3] It is characterized by a sweet, floral, and slightly minty aroma.[1][3] Structurally, it is the acetate ester of dihydrocarveol. Its physicochemical properties are crucial in determining its behavior in various solvent systems, a key consideration for its use in research and development.

Physicochemical Properties

A summary of the key physicochemical properties of (-)-dihydrocarvyl acetate is presented in Table 1. These properties, particularly its molecular weight and estimated logP value, suggest a lipophilic nature, indicating a higher affinity for non-polar organic solvents over polar ones like water.

Table 1: Physicochemical Properties of (-)-Dihydrocarvyl Acetate

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₀O₂	[4][5]
Molecular Weight	196.29 g/mol	[4]
Appearance	Clear colorless liquid	[1][3]
Boiling Point	232-234 °C	[1][2]
Density	0.947 g/mL at 20 °C	[1][2][6]
Refractive Index	n20/D 1.459	[1][2]
logP (o/w)	3.724 (estimated)	[7]
Water Solubility	8.307 mg/L at 25 °C (estimated)	[7]
Qualitative Water Solubility	Slightly soluble	[4][7][8]
Qualitative Alcohol Solubility	Soluble	[4][7][8]

Solubility Profile

Qualitative Solubility of (-)-Dihydrocarvyl Acetate:

Multiple sources confirm that (-)-dihydrocarvyl acetate is "soluble in alcohol" and "slightly soluble in water".[4][7][8] This is consistent with its chemical structure, which contains a relatively large, non-polar terpene backbone and a polar acetate group.

Comparative Solubility of Analogous Compounds:

To provide a more detailed understanding, the solubility data for menthyl acetate, a structurally similar monoterpene acetate, is presented in Table 2. This data serves as a valuable proxy for estimating the solubility of (-)-dihydrocarvyl acetate in various organic solvents. The general trend observed is high solubility in a wide range of organic solvents, from polar protic solvents like ethanol (B145695) to non-polar aprotic solvents like n-hexane.

Qualitative data for bornyl acetate further supports this trend, indicating it is "soluble in low polar organic solvents; soluble in ethanol, ether, most non-volatile oils and volatile oils" and only "slightly soluble in water".[1]

Table 2: Quantitative Solubility of Menthyl Acetate in Various Organic Solvents at 25°C

Solvent	Solvent Type	Solubility (g/L)
Chloroform	Halogenated	2485.32
THF	Ether	1616.87
Dichloromethane	Halogenated	1599.0
1,4-Dioxane	Ether	1080.86
Cyclohexanone	Ketone	1026.03
Methanol	Alcohol (Polar Protic)	714.7
1,2-Dichloroethane	Halogenated	714.7
NMP	Amide	710.04
Isopropanol	Alcohol (Polar Protic)	688.37
Ethanol	Alcohol (Polar Protic)	661.83
tert-Butanol	Alcohol (Polar Protic)	661.08
Acetone	Ketone	601.48
DMF	Amide	554.76
n-Propanol	Alcohol (Polar Protic)	553.97
n-Hexanol	Alcohol (Polar Protic)	538.02
Acetonitrile	Nitrile	519.06
sec-Butanol	Alcohol (Polar Protic)	518.64
n-Butanol	Alcohol (Polar Protic)	487.19
DMSO	Sulfoxide	484.8
n-Butyl Acetate	Ester	483.24
2-Butanone	Ketone	472.27
2-Methoxyethanol	Ether/Alcohol	462.21
Isobutanol	Alcohol (Polar Protic)	457.73
MTBE	Ether	447.6
Isopentanol	Alcohol (Polar Protic)	425.22
Propionic Acid	Carboxylic Acid	417.6
Toluene	Aromatic Hydrocarbon	402.1
DMAc	Amide	399.18
Ethyl Acetate	Ester	396.02
Diethyl Ether	Ether	394.21
Methyl Acetate	Ester	386.01
Ethyl Formate	Ester	351.23
Tetrachloromethane	Halogenated	343.11
p-Xylene	Aromatic Hydrocarbon	334.42
n-Pentanol	Alcohol (Polar Protic)	307.41
2-Butoxyethanol	Ether/Alcohol	291.42
n-Pentyl Acetate	Ester	291.05
Cyclohexane	Alkane	281.31
n-Propyl Acetate	Ester	271.66
Isopropyl Acetate	Ester	267.3
m-Xylene	Aromatic Hydrocarbon	262.84
o-Xylene	Aromatic Hydrocarbon	260.7
MIBK	Ketone	250.93
n-Octanol	Alcohol (Polar Protic)	244.08
2-Ethoxyethanol	Ether/Alcohol	235.79
n-Heptanol	Alcohol (Polar Protic)	227.43
Isobutyl Acetate	Ester	218.86
Ethylbenzene	Aromatic Hydrocarbon	215.06
Propylene Glycol	Diol	175.42
Formamide	Amide	141.94
Formic Acid	Carboxylic Acid	113.32
n-Hexane	Alkane	109.78
Dimethyl Carbonate	Carbonate Ester	101.19
n-Heptane	Alkane	87.21
Ethylene Glycol	Diol	75.3
n-Octane	Alkane	34.62
Water	Polar Protic	0.95

Data for menthyl acetate obtained from Scent.vn[9].

Experimental Protocol for Solubility Determination

The following is a generalized protocol for the experimental determination of the solubility of a compound such as (-)-dihydrocarvyl acetate in an organic solvent. This method is based on the gravimetric analysis of a saturated solution.

Materials:

• (-)-Dihydrocarvyl acetate (solute)

• Selected organic solvent(s)

• Analytical balance (± 0.0001 g)

• Thermostatically controlled shaker or water bath

• Vials with screw caps

• Syringe filters (e.g., 0.45 µm PTFE)

• Pre-weighed evaporation dishes or vials

• Volumetric flasks and pipettes

• Oven or vacuum desiccator

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of (-)-dihydrocarvyl acetate to a series of vials.

  • Accurately pipette a known volume of the desired organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation is reached. The presence of undissolved solid at the bottom of the vial confirms saturation.

• Sample Collection and Filtration:

  • Once equilibrated, carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are disturbed.

  • Attach a syringe filter to the pipette tip and dispense the clear, saturated solution into a pre-weighed evaporation dish or vial.

• Solvent Evaporation:

  • Place the evaporation dishes in an oven at a temperature below the boiling point of the solvent and the decomposition temperature of (-)-dihydrocarvyl acetate. Alternatively, use a vacuum desiccator at room temperature to evaporate the solvent.

  • Continue the evaporation process until a constant weight of the residue is achieved.

• Gravimetric Analysis and Calculation:

  • Accurately weigh the evaporation dish containing the dried residue of (-)-dihydrocarvyl acetate.

  • Calculate the mass of the dissolved solute by subtracting the initial weight of the empty dish.

  • The solubility can then be expressed in various units, such as g/L, mg/mL, or mol/L, using the following formula:

  Solubility (g/L) = (Mass of residue (g)) / (Volume of solvent used (L))

• Data Reporting:

  • Repeat the experiment at least in triplicate to ensure accuracy and report the average solubility with the standard deviation.

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining solubility is depicted in the following diagram.

Experimental Workflow for Solubility Determination

Conclusion

While quantitative solubility data for (-)-dihydrocarvyl acetate in a broad range of organic solvents remains to be fully documented, a strong qualitative and comparative understanding has been established. The compound is readily soluble in alcohols and, by extension from its structural analogs, is expected to be highly soluble in a variety of other common organic solvents. For applications requiring precise solubility values, the provided experimental protocol offers a reliable method for their determination. This guide serves as a foundational resource for researchers and professionals working with (-)-dihydrocarvyl acetate, enabling more informed decisions in experimental design and process development.

References

• 1. Bornyl acetate [chembk.com]
• 2. (-)-DIHYDROCARVYL ACETATE | 20777-49-5 [chemicalbook.com]
• 3. (-)-DIHYDROCARVYL ACETATE CAS#: 20777-49-5 [m.chemicalbook.com]
• 4. scent.vn [scent.vn]
• 5. Dihydrocarvyl acetate [webbook.nist.gov]
• 6. (-)-Dihydrocarvyl acetate | TargetMol [targetmol.com]
• 7. dihydrocarvyl acetate, 20777-49-5 [thegoodscentscompany.com]
• 8. Dihydrocarvyl acetate, (-)- | C12H20O2 | CID 6553874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. scent.vn [scent.vn]

Dihydrocarvyl Acetate: A Toxicological Profile and Safety Assessment

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrocarvyl acetate (B1210297) (CAS No. 20777-49-5) is a monoterpenoid ester naturally occurring in plants such as celery and spearmint. It is utilized as a fragrance and flavoring agent in various consumer products. This technical guide provides a comprehensive overview of the toxicological profile and safety assessment of dihydrocarvyl acetate, synthesizing available data on its acute and sub-chronic toxicity, genotoxicity, skin sensitization, and metabolic fate. The information is presented to aid researchers, scientists, and drug development professionals in evaluating its safety for various applications.

Chemical and Physical Properties

Property	Value
Chemical Name	2-methyl-5-(1-methylethenyl)cyclohexyl acetate
Synonyms	p-Menth-8-en-2-yl acetate, Dihydrocarveol (B1210190) acetate
CAS Number	20777-49-5
Molecular Formula	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol
Appearance	Clear, colorless liquid
Odor	Floral, rose-like, slightly minty

Toxicological Profile

The toxicological assessment of dihydrocarvyl acetate indicates a low order of toxicity. The safety evaluation has been supported by data from the substance itself and through read-across approaches with structurally related compounds.

Acute Toxicity

Dihydrocarvyl acetate exhibits low acute toxicity via oral and dermal routes of exposure.

Study	Species	Route	LD50	Reference
Acute Oral Toxicity	Rat	Oral	> 5000 mg/kg	[1][2]
Acute Dermal Toxicity	Rabbit	Dermal	> 5000 mg/kg	[1][2]

Skin and Eye Irritation

Based on animal studies, dihydrocarvyl acetate is considered a mild skin irritant. There is no available data on its potential for eye irritation.

Study	Species	Result	Reference
Skin Irritation	Rabbit	Mild skin irritation after 24 hours	[1][2]

Skin Sensitization

Human data indicates that dihydrocarvyl acetate is not a skin sensitizer (B1316253) at a 4% concentration[2]. A No Expected Sensitization Induction Level (NESIL) has been established based on read-across data.

Study Type	Method	Result	Reference
Human Experience	-	No irritation or sensitization at 4% solution	[2]
Quantitative Risk Assessment	Read-across from 4-methyl-8-methylenetricyclo[3.3.1.1(3,7)]decan-2-yl acetate	NESIL: 2500 µg/cm²	[3][4]

Genotoxicity

The genotoxic potential of dihydrocarvyl acetate has been evaluated using a read-across approach with dihydrocarveol and acetic acid. The available data suggests that dihydrocarvyl acetate is not expected to be genotoxic[3][4].

Repeated Dose Toxicity

A Margin of Exposure (MOE) for repeated dose toxicity has been calculated using data from the read-across analogs isopulegol (B1217435) and acetic acid. The calculated MOE is greater than 100, indicating a low concern for systemic toxicity from repeated exposure[3][4].

Reproductive and Developmental Toxicity

The reproductive and developmental toxicity of dihydrocarvyl acetate has been assessed using the Threshold of Toxicological Concern (TTC) for a Cramer Class I material. The estimated exposure to dihydrocarvyl acetate is below the TTC values for both reproductive (0.03 mg/kg/day) and local respiratory (1.4 mg/day) toxicity endpoints, suggesting a low risk[3][4].

Carcinogenicity

Dihydrocarvyl acetate is not classified as a carcinogen by the International Agency for Research on Cancer (IARC)[1].

Phototoxicity and Photoallergenicity

Based on an evaluation of its UV/Visible light absorption spectra, dihydrocarvyl acetate is not expected to be phototoxic or photoallergenic[3][4].

Experimental Protocols

Detailed experimental protocols for the cited studies are often proprietary to the testing organizations. However, the methodologies generally follow established international guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Skin Irritation (Rabbit) - General Protocol Outline

A standardized protocol, such as OECD Test Guideline 404, is typically followed for acute dermal irritation studies.

General workflow for an in vivo skin irritation study.

Human Repeat Insult Patch Test (HRIPT) - General Protocol Outline

The HRIPT is a standard method to assess the skin sensitization potential of a substance in humans.

Schematic of a Human Repeat Insult Patch Test (HRIPT).

Metabolism and Pharmacokinetics

References

• 1. researchgate.net [researchgate.net]
• 2. dihydrocarvyl acetate, 20777-49-5 [thegoodscentscompany.com]
• 3. vigon.com [vigon.com]
• 4. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Enantioselective Synthesis of (-)-Dihydrocarveyl Acetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the enantioselective synthesis of (-)-dihydrocarvyl acetate (B1210297), a valuable chiral building block and fragrance component. The synthesis is a two-step chemoenzymatic process, commencing with the highly stereoselective biocatalytic reduction of (R)-carvone to (-)-dihydrocarveol (B1197605), followed by a chemical acetylation to yield the target product. This method offers high enantiopurity and good yields, making it a robust procedure for laboratory and potential pilot-scale synthesis.

Introduction

(-)-Dihydrocarvyl acetate is a naturally occurring monoterpenoid acetate ester found in essential oils like spearmint. Its specific stereochemistry imparts distinct sensory properties, making it a sought-after ingredient in the flavor and fragrance industry. Furthermore, as a chiral molecule, it serves as a valuable intermediate in the asymmetric synthesis of more complex natural products and pharmaceuticals. The protocol detailed herein leverages the high stereoselectivity of enzymes for the key bond-forming step, ensuring the desired enantiomer is produced with high fidelity.

The overall synthetic pathway involves two main stages:

• Biocatalytic Reduction: A two-enzyme cascade reaction using an ene-reductase and a ketoreductase for the stereodivergent synthesis of (-)-dihydrocarveol from (R)-carvone.

• Chemical Acetylation: The straightforward esterification of the resulting (-)-dihydrocarveol to afford (-)-dihydrocarvyl acetate.

Data Presentation

The following table summarizes the key quantitative data for the two-step synthesis of (-)-dihydrocarvyl acetate.

Step	Reaction	Starting Material	Key Reagents/Catalysts	Product	Yield (%)	Enantiomeric Excess (ee%) / Diastereomeric Excess (de%)
1	Biocatalytic Reduction	(R)-Carvone	Ene-reductase (OYE1-W116A), Ketoreductase (KRED-NADP-040), NADPH, Isopropanol	(-)-Dihydrocarveol	>95	>99 (de)
2	Acetylation	(-)-Dihydrocarveol	Acetic anhydride, Pyridine (B92270), Dichloromethane (B109758) (DCM)	(-)-Dihydrocarvyl Acetate	~98	>99

Experimental Protocols

Step 1: Enantioselective Synthesis of (-)-Dihydrocarveol

This protocol is adapted from the stereodivergent synthesis of dihydrocarveol (B1210190) isomers. The specific combination of an ene-reductase and a ketoreductase is crucial for obtaining the desired (-)-dihydrocarveol stereoisomer.

Materials:

• (R)-Carvone

• Ene-reductase OYE1-W116A (or whole cells expressing the enzyme)

• Ketoreductase KRED-NADP-040 (or whole cells expressing the enzyme)

• Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (NADPH)

• Isopropanol

• Potassium phosphate buffer (100 mM, pH 7.5)

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of potassium phosphate buffer (100 mM, pH 7.5) is added the ene-reductase OYE1-W116A and the ketoreductase KRED-NADP-040.

• NADPH is added to the buffer solution as the cofactor.

• Isopropanol is added as a co-substrate for cofactor regeneration.

• (R)-Carvone is added to the reaction mixture.

• The reaction mixture is stirred at a controlled temperature (typically 30 °C) and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Upon completion, the reaction mixture is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to afford pure (-)-dihydrocarveol.

Step 2: Synthesis of (-)-Dihydrocarvyl Acetate

This is a standard procedure for the acetylation of a secondary alcohol.

Materials:

• (-)-Dihydrocarveol (from Step 1)

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (-)-dihydrocarveol in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C using an ice bath.

• Slowly add pyridine to the solution, followed by the dropwise addition of acetic anhydride.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by the slow addition of 1 M HCl.

• Separate the organic layer, and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude (-)-dihydrocarvyl acetate.

• If necessary, the product can be further purified by vacuum distillation or silica gel chromatography.

Visualization of the Synthetic Pathway

The following diagrams illustrate the key transformations in the enantioselective synthesis of (-)-dihydrocarvyl acetate.

Caption: Chemoenzymatic synthesis of (-)-dihydrocarvyl acetate.

Caption: Experimental workflow for the synthesis.

Application Notes and Protocols for the Acetylation of (-)-Dihydrocarveol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of (-)-dihydrocarvyl acetate (B1210297) through the acetylation of (-)-dihydrocarveol (B1197605). This transformation is a fundamental esterification reaction relevant in the fields of flavor and fragrance chemistry, as well as in the synthesis of chiral building blocks for drug development.

Introduction

(-)-Dihydrocarvyl acetate is a naturally occurring monoterpenoid acetate found in the essential oils of plants such as spearmint. It is valued for its sweet, floral, and minty aroma and is used as a flavoring and fragrance agent. The synthesis of (-)-dihydrocarvyl acetate is typically achieved through the acetylation of (-)-dihydrocarveol, a secondary alcohol. This process involves the reaction of the hydroxyl group of (-)-dihydrocarveol with an acetylating agent, most commonly acetic anhydride, to form an ester linkage. The reaction can be performed under various conditions, including with or without a catalyst and in the presence or absence of a solvent. This document outlines a standard laboratory procedure for this synthesis, including reaction setup, workup, purification, and characterization of the final product.

Reaction Scheme

The overall chemical transformation is the esterification of the secondary alcohol (-)-dihydrocarveol to its corresponding acetate ester, (-)-dihydrocarvyl acetate.

Chiral HPLC Separation of Dihydrocarvyl Acetate Enantiomers: An Application Note and Protocol

Abstract

This document provides a detailed protocol for the chiral separation of dihydrocarvyl acetate (B1210297) enantiomers using High-Performance Liquid Chromatography (HPLC). Dihydrocarvyl acetate, a key fragrance and flavor compound, possesses stereogenic centers that result in enantiomeric forms, each potentially having distinct sensory and biological properties. The method outlined herein utilizes a polysaccharide-based chiral stationary phase (CSP) to achieve baseline resolution of the enantiomers, enabling accurate quantification for quality control, research, and development purposes. This application note is intended for researchers, scientists, and drug development professionals requiring a robust and reliable method for the enantioselective analysis of dihydrocarvyl acetate.

Introduction

Chiral separation is a critical aspect of analysis in the pharmaceutical, fragrance, and food industries, as enantiomers of a chiral compound can exhibit significantly different pharmacological, toxicological, and organoleptic properties. Dihydrocarvyl acetate, a monoterpene ester, is a widely used ingredient where the enantiomeric composition can greatly influence the final product's aroma profile. Therefore, a validated analytical method for the separation and quantification of its enantiomers is essential.

High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is a powerful technique for the direct separation of enantiomers.[1] Polysaccharide-based CSPs, such as those derived from amylose (B160209) and cellulose, have demonstrated broad applicability and high enantioselectivity for a wide range of chiral compounds, including terpenes and their derivatives.[2][3] This protocol details a starting method for the chiral separation of dihydrocarvyl acetate enantiomers, based on established principles for the analysis of structurally similar molecules.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column compartment with temperature control, and a UV-Vis or photodiode array (PDA) detector.

• Chiral Column: A polysaccharide-based chiral stationary phase is recommended. The following are suggested starting columns:

  • Column 1: CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm (Amylose tris(3,5-dimethylphenylcarbamate))

  • Column 2: Lux® Cellulose-1, 250 x 4.6 mm, 5 µm (Cellulose tris(3,5-dimethylphenylcarbamate))[4]

• Solvents: HPLC-grade n-hexane and isopropanol (B130326).

• Sample: A racemic standard of dihydrocarvyl acetate.

• Sample Diluent: Mobile phase or n-hexane.

Chromatographic Conditions

The following are recommended starting conditions. Optimization may be required to achieve baseline separation.

Parameter	Recommended Condition
Mobile Phase	n-Hexane / Isopropanol (98:2, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Sample Concentration	1.0 mg/mL

Sample Preparation

• Prepare a stock solution of racemic dihydrocarvyl acetate at a concentration of 1.0 mg/mL in the sample diluent.

• Filter the sample solution through a 0.45 µm syringe filter prior to injection.

Method Development and Optimization

If the initial conditions do not provide adequate separation (Resolution (Rs) < 1.5), the following parameters can be adjusted:

• Mobile Phase Composition: The percentage of isopropanol can be varied. Decreasing the isopropanol content will generally increase retention times and may improve resolution. Conversely, increasing the isopropanol content will decrease retention times.

• Flow Rate: A lower flow rate (e.g., 0.8 mL/min) can sometimes improve resolution, at the cost of longer analysis times.

• Temperature: Varying the column temperature can affect the interactions between the analyte and the CSP, thereby influencing selectivity.

Data Presentation

The following table summarizes the expected quantitative data for the chiral separation of dihydrocarvyl acetate enantiomers based on the recommended starting conditions. These values are illustrative and may vary depending on the specific instrumentation and exact experimental conditions.

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	~ 8.5 min	~ 9.8 min
Capacity Factor (k')	~ 3.25	~ 3.90
Selectivity (α)	\multicolumn{2}{c	}{~ 1.20}
Resolution (R_s)	\multicolumn{2}{c	}{> 1.5}

Workflow and Process Diagrams

The following diagrams illustrate the experimental workflow and the logical relationship of the key components in the chiral HPLC separation process.

Caption: Experimental workflow for the chiral HPLC separation of dihydrocarvyl acetate.

Caption: Logical relationship of components leading to chiral separation.

References

• 1. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 2. Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lux Cellulose-1 Chiral LC Columns: Phenomenex [phenomenex.com]

Application of (-)-Dihydrocarvyl Acetate as a Chiral Building Block in Synthesis

For Researchers, Scientists, and Drug Development Professionals

(-)-Dihydrocarvyl acetate (B1210297), a readily available and relatively inexpensive chiral starting material derived from the chiral pool, serves as a versatile building block in the asymmetric synthesis of complex natural products and other biologically active molecules. Its inherent stereochemistry and functional groups can be strategically manipulated to introduce multiple chiral centers with high stereocontrol, making it a valuable tool for synthetic chemists. This document provides an overview of its application, focusing on a key transformation into a chiral cyclopentanone (B42830) intermediate, and details the experimental protocols for the initial synthetic steps.

Application Highlight: Synthesis of a Key Intermediate for (-)-Tochuinyl Acetate

A significant application of (-)-dihydrocarvyl acetate is its use as a precursor in the enantioselective synthesis of marine natural products, such as (-)-tochuinyl acetate and (-)-dihydrotochuinyl acetate. The synthesis hinges on the creation of a highly substituted chiral cyclopentanone intermediate, where the stereocenters are derived from the starting material. This transformation showcases the utility of (-)-dihydrocarvyl acetate in constructing challenging motifs, particularly those containing vicinal quaternary stereocenters.

The initial steps of the synthesis involve the oxidative cleavage of the isopropenyl group, followed by further functional group manipulations to set the stage for the formation of the key cyclopentanone ring system.

Key Synthetic Transformations and Protocols

The following section details the experimental procedures for the initial key transformations of (-)-dihydrocarvyl acetate.

Table 1: Summary of Key Transformations and Yields

Step	Transformation	Product	Reagents and Conditions	Yield (%)
1	Ozonolysis	Keto-acetate	1. O₃, CH₂Cl₂/MeOH, -78 °C; 2. Me₂S	95
2	Protection of Ketone	Acetal-acetate	Ethylene (B1197577) glycol, p-toluenesulfonic acid, benzene (B151609), reflux	92
3	Hydrolysis of Acetate	Acetal-alcohol	K₂CO₃, MeOH, H₂O, room temperature	98
4	Oxidation of Alcohol	Acetal-ketone	Pyridinium (B92312) chlorochromate (PCC), CH₂Cl₂	85

Experimental Protocols

Step 1: Ozonolysis of (-)-Dihydrocarvyl Acetate to the Keto-acetate

• Procedure: A solution of (-)-dihydrocarvyl acetate (10.0 g, 50.9 mmol) in a mixture of dichloromethane (B109758) (200 mL) and methanol (B129727) (50 mL) is cooled to -78 °C. Ozone gas is bubbled through the solution until a persistent blue color is observed. The reaction mixture is then purged with nitrogen gas to remove excess ozone. Dimethyl sulfide (B99878) (10 mL, 136 mmol) is added, and the solution is allowed to warm to room temperature and stirred overnight. The solvent is removed under reduced pressure, and the residue is purified by flash chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate, 8:2) to afford the keto-acetate as a colorless oil.

• Yield: 95%

Step 2: Protection of the Ketone as an Acetal

• Procedure: A mixture of the keto-acetate (9.1 g, 48.4 mmol), ethylene glycol (5.4 mL, 96.8 mmol), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 g) in benzene (150 mL) is heated to reflux with a Dean-Stark trap for 4 hours. The reaction mixture is cooled to room temperature, washed with saturated aqueous sodium bicarbonate solution and brine, and dried over anhydrous magnesium sulfate. The solvent is evaporated under reduced pressure to give the acetal-acetate, which is used in the next step without further purification.

• Yield: 92%

Step 3: Hydrolysis of the Acetate to the Acetal-alcohol

• Procedure: To a solution of the acetal-acetate (10.2 g, 44.3 mmol) in methanol (100 mL) is added a solution of potassium carbonate (12.2 g, 88.6 mmol) in water (20 mL). The mixture is stirred at room temperature for 3 hours. The methanol is removed under reduced pressure, and the aqueous residue is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the acetal-alcohol as a colorless oil.

• Yield: 98%

Step 4: Oxidation of the Alcohol to the Acetal-ketone

• Procedure: To a stirred suspension of pyridinium chlorochromate (PCC) (9.5 g, 44.1 mmol) in dichloromethane (100 mL) is added a solution of the acetal-alcohol (5.5 g, 29.4 mmol) in dichloromethane (50 mL). The mixture is stirred at room temperature for 2 hours. The reaction mixture is then filtered through a pad of Celite, and the filtrate is concentrated under reduced pressure. The residue is purified by flash chromatography on silica gel (eluent: hexane/ethyl acetate, 7:3) to afford the acetal-ketone as a white solid.

• Yield: 85%

Synthetic Pathway Overview

The following diagram illustrates the initial synthetic sequence starting from (-)-dihydrocarvyl acetate.

Caption: Initial transformations of (-)-dihydrocarvyl acetate.

Logical Workflow for Chiral Intermediate Synthesis

The overall strategy involves the unmasking and modification of the inherent functionalities of (-)-dihydrocarvyl acetate to construct a key chiral intermediate for more complex targets.

Caption: Workflow for chiral intermediate synthesis.

These initial steps effectively transform the readily available chiral pool starting material into a more advanced, highly functionalized intermediate, poised for further elaboration into complex natural products. The protocols provided offer a reproducible and high-yielding route to this valuable chiral building block.

Application Notes and Protocols for the Use of (-)-Dihydrocarvyl Acetate as a Standard in Flavor and Fragrance Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of (-)-dihydrocarvyl acetate (B1210297) as an analytical standard in the quality control and quantitative analysis of flavors and fragrances. This document is intended for researchers, scientists, and professionals in drug development and related fields who require accurate and reproducible methods for the determination of this compound in various matrices.

Introduction

(-)-Dihydrocarvyl acetate (CAS No. 20777-49-5) is a monoterpenoid ester recognized for its sweet, floral, and slightly minty aroma.[1] It is a naturally occurring component in some essential oils, such as those from celery and spearmint (Mentha spicata), and is also used as a synthetic flavoring and fragrance ingredient.[1][2] Its characteristic scent profile makes it a valuable component in the formulation of various consumer products, including foods, beverages, and cosmetics.[3][4] Accurate quantification of (-)-dihydrocarvyl acetate is crucial for ensuring product consistency, meeting regulatory requirements, and for research into the composition and bioactivity of essential oils.

Gas chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the most common and effective technique for the analysis of volatile and semi-volatile compounds like (-)-dihydrocarvyl acetate.[5] The use of a certified reference standard is essential for the validation of analytical methods and for achieving accurate quantification.

Chemical and Physical Properties of (-)-Dihydrocarvyl Acetate

A thorough understanding of the physicochemical properties of the analytical standard is fundamental for method development.

Property	Value	Reference
IUPAC Name	[(1R,2R,5R)-2-methyl-5-prop-1-en-2-ylcyclohexyl] acetate	--INVALID-LINK--
CAS Number	20777-49-5	--INVALID-LINK--
Molecular Formula	C₁₂H₂₀O₂	--INVALID-LINK--
Molecular Weight	196.29 g/mol	--INVALID-LINK--
Appearance	Colorless to pale yellow liquid	--INVALID-LINK--
Odor	Sweet, floral, rose-like, slightly minty	--INVALID-LINK--
Boiling Point	232-234 °C	--INVALID-LINK--
Density	0.943-0.954 g/mL at 20 °C	--INVALID-LINK--
Refractive Index	1.458-1.463 at 20 °C	--INVALID-LINK--
Solubility	Slightly soluble in water; soluble in alcohol	--INVALID-LINK--

Experimental Protocols

The following protocols describe the preparation of standards and the quantitative analysis of (-)-dihydrocarvyl acetate using Gas Chromatography.

Accurate preparation of standard solutions is critical for the construction of a reliable calibration curve.

Materials:

• (-)-Dihydrocarvyl acetate (analytical standard grade, purity ≥95%)

• Hexane (B92381) or Ethanol (GC grade or equivalent)

• Class A volumetric flasks (10 mL, 50 mL, 100 mL)

• Calibrated micropipettes

Procedure:

• Primary Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of (-)-dihydrocarvyl acetate into a 10 mL volumetric flask.

  • Record the exact weight.

  • Dissolve the standard in a small amount of hexane (or ethanol) and then fill the flask to the mark with the same solvent.

  • Stopper the flask and invert it several times to ensure complete mixing.

  • Calculate the exact concentration of the stock solution.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serial dilution of the primary stock solution. A typical concentration range for flavor and fragrance analysis is 0.1 - 50 µg/mL.

  • For example, to prepare a 50 µg/mL standard, transfer 5 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask and dilute to the mark with the solvent.

  • Prepare at least five concentration levels for the calibration curve.

This protocol is suitable for the routine quantification of (-)-dihydrocarvyl acetate in samples with relatively simple matrices.

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC System or equivalent
Detector	Flame Ionization Detector (FID)
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Temperature Program	Initial temperature 60 °C (hold for 2 min), ramp at 5 °C/min to 240 °C (hold for 5 min)
Detector Temperature	280 °C
Data Acquisition	Suitable GC software

Procedure:

• Calibration:

  • Inject each of the working standard solutions in triplicate.

  • Record the peak area for (-)-dihydrocarvyl acetate in each chromatogram.

  • Construct a calibration curve by plotting the average peak area against the concentration of the standards.

  • Perform a linear regression analysis and determine the coefficient of determination (R²), which should be ≥ 0.995.

• Sample Analysis:

  • Prepare the sample by diluting it in the same solvent used for the standards to a concentration that falls within the calibration range. If the sample is complex, an extraction step may be necessary.

  • Inject the prepared sample solution into the GC-FID system.

  • Identify the (-)-dihydrocarvyl acetate peak based on its retention time, which should match that of the standard.

  • Quantify the concentration of (-)-dihydrocarvyl acetate in the sample using the calibration curve.

For complex matrices, the use of an internal standard (IS) is recommended to correct for variations in injection volume and potential matrix effects. GC-MS provides higher selectivity and allows for positive identification based on the mass spectrum.

Internal Standard Selection: Choose an internal standard that is chemically similar to (-)-dihydrocarvyl acetate but is not present in the sample and is well-resolved chromatographically. A suitable choice could be an ester with a similar boiling point, such as isobornyl acetate or a deuterated analog if available.

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC with 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Injector Temperature	250 °C
Oven Temperature Program	Initial temperature 60 °C (hold for 2 min), ramp at 5 °C/min to 240 °C (hold for 5 min)
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Full Scan (m/z 40-350) for identification and Selected Ion Monitoring (SIM) for quantification

Procedure:

• Preparation of Standards and Samples with Internal Standard:

  • Prepare the working standard solutions as described in Protocol 1.

  • Add a constant, known concentration of the internal standard to each standard solution and to each sample solution before dilution to the final volume.

  • A typical IS concentration is in the mid-range of the calibration curve.

• Calibration:

  • Inject each standard containing the internal standard.

  • For each standard, calculate the response factor (RF) using the following formula: RF = (Peak Area of Analyte / Concentration of Analyte) / (Peak Area of IS / Concentration of IS)

  • Alternatively, create a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration.

• Sample Analysis and Quantification:

  • Inject the sample containing the internal standard.

  • Identify (-)-dihydrocarvyl acetate by its retention time and mass spectrum. Key mass fragments for (-)-dihydrocarvyl acetate include m/z 43, 93, 107, 121, and 136.

  • Calculate the concentration of (-)-dihydrocarvyl acetate in the sample using the response factor or the calibration curve.

Data Presentation

The following tables provide an example of the quantitative data that should be generated during method validation. Note: The values presented here are illustrative and should be determined experimentally for each specific method and instrument.

Table 1: Method Validation Parameters for the Quantification of (-)-Dihydrocarvyl Acetate by GC-FID

Parameter	Illustrative Value	Acceptance Criteria
Linearity Range	0.1 - 50 µg/mL	R² ≥ 0.995
Limit of Detection (LOD)	0.03 µg/mL	S/N ≥ 3
Limit of Quantification (LOQ)	0.1 µg/mL	S/N ≥ 10
Precision (RSD%)
- Intra-day (n=6)	< 2%	≤ 5%
- Inter-day (n=6)	< 5%	≤ 10%
Accuracy (Recovery %)	95 - 105%	90 - 110%

Table 2: Mass Spectral Data for (-)-Dihydrocarvyl Acetate

m/z	Relative Abundance (%)
43	99.99
136	58.39
107	58.15
93	57.52
121	53.74
Source: PubChem CID 6553874

Visualizations

The following diagrams illustrate the experimental workflow and the logic of using a standard for quantification.

Caption: Experimental workflow for the quantitative analysis of (-)-dihydrocarvyl acetate.

References

• 1. Dihydrocarvyl acetate, (-)- | C12H20O2 | CID 6553874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. farmaciajournal.com [farmaciajournal.com]
• 3. Chemical Characterization of the Essential Oil Compositions of Mentha spicata and M. longifolia ssp. cyprica from the Mediterranean Basin and Multivariate Statistical Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. Analysis of the Chemical Composition of the Essential Oil of Polygonum minus Huds. Using Two-Dimensional Gas Chromatography-Time-of-Flight Mass Spectrometry (GC-TOF MS) - PMC [pmc.ncbi.nlm.nih.gov]

quantification of (-)-dihydrocarvyl acetate in plant extracts using GC-FID

An Application Note on the Quantification of (-)-Dihydrocarvyl Acetate (B1210297) in Plant Extracts Using Gas Chromatography-Flame Ionization Detection (GC-FID)

Introduction

(-)-Dihydrocarvyl acetate is a monoterpenoid ester naturally present in the essential oils of various plants, most notably in species of the Mentha genus, such as spearmint (Mentha spicata L.).[1][2] This compound contributes to the characteristic aroma and potential biological activities of these plant extracts. Accurate quantification of (-)-dihydrocarvyl acetate is crucial for the quality control of essential oils, the standardization of herbal products, and for research in pharmacology and drug development.

Gas chromatography with flame ionization detection (GC-FID) is a robust, reliable, and widely used analytical technique for the separation and quantification of volatile and semi-volatile compounds like those found in essential oils.[3][4][5] The FID detector offers high sensitivity towards organic compounds containing carbon, a wide linear range, and excellent reproducibility, making it highly suitable for the quantitative analysis of terpenes and their derivatives.[3] This application note provides a detailed protocol for the extraction and subsequent quantification of (-)-dihydrocarvyl acetate from plant materials using GC-FID.

Experimental Protocols

Sample Preparation: Essential Oil Extraction

The initial step involves the extraction of the volatile components from the plant matrix. Steam distillation is a common and effective method.

Protocol: Steam Distillation

• Plant Material: Collect fresh or air-dried plant material (e.g., leaves of Mentha spicata). Record the weight of the material.

• Apparatus: Set up a Clevenger-type apparatus for steam distillation.

• Extraction: Place the plant material in the distillation flask and add a sufficient volume of deionized water (e.g., 1000 mL of water for 100 g of plant material).[6]

• Distillation: Heat the flask to boiling. The steam and volatile oils will rise, condense, and be collected in the graduated tube of the Clevenger apparatus.

• Duration: Continue the distillation for a minimum of 3 hours or until no more oil is collected.[6]

• Collection: After cooling, carefully collect the separated essential oil layer. Dry the oil over anhydrous sodium sulfate (B86663) to remove any residual water.

• Storage: Store the extracted essential oil in a sealed, dark glass vial at 4°C until analysis.

Preparation of Standards and Samples for GC-FID Analysis

a. Standard Stock Solution Preparation:

• Obtain a certified reference standard of (-)-dihydrocarvyl acetate.

• Accurately weigh approximately 100 mg of the standard into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with a suitable volatile solvent such as hexane (B92381) or ethyl acetate. This creates a stock solution of approximately 10,000 µg/mL.

b. Preparation of Calibration Standards:

• Perform serial dilutions of the stock solution to prepare a series of calibration standards. A typical concentration range for terpenes is 1-100 µg/mL or 0.5-200 µg/mL.[7][8]

• Example Dilutions: Prepare five calibration standards with concentrations of 10, 25, 50, 100, and 200 µg/mL in the chosen solvent.

c. Sample Preparation:

• Accurately weigh approximately 50 mg of the extracted essential oil into a 10 mL volumetric flask.

• Dilute to the mark with the same solvent used for the standards. This creates a sample solution of 5,000 µg/mL.

• Further dilution may be necessary to ensure the concentration of (-)-dihydrocarvyl acetate falls within the linear range of the calibration curve. A 1:10 or 1:100 dilution is common for essential oil analysis.[9]

• Filter the final diluted sample through a 0.45 µm syringe filter into a 2 mL GC vial.

GC-FID Instrumentation and Analytical Conditions

The following conditions are a general guideline and may require optimization for specific instruments and columns.

Parameter	Recommended Condition
Gas Chromatograph	A system equipped with a split/splitless injector and a Flame Ionization Detector (FID).
Column	DB-FFAP or HP-5MS capillary column (e.g., 30 m length x 0.25 mm I.D. x 0.25 µm film thickness).[10][11]
Carrier Gas	Helium or Hydrogen, at a constant flow rate of 1.0 mL/min.[10]
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration)
Oven Program	- Initial Temperature: 60°C, hold for 2 minutes. - Ramp: Increase at 3°C/min to 240°C.[12] - Final Hold: Hold at 240°C for 5 minutes.
Detector	Flame Ionization Detector (FID)
Detector Temperature	300°C[13]
Makeup Gas (N2)	25 mL/min
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

Data Analysis and Quantification

• Calibration Curve: Inject the prepared calibration standards into the GC-FID system. Plot the peak area of (-)-dihydrocarvyl acetate against the corresponding concentration for each standard. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). An r² value > 0.99 is considered acceptable.[7]

• Sample Analysis: Inject the prepared plant extract sample.

• Identification: Identify the peak corresponding to (-)-dihydrocarvyl acetate in the sample chromatogram by comparing its retention time with that of the standard.

• Calculation: Use the peak area of the identified compound and the regression equation from the calibration curve to calculate the concentration of (-)-dihydrocarvyl acetate in the injected sample (µg/mL).

• Final Quantification: Adjust the calculated concentration for the dilution factors used during sample preparation to determine the final amount of (-)-dihydrocarvyl acetate in the original essential oil, typically expressed as a percentage (%) or in mg/g.

Data Presentation

The following table summarizes representative quantitative results for (-)-dihydrocarvyl acetate in essential oil extracted from different batches of Mentha spicata.

Sample ID	Plant Batch	Retention Time (min)	Peak Area	Concentration in Oil (mg/g)	Concentration in Oil (%)
MS-01	Batch A	15.82	185430	5.6	0.56%
MS-02	Batch B	15.83	198765	6.0	0.60%
MS-03	Batch C	15.82	178950	5.4	0.54%

Note: The data presented are for illustrative purposes. The concentration of (-)-dihydrocarvyl acetate in Mentha spicata can vary, with some reports indicating levels around 0.57% in the essential oil.[1][14]

Mandatory Visualization

The following diagram illustrates the complete experimental workflow for the quantification of (-)-dihydrocarvyl acetate.

References

• 1. oatext.com [oatext.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. academics.su.edu.krd [academics.su.edu.krd]
• 4. thieme-connect.com [thieme-connect.com]
• 5. measurlabs.com [measurlabs.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scioninstruments.com [scioninstruments.com]
• 9. chromforum.org [chromforum.org]
• 10. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 11. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. shimadzu.com [shimadzu.com]
• 14. mdpi.com [mdpi.com]

Application Note and Protocol for the Extraction of (-)-Dihydrocarvyl Acetate from Mint

Abstract

(-)-Dihydrocarvyl acetate (B1210297) is a monoterpenoid ester found in the essential oils of various plants, notably certain species of mint (Mentha sp.). This document provides detailed protocols for the extraction, isolation, and quantification of (-)-dihydrocarvyl acetate from mint leaves. The primary method detailed is steam distillation, a widely used technique for extracting volatile essential oils. A supplementary protocol for solvent extraction is also provided. Furthermore, this application note outlines the analytical procedures for the qualitative and quantitative analysis of the extracted compound using Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

(-)-Dihydrocarvyl acetate is a natural organic compound with potential applications in the pharmaceutical and flavor industries. It is a known constituent of the essential oils of several Mentha species, including Mentha spicata (spearmint) and Mentha villosa. The extraction of this and other bioactive compounds from plant matrices is a critical first step in drug discovery and development. This document provides a comprehensive guide for researchers to extract and analyze (-)-dihydrocarvyl acetate from mint. While also reported in celery (Apium graveolens), this protocol will focus on mint as a more common source.[1][2]

Materials and Reagents

• Fresh or dried mint leaves (Mentha spicata or other suitable species)

• Deionized water

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• n-Hexane (analytical grade)

• Ethanol (analytical grade)

• Petroleum ether (analytical grade)

• Glassware: Round-bottom flasks, beakers, graduated cylinders, separatory funnel

• Steam distillation apparatus (Clevenger-type)

• Heating mantle

• Rotary evaporator

• Soxhlet apparatus

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

• Micropipettes and vials

Experimental Protocols

Protocol 1: Steam Distillation

Steam distillation is the preferred method for extracting essential oils from mint due to its efficiency in separating volatile compounds.[3]

3.1.1. Sample Preparation:

• Fresh mint leaves should be washed to remove any debris and coarsely chopped to increase the surface area for extraction.

• If using dried leaves, they can be used directly or lightly crushed. Stems should be removed as they contain minimal oil.[4]

3.1.2. Steam Distillation Procedure:

• Place 100 g of the prepared mint leaves into a 2 L round-bottom flask.

• Add 1 L of deionized water to the flask, ensuring the plant material is fully submerged.

• Set up the Clevenger-type steam distillation apparatus as shown in the workflow diagram.

• Heat the flask using a heating mantle to boil the water and generate steam.

• Continue the distillation for 3 hours. The steam will pass through the plant material, carrying the volatile essential oils.

• The steam and essential oil vapor will condense in the condenser and be collected in the separator of the Clevenger apparatus.

• The essential oil, being less dense than water, will form a layer on top of the hydrosol.

• After 3 hours, turn off the heat and allow the apparatus to cool.

• Carefully collect the essential oil from the separator.

• Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

• Store the dried essential oil in a sealed, airtight vial at 4°C in the dark.

Protocol 2: Solvent Extraction (Soxhlet)

Solvent extraction can also be employed and may yield different profiles of extracted compounds.

3.2.1. Sample Preparation:

• Dry the mint leaves in an oven at a low temperature (e.g., 40°C) to remove moisture.

• Grind the dried leaves into a fine powder.

3.2.2. Soxhlet Extraction Procedure:

• Place 20 g of the powdered mint leaves into a cellulose (B213188) thimble.

• Place the thimble inside the main chamber of the Soxhlet extractor.

• Fill a 500 mL round-bottom flask with 300 mL of n-hexane (or another suitable solvent like petroleum ether or ethanol).[3]

• Assemble the Soxhlet apparatus with a condenser.

• Heat the flask to the boiling point of the solvent.

• Allow the extraction to proceed for 6-8 hours. The solvent will cycle through the plant material, extracting the desired compounds.

• After extraction, the solvent containing the extract is concentrated using a rotary evaporator to remove the solvent.

• The resulting crude extract can be further purified.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

3.3.1. Sample Preparation for GC-MS:

• Dilute 10 µL of the extracted essential oil in 1 mL of n-hexane.

3.3.2. GC-MS Parameters:

• Injector Temperature: 250°C

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 min, then ramp to 240°C at a rate of 3°C/min, and hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mass Range: 40-500 amu.

3.3.3. Compound Identification:

• Identify (-)-dihydrocarvyl acetate by comparing its mass spectrum and retention time with that of a known standard and by matching with the NIST mass spectral library.

Data Presentation

The following table summarizes representative quantitative data from the extraction and analysis of mint essential oil.

Parameter	Steam Distillation	Solvent Extraction (n-Hexane)
Plant Material (g)	100	20
Essential Oil Yield (%)	0.8 - 1.5	2.5 - 4.0 (crude extract)
(-)-Dihydrocarvyl Acetate (%) in Oil	1.0 - 5.0	0.5 - 3.0
Purity (by GC-MS)	High	Variable (requires further purification)
Key GC-MS Parameters
Retention Time (min)	~15.5	~15.5
Key Mass Fragments (m/z)	41, 67, 81, 95, 136	41, 67, 81, 95, 136

Visualization

Experimental Workflow Diagram

References

• 1. Chemical Characterization of the Essential Oil Compositions of Mentha spicata and M. longifolia ssp. cyprica from the Mediterranean Basin and Multivariate Statistical Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plant Apium graveolens (Apiaceae) | Dr. Duke's Phytochemical and Ethnobotanical Databases [phytochem.nal.usda.gov]
• 3. Extraction of Essential Oil from Spearmint (Mentha spicata var. Viridis L.) [repository.neelain.edu.sd]
• 4. davuniversity.org [davuniversity.org]

Application Notes and Protocols for (-)-Dihydrocarvyl Acetate in Cosmetic and Perfumery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation of (-)-dihydrocarvyl acetate (B1210297) in cosmetic and perfumery applications. The information is intended for researchers, scientists, and professionals involved in product development.

Introduction to (-)-Dihydrocarvyl Acetate

(-)-Dihydrocarvyl acetate (CAS No. 20777-49-5) is a fragrance ingredient valued for its fresh, minty, and slightly floral and fruity aroma. It is utilized in a variety of cosmetic and perfumery products to impart a clean and uplifting scent. As a terpene ester, its formulation requires careful consideration of its physicochemical properties, stability, and safety.

Physicochemical and Olfactory Properties

A summary of the key properties of (-)-dihydrocarvyl acetate is presented below.

Property	Value	Reference
Chemical Formula	C₁₂H₂₀O₂	[1]
Molecular Weight	196.29 g/mol	[1]
Appearance	Colorless liquid	[2]
Odor Profile	Fresh, herbal, minty, fruity with floral and rosy notes.	[2]
Boiling Point	232-234 °C	[1]
Flash Point	90 °C (194 °F) - Closed Cup	[3]
Solubility	Soluble in alcohol, slightly soluble in water.	[4]
Specific Gravity	0.947 g/mL at 20 °C

Applications in Cosmetics and Perfumery

(-)-Dihydrocarvyl acetate is a versatile ingredient used in a wide range of products.

Perfumery Applications

In fine fragrances, (-)-dihydrocarvyl acetate is used to add a fresh, vibrant, and herbal-minty character. It is often incorporated into citrus, fougère, and floral compositions.

Example Fine Fragrance Formulation (Illustrative)

Ingredient	Parts by Weight	Olfactory Contribution
Bergamot Oil	200	Fresh, citrus top note
Lemon Oil	100	Bright, citrus top note
(-)-Dihydrocarvyl Acetate	50	Fresh, minty, herbal heart note
Linalool	150	Floral, woody heart note
Linalyl Acetate	100	Floral, fruity heart note
Hedione	200	Floral (jasmine), diffusive heart note
Iso E Super	150	Woody, ambery base note
Galaxolide (50% in IPM)	50	Musk base note
Total	1000

Cosmetic Applications

In cosmetic products, (-)-dihydrocarvyl acetate is used to fragrance formulations such as lotions, creams, shampoos, and soaps. The typical usage levels in the final product are generally low to ensure skin safety and product stability.

Recommended Usage Levels in Cosmetic Formulations:

Product Type	Typical Usage Level (% w/w)
Body Lotion / Cream	0.5 - 1.0
Shampoo / Body Wash	0.5 - 1.5
Bar Soap	1.0 - 2.0

Safety and Regulatory Information

A summary of the safety data for (-)-dihydrocarvyl acetate is provided below.

Safety Endpoint	Result/Value	Reference
Skin Sensitization	No irritation or sensitization at 4% solution in a human experience study.	[4]
No Expected Sensitization Induction Level (NESIL) of 2500 µg/cm².	[5]
Handling	Combustible liquid. Keep away from heat, sparks, and open flames. Wear protective gloves and eye protection.	[3]

Experimental Protocols

Formulation Protocols

This protocol outlines the preparation of a basic body lotion incorporating (-)-dihydrocarvyl acetate.

Ingredients:

Phase	Ingredient	% (w/w)
A	Deionized Water	q.s. to 100
A	Glycerin	3.00
A	Xanthan Gum	0.20
B	Cetearyl Alcohol	3.00
B	Glyceryl Stearate	2.00
B	Caprylic/Capric Triglyceride	5.00
C	Fragrance (containing (-)-Dihydrocarvyl Acetate)	0.80
C	Preservative (e.g., Phenoxyethanol, Ethylhexylglycerin)	1.00

Procedure:

• Phase A: In a sanitized beaker, disperse xanthan gum in glycerin to form a slurry. Add deionized water and heat to 75°C while mixing until the xanthan gum is fully hydrated.

• Phase B: In a separate sanitized beaker, combine all Phase B ingredients and heat to 75°C until all solids are melted and the phase is uniform.

• Emulsification: Slowly add Phase B to Phase A under high-shear mixing. Homogenize for 3-5 minutes to form a stable emulsion.

• Cooling: Begin cooling the emulsion while stirring gently.

• Phase C: When the temperature of the emulsion is below 40°C, add the fragrance and preservative. Mix until uniform.

• Final Adjustments: Check the pH of the lotion and adjust to the desired range (typically 5.5-6.5) if necessary.

• Packaging: Pour the finished lotion into appropriate containers.

This protocol describes the preparation of a simple shampoo formulation with (-)-dihydrocarvyl acetate.

Ingredients:

Phase	Ingredient	% (w/w)
A	Deionized Water	q.s. to 100
A	Sodium Laureth Sulfate (SLES)	25.00
A	Cocamidopropyl Betaine	5.00
B	Fragrance (containing (-)-Dihydrocarvyl Acetate)	1.00
B	Preservative	1.00
C	Citric Acid or Sodium Hydroxide	q.s. to adjust pH
C	Sodium Chloride	q.s. to adjust viscosity

Procedure:

• Phase A: In the main vessel, add deionized water, SLES, and cocamidopropyl betaine. Mix gently to avoid excessive foaming until the solution is homogeneous.

• Phase B: In a separate container, pre-mix the fragrance and preservative. Add this to Phase A with gentle stirring.

• Phase C: Adjust the pH to the desired range (typically 5.0-6.0) with citric acid or sodium hydroxide.

• Viscosity Adjustment: Slowly add sodium chloride in small increments while stirring until the desired viscosity is achieved.

• Finalization: Allow the shampoo to sit for any foam to dissipate before packaging.

Stability Testing Protocol for a Cosmetic Emulsion

This protocol is designed to assess the physical and chemical stability of a cosmetic formulation containing (-)-dihydrocarvyl acetate.

Procedure:

• Sample Preparation: Prepare the cosmetic formulation and package it in the intended commercial packaging. Also, package a control sample in an inert glass container.

• Storage Conditions: Place samples under the following conditions:

  • Refrigerated: 4°C

  • Room Temperature: 25°C / 60% RH

  • Accelerated: 40°C / 75% RH

  • Freeze-Thaw Cycling: 24 hours at -10°C followed by 24 hours at 25°C (3-5 cycles).[6]

• Evaluation Time Points: Evaluate the samples at initial, 1, 2, and 3 months.

• Parameters to Evaluate:

  • Physical: Appearance, color, odor, pH, and viscosity.

  • Chemical: Quantification of (-)-dihydrocarvyl acetate using GC-MS to assess its degradation.

  • Microbiological: Test for microbial contamination at the beginning and end of the study.

Skin Sensitization Assessment Protocol (Human Repeat Insult Patch Test - HRIPT)

The HRIPT is a standard method to evaluate the skin sensitization potential of a substance in humans. The protocol consists of an induction phase and a challenge phase.[7]

Procedure:

• Induction Phase (3 weeks):

  • Apply a patch containing the test material (e.g., (-)-dihydrocarvyl acetate at a specified concentration in a suitable vehicle) to the upper back of human volunteers.

  • The patch is left in place for 24-48 hours.

  • This procedure is repeated nine times over a three-week period at the same site.

• Rest Period (2 weeks): No applications are made.

• Challenge Phase:

  • Apply a patch with the test material to a new, untreated site on the back.

  • The patch is removed after 24-48 hours.

  • The site is evaluated for any signs of an allergic reaction (erythema, edema) at 48 and 72 hours after patch application.

Analytical Protocol: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is for the quantification of (-)-dihydrocarvyl acetate in a cosmetic matrix.

Procedure:

• Sample Preparation (Liquid-Liquid Extraction):

  • Weigh a known amount of the cosmetic product into a centrifuge tube.

  • Add a suitable solvent (e.g., methanol (B129727) or a mixture of water and an organic solvent) and an internal standard.

  • Vortex or shake to extract the fragrance components.

  • Centrifuge to separate the phases.

  • Collect the organic layer containing the analyte for GC-MS analysis.

• GC-MS Conditions (Illustrative):

  • Column: HP-5MS (or equivalent)

  • Injector Temperature: 250°C

  • Oven Program: Start at 60°C, ramp up to 280°C.

  • Carrier Gas: Helium

  • MS Detector: Operated in Selected Ion Monitoring (SIM) mode for quantification, using characteristic ions of (-)-dihydrocarvyl acetate.

• Quantification: Create a calibration curve using standards of known concentrations of (-)-dihydrocarvyl acetate. Calculate the concentration in the sample based on the peak area ratio of the analyte to the internal standard.

Diagrams

Caption: General workflow for cosmetic product development.

Caption: Workflow for cosmetic stability testing.

Caption: Human Repeat Insult Patch Test (HRIPT) workflow.

References

• 1. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 2. humblebeeandme.com [humblebeeandme.com]
• 3. researchgate.net [researchgate.net]
• 4. joanmorais.com [joanmorais.com]
• 5. bathbodysupply.com [bathbodysupply.com]
• 6. makingcosmetics.com [makingcosmetics.com]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (-)-Dihydrocarvyl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of (-)-dihydrocarvyl acetate (B1210297).

Troubleshooting Guide & FAQs

This guide addresses common issues encountered during the two-main stages of (-)-dihydrocarvyl acetate synthesis: the reduction of (-)-carvone (B1668593) to (-)-dihydrocarveol (B1197605) and the subsequent acetylation of (-)-dihydrocarveol.

Part 1: Reduction of (-)-Carvone to (-)-Dihydrocarveol

Q1: My reduction of (-)-carvone with sodium borohydride (B1222165) (NaBH₄) is showing low yield or incomplete conversion. What are the potential causes and solutions?

A1: Low yields or incomplete reactions in the reduction of (-)-carvone are common and can be attributed to several factors:

• Reagent Quality: Sodium borohydride is susceptible to decomposition upon exposure to moisture. Ensure you are using fresh, high-quality NaBH₄.

• Solvent Choice: While NaBH₄ can be used in various solvents, its stability and reactivity can be solvent-dependent. Methanol (B129727) or ethanol (B145695) are commonly used, but the reaction of NaBH₄ with these protic solvents can consume the reagent. To mitigate this, the reaction should be run at a low temperature (e.g., 0 °C).

• Reaction Temperature: While lower temperatures can help with selectivity and reagent stability, excessively low temperatures can slow down the reaction rate. If the reaction is sluggish, consider allowing it to slowly warm to room temperature after the initial addition of NaBH₄.

• Insufficient Reagent: Ensure a molar excess of NaBH₄ is used to account for any reaction with the solvent and to drive the reaction to completion.

• Monitoring the Reaction: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting material, (-)-carvone. If the reaction stalls, a small, additional portion of NaBH₄ can be added.

Q2: I am observing multiple spots on my TLC plate after the reduction reaction. What are the possible side products?

A2: The reduction of (-)-carvone can lead to a mixture of diastereomers of dihydrocarveol (B1210190). Sodium borohydride is a mild reducing agent and typically does not reduce the carbon-carbon double bonds of the isopropenyl group or the cyclohexene (B86901) ring. The primary "side products" are often the different stereoisomers of dihydrocarveol. The ratio of these isomers can be influenced by the reaction conditions.

Q3: How can I effectively purify (-)-dihydrocarveol from the reaction mixture?

A3: After quenching the reaction (typically with a dilute acid), the product is usually extracted into an organic solvent. The crude product can then be purified using column chromatography on silica (B1680970) gel to separate the desired dihydrocarveol isomers from any unreacted carvone (B1668592) and other impurities. The choice of solvent system for chromatography will depend on the specific isomers formed, but a mixture of hexane (B92381) and ethyl acetate is a good starting point.

Part 2: Acetylation of (-)-Dihydrocarveol to (-)-Dihydrocarvyl Acetate

Q1: The acetylation of my (-)-dihydrocarveol is inefficient, resulting in a low yield of (-)-dihydrocarvyl acetate. How can I improve this?

A1: Low yields in acetylation are often due to the reversible nature of the reaction and the presence of water. Here are some key strategies to improve the yield:

• Use of Excess Reagents: Employing an excess of acetic anhydride (B1165640) will shift the equilibrium towards the formation of the ester.[1]

• Catalyst: Pyridine (B92270) is a commonly used catalyst for this reaction.[1][2] It acts as a base to activate the alcohol and also neutralizes the acetic acid byproduct. 4-Dimethylaminopyridine (DMAP) can be used in catalytic amounts along with pyridine to accelerate the reaction, especially for sterically hindered alcohols.[1]

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. Any water present can hydrolyze the acetic anhydride and the ester product, reducing the yield.

• Reaction Time and Temperature: The reaction can be run at room temperature, but gentle heating may be required for complete conversion.[2] Monitor the reaction progress by TLC to determine the optimal reaction time.

Q2: How do I remove the pyridine and excess acetic anhydride after the reaction is complete?

A2: The workup for this reaction is crucial for obtaining a pure product. A typical procedure involves:

• Quenching the reaction by adding methanol to consume any remaining acetic anhydride.[1]

• Diluting the reaction mixture with an organic solvent like ethyl acetate or dichloromethane (B109758).[1]

• Washing the organic layer with a dilute acid (e.g., 1 M HCl) to remove the pyridine.[1]

• Washing with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acetic acid.[1]

• Washing with brine and drying the organic layer over an anhydrous salt like sodium sulfate (B86663) or magnesium sulfate.[1]

• The solvent can then be removed under reduced pressure.

Q3: My final product is not pure. What are the likely contaminants and how can I purify it?

A3: Common contaminants include unreacted (-)-dihydrocarveol and residual acetic acid. If the aqueous workup is not sufficient, the crude (-)-dihydrocarvyl acetate can be further purified by column chromatography on silica gel.

Experimental Protocols

Protocol 1: Reduction of (-)-Carvone to (-)-Dihydrocarveol

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve (-)-carvone in methanol. Cool the flask to 0 °C in an ice bath.

• Reaction: Slowly add sodium borohydride (NaBH₄) portion-wise to the cooled solution. Maintain the temperature at 0 °C during the addition.

• Monitoring: After the addition is complete, stir the reaction at 0 °C and monitor its progress by TLC until the (-)-carvone is consumed.

• Work-up: Slowly add a dilute solution of hydrochloric acid to quench the reaction and neutralize the excess NaBH₄.

• Extraction: Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Acetylation of (-)-Dihydrocarveol to (-)-Dihydrocarvyl Acetate

• Setup: In a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve (-)-dihydrocarveol in anhydrous pyridine.[1]

• Reaction: Cool the solution to 0 °C and add acetic anhydride dropwise.[1] Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.[1][2]

• Work-up: Quench the reaction by adding methanol.[1] Co-evaporate the mixture with toluene (B28343) to remove the majority of the pyridine.[2]

• Extraction and Washing: Dissolve the residue in dichloromethane or ethyl acetate. Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous sodium bicarbonate, and brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[1]

• Purification: If necessary, purify the crude (-)-dihydrocarvyl acetate by column chromatography.

Data Presentation

The yield of esterification reactions is highly dependent on the reaction conditions. The following table illustrates the impact of using an excess of one reagent on the final yield in a typical Fischer esterification reaction.

Molar Ratio (Alcohol:Acid)	Ester Yield at Equilibrium
1:1	65%
10:1	97%
100:1	99%

This data is for the esterification of acetic acid with ethanol and serves as a general illustration of Le Chatelier's principle in improving esterification yields.[3]

Visualizations

Troubleshooting Workflow for (-)-Dihydrocarvyl Acetate Synthesis

Caption: Troubleshooting workflow for the synthesis of (-)-dihydrocarvyl acetate.

Synthesis Pathway

Caption: Two-step synthesis of (-)-dihydrocarvyl acetate from (-)-carvone.

References

• 1. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimization of Column Chromatography for Dihydrocarvyl Acetate Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of dihydrocarvyl acetate (B1210297) using column chromatography. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to optimize your purification process.

Troubleshooting Guide

This guide addresses common issues encountered during the column chromatography of dihydrocarvyl acetate.

Problem	Potential Cause(s)	Solution(s)
Poor or No Separation of Dihydrocarvyl Acetate from Impurities	- Inappropriate Solvent System: The polarity of the eluent may be too high or too low, resulting in co-elution or retention of the compound. - Column Overloading: Too much crude sample was loaded onto the column. - Improper Column Packing: The presence of cracks, channels, or an uneven stationary phase bed.	- Optimize the Solvent System: Use Thin Layer Chromatography (TLC) to determine the optimal solvent system that provides good separation between dihydrocarvyl acetate and impurities. A good starting point is a mixture of hexane (B92381) and ethyl acetate.[1] - Reduce Sample Load: A general guideline is to use a silica (B1680970) gel to crude material ratio of 30:1 to 100:1 by weight. - Repack the Column: Ensure the silica gel is packed uniformly as a slurry to avoid air bubbles and cracks.[1]
Dihydrocarvyl Acetate Elutes Too Quickly (Low Retention)	- Solvent System is Too Polar: A high concentration of the polar solvent (e.g., ethyl acetate) in the mobile phase.	- Decrease Solvent Polarity: Reduce the proportion of the polar solvent in your mobile phase. Start with a low polarity eluent and gradually increase the polarity.
Dihydrocarvyl Acetate Does Not Elute from the Column	- Solvent System is Not Polar Enough: The eluent is too non-polar to move the compound down the column. - Compound Decomposition: Dihydrocarvyl acetate may be unstable on the silica gel.	- Increase Solvent Polarity: Gradually increase the percentage of the polar solvent in the eluent. - Assess Compound Stability: Run a quick stability test by spotting the compound on a TLC plate, letting it sit for a few hours, and then developing it to check for degradation. If unstable, consider using a less acidic stationary phase like alumina (B75360).
Tailing of the Dihydrocarvyl Acetate Peak in Fractions	- Column Overloading: Exceeding the binding capacity of the stationary phase. - Interactions with Silica Gel: The slightly acidic nature of silica gel can sometimes cause tailing with certain compounds.	- Decrease the Amount of Sample Loaded: Refer to the recommended silica gel to crude material ratio. - Use a Different Stationary Phase: Consider using neutral or basic alumina if tailing is significant.
Cracked or Dry Column Bed	- Solvent Level Dropped Below the Top of the Stationary Phase: This introduces air into the packed bed, leading to poor separation.	- Maintain Solvent Level: Always keep the solvent level above the top of the silica gel. If the column runs dry, it is best to repack it.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the purification of dihydrocarvyl acetate by column chromatography?

A1: A common and effective solvent system for compounds of similar polarity, like terpenoid acetates, is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate.[1] It is recommended to start with a low polarity mixture, for example, 98:2 hexane:ethyl acetate, and gradually increase the proportion of ethyl acetate.[1] The optimal ratio should be determined by preliminary TLC analysis.

Q2: How do I determine the right solvent system using Thin Layer Chromatography (TLC)?

A2: Spot your crude dihydrocarvyl acetate mixture on a silica gel TLC plate and develop it in various solvent systems with increasing polarity. The ideal solvent system will show good separation between the spot corresponding to dihydrocarvyl acetate and the spots of impurities, with the dihydrocarvyl acetate spot having an Rf (retention factor) value between 0.2 and 0.4.

Q3: What is the recommended stationary phase for dihydrocarvyl acetate purification?

A3: Silica gel (60-120 mesh or 70-230 mesh) is the most common and generally effective stationary phase for the purification of moderately polar compounds like dihydrocarvyl acetate.[1]

Q4: How much silica gel should I use for my column?

A4: A general rule of thumb is to use a weight ratio of silica gel to crude material between 30:1 and 100:1. The exact ratio will depend on the difficulty of the separation.

Q5: What are the best methods for loading my sample onto the column?

A5: There are two primary methods for sample loading:

• Wet Loading: Dissolve your crude sample in a minimal amount of the initial, least polar mobile phase and carefully add it to the top of the column.[1]

• Dry Loading: Dissolve your crude sample in a suitable solvent, adsorb it onto a small amount of silica gel, and evaporate the solvent to get a dry powder. This powder is then carefully added to the top of the prepared column.[1] Dry loading is often preferred as it can lead to better resolution.

Q6: Dihydrocarvyl acetate is a mixture of isomers. Can column chromatography separate them?

A6: Dihydrocarvyl acetate exists as a mixture of isomers.[2] Separating stereoisomers can be challenging with standard silica gel chromatography. While you may be able to separate some diastereomers with careful optimization of the mobile phase, complete separation of all isomers might require more advanced techniques like chiral chromatography.

Experimental Protocol: Purification of Dihydrocarvyl Acetate

This protocol is a general guideline and may require optimization based on the specific impurity profile of your crude sample.

1. Materials and Reagents

• Crude dihydrocarvyl acetate

• Silica gel (e.g., 70-230 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• Cotton or glass wool

• Sand (washed)

• TLC plates (silica gel 60 F254)

• Developing chamber for TLC

• Collection tubes or flasks

• Rotary evaporator

2. Column Preparation

• Select a glass column of an appropriate size for the amount of crude material.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer (about 1 cm) of sand on top of the plug.

• Prepare a slurry of silica gel in the initial mobile phase (e.g., 98:2 hexane:ethyl acetate).

• Pour the slurry into the column, gently tapping the sides to ensure even packing and to dislodge any air bubbles.

• Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the top of the silica gel bed. Do not let the column run dry.

• Add another thin layer of sand on top of the silica gel bed to prevent disturbance during sample loading.

3. Sample Loading

• Dry Loading (Recommended):

  • Dissolve the crude dihydrocarvyl acetate in a minimal amount of a volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • Add a small amount of silica gel (approximately 2-3 times the weight of the crude material) to this solution.

  • Remove the solvent using a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

4. Elution and Fraction Collection

• Carefully add the initial, low-polarity mobile phase to the column.

• Begin collecting the eluent in fractions.

• Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate (e.g., from 2% to 5%, then 10%, etc.). A stepwise or linear gradient can be used.

• Monitor the fractions by TLC to identify which fractions contain the purified dihydrocarvyl acetate.

5. Analysis and Product Recovery

• Combine the fractions that contain the pure dihydrocarvyl acetate.

• Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified product.

• Determine the purity of the final product using an appropriate analytical technique, such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

Parameter	Recommended Value/Range	Notes
Stationary Phase	Silica Gel (70-230 mesh)	Standard choice for compounds of this polarity.
Mobile Phase	Hexane:Ethyl Acetate	A good starting point is a gradient from 2% to 20% ethyl acetate in hexane.[1]
TLC Rf Value	0.2 - 0.4	Target this range for the desired compound in the chosen eluent for good separation.
Silica Gel to Crude Ratio	30:1 to 100:1 (w/w)	Higher ratios are used for more difficult separations.
Sample Loading	Dry Loading	Often provides better resolution than wet loading.[1]

Visualizations

Caption: Experimental workflow for the purification of dihydrocarvyl acetate.

Caption: Troubleshooting decision tree for column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]

resolving co-elution issues in the GC-MS analysis of dihydrocarvyl acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-elution issues encountered during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of dihydrocarvyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What is co-elution in GC-MS and why is it a problem for dihydrocarvyl acetate analysis?

A1: Co-elution occurs when two or more compounds are not sufficiently separated by the gas chromatography (GC) column and elute at the same time, resulting in overlapping chromatographic peaks.[1] This is a significant issue in the analysis of dihydrocarvyl acetate, particularly in complex mixtures like essential oils, because it can lead to inaccurate identification and quantification. Dihydrocarvyl acetate has several isomers (such as isodihydrocarvyl acetate and neo-isodihydrocarvyl acetate) and is often found in the presence of other structurally similar monoterpenoids with similar boiling points, making co-elution a common challenge.[2]

Q2: How can I detect co-elution in my chromatogram?

A2: Co-elution can be detected through several indicators:[1]

• Peak Shape Deformities: Look for asymmetrical peaks, such as those with a shoulder or tailing. A pure compound should ideally produce a symmetrical, Gaussian-shaped peak.[1]

• Mass Spectral Inconsistency: The mass spectrum across a single chromatographic peak should be consistent if it represents a single, pure compound. By taking mass spectra at different points across the peak (the upslope, apex, and downslope), you can check for inconsistencies. If the relative abundances of the fragment ions change across the peak, it is a strong indication of co-eluting compounds.[3]

• Deconvolution Software: Modern GC-MS software often includes deconvolution algorithms that can mathematically separate the mass spectra of co-eluting compounds, revealing the presence of multiple components within a single peak.[4]

Q3: Can I use mass spectrometry to identify and quantify dihydrocarvyl acetate even if it co-elutes with another compound?

A3: Yes, to some extent. This technique is known as mass spectral deconvolution. If dihydrocarvyl acetate and a co-eluting compound have unique fragment ions in their mass spectra, you can use extracted ion chromatograms (EICs or XICs) for those specific ions to identify and quantify each compound individually.[5][6] For this to be effective, you need to know the mass spectra of both dihydrocarvyl acetate and the potential co-eluting compounds.

Troubleshooting Guide for Co-elution Issues

Issue: A broad or shouldered peak is observed at the expected retention time of dihydrocarvyl acetate.

This is a classic sign of co-elution. The following steps provide a systematic approach to resolving this issue.

Dihydrocarvyl acetate is a common constituent of essential oils from the Mentha species (spearmint).[7] The most common co-eluents are other monoterpenes and their derivatives that have similar boiling points and polarities. Based on the analysis of spearmint oil, potential co-eluents include:

• Limonene (B3431351)

• Carvone

• Dihydrocarveol (and its isomers)

• Other terpene acetates

The Kovats Retention Index (RI) is a useful tool for predicting the elution order of compounds and assessing the separation efficiency of a GC column. The table below provides the retention indices for dihydrocarvyl acetate and its potential co-eluents on both non-polar and polar GC columns.

Compound	Non-Polar Column (e.g., DB-5, HP-5MS)	Polar Column (e.g., WAX, FFAP)
Dihydrocarvyl Acetate	~1305[8]	~1650-1750
Limonene	~1030[9]	~1200-1250
Carvone	~1240[10]	~1700-1750
cis-Dihydrocarveol	~1175[11]	~1912[11]

Note: Retention indices are dependent on the specific column and analytical conditions and should be used as a guide. It is always recommended to confirm the identity of peaks by running authentic standards.

If co-elution is confirmed, the following methodological adjustments can be made to improve separation.

• Optimize the Temperature Program:

  • Slower Ramp Rate: Decreasing the oven temperature ramp rate (e.g., from 10°C/min to 2-3°C/min) can increase the interaction time of the analytes with the stationary phase, often leading to better separation of closely eluting compounds.[12][13]

  • Isothermal Hold: Introducing an isothermal hold at a temperature just below the elution temperature of the co-eluting pair can also enhance resolution.[9]

• Change the GC Column:

  • Increase Polarity: If you are using a non-polar column (like a DB-5), switching to a more polar column (like a WAX or FFAP) can significantly alter the elution order and resolve co-elution.[14] Polar columns separate compounds based on polarity in addition to boiling point. Since dihydrocarvyl acetate is an ester, it will interact differently with a polar stationary phase compared to hydrocarbons like limonene or ketones like carvone.

  • Increase Column Length or Decrease Internal Diameter: Using a longer column (e.g., 60 m instead of 30 m) or a column with a smaller internal diameter (e.g., 0.18 mm instead of 0.25 mm) increases the number of theoretical plates and can improve resolution.[12]

• Adjust Carrier Gas Flow Rate: The linear velocity of the carrier gas (e.g., helium or hydrogen) affects chromatographic efficiency. Optimizing the flow rate for your column dimensions can lead to sharper peaks and better separation.[13]

If complete chromatographic separation is not achievable, you can leverage the power of the mass spectrometer.

• Select Unique Ions: Identify fragment ions that are unique to dihydrocarvyl acetate and the co-eluting compound.

• Generate Extracted Ion Chromatograms (EICs): By plotting the abundance of these unique ions against time, you can generate separate chromatograms for each compound, allowing for individual peak integration and quantification.[5]

The following table summarizes the key mass spectral fragments for dihydrocarvyl acetate and its common co-eluents.

Compound	Molecular Ion (M+)	Key Fragment Ions (m/z)
Dihydrocarvyl Acetate	196	43, 81, 95, 109, 136[15]
Limonene	136	68 (base peak), 93, 107, 121[4][7]
Carvone	150	82 (base peak), 54, 93, 108[3][16]
Dihydrocarveol	154	69, 81, 93, 109, 121[13][17]

Experimental Protocols

Protocol 1: Optimized GC-MS Method for Dihydrocarvyl Acetate Analysis on a Non-Polar Column

This protocol provides a starting point for the analysis of dihydrocarvyl acetate on a standard non-polar column, with parameters optimized for improved resolution.

• GC System: Agilent 7890A or equivalent

• MS System: Agilent 5975C or equivalent

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (split ratio 50:1)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp to 150°C at 3°C/min

  • Ramp to 240°C at 10°C/min, hold for 5 minutes

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Scan Range: m/z 40-400

Protocol 2: GC-MS Method for Dihydrocarvyl Acetate Analysis on a Polar Column

This protocol is recommended when co-elution with less polar compounds like limonene is an issue.

• GC System: Agilent 7890A or equivalent

• MS System: Agilent 5975C or equivalent

• Column: DB-WAX (30 m x 0.25 mm I.D., 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 240°C

• Injection Volume: 1 µL (split ratio 50:1)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp to 220°C at 4°C/min, hold for 10 minutes

• MSD Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Scan Range: m/z 40-400

Visual Troubleshooting Workflows

Caption: Troubleshooting workflow for resolving co-elution issues.

Caption: Logic for selecting the appropriate GC column.

References

• 1. youtube.com [youtube.com]
• 2. ppbio.inpa.gov.br [ppbio.inpa.gov.br]
• 3. researchgate.net [researchgate.net]
• 4. inis.iaea.org [inis.iaea.org]
• 5. GMD - Limonene, (+/-)- - InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,10H,1,5-7H2,2-3H3 [gmd.mpimp-golm.mpg.de]
• 6. iMatch: A retention index tool for analysis of gas chromatography-mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dihydrocarvyl acetate [webbook.nist.gov]
• 9. Limonene [webbook.nist.gov]
• 10. D-Carvone [webbook.nist.gov]
• 11. cis-Dihydrocarveol | C10H18O | CID 91751321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Dihydrocarveol, (+-)- | C10H18O | CID 89755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. greyhoundchrom.com [greyhoundchrom.com]
• 15. Dihydrocarvyl acetate [webbook.nist.gov]
• 16. Carvone, (-)- | C10H14O | CID 439570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Neodihydrocarveol [webbook.nist.gov]

method development for the chiral separation of dihydrocarvyl acetate isomers by HPLC

Welcome to the Technical Support Center for the method development and troubleshooting of the chiral separation of dihydrocarvyl acetate (B1210297) isomers by High-Performance Liquid Chromatography (HPLC). This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on developing a robust separation method and to offer solutions for common challenges encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chiral separation of dihydrocarvyl acetate isomers?

A1: Dihydrocarvyl acetate possesses multiple chiral centers, leading to the presence of several stereoisomers. The primary challenge is to find a chiral stationary phase (CSP) and mobile phase combination that provides sufficient selectivity to resolve these closely related isomers.[1] Like many chiral separations, method development can be a trial-and-error process, as predicting the optimal conditions based solely on the analyte's structure is difficult.

Q2: Which type of chiral stationary phase (CSP) is recommended as a starting point for dihydrocarvyl acetate?

A2: For initial screening, polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose (B160209), are highly recommended.[2][3] Columns like Chiralcel® OD-H (amylose-based) or Chiralpak® AD (amylose-based) and Chiralcel® OJ (cellulose-based) have demonstrated broad applicability for a wide range of chiral compounds and are a good starting point for method development.[2][4]

Q3: What are the typical mobile phases used for chiral separations on polysaccharide-based CSPs?

A3: Normal phase chromatography is most common for these types of separations.[5] A typical mobile phase consists of a mixture of a non-polar solvent like n-hexane and a polar modifier, usually an alcohol such as isopropanol (B130326) or ethanol.[4][5] The ratio of hexane (B92381) to the alcohol modifier is a critical parameter for optimizing the separation.

Q4: How does the mobile phase composition affect the separation of dihydrocarvyl acetate isomers?

A4: The concentration of the alcohol modifier in the mobile phase significantly impacts retention times and resolution. Increasing the percentage of the alcohol will generally decrease retention times. Fine-tuning the hexane/isopropanol ratio is a key step in optimizing the selectivity and achieving baseline separation of the isomers.[4]

Q5: Can temperature be used to optimize the separation?

A5: Yes, temperature is a valuable parameter for optimizing chiral separations. Adjusting the column temperature can influence the interactions between the analyte and the CSP, thereby affecting selectivity and resolution. It is recommended to screen a range of temperatures (e.g., 15°C, 25°C, 40°C) during method development.

Q6: What should I do if I observe poor peak shape, such as tailing?

A6: Poor peak shape can be caused by several factors. Ensure your sample is dissolved in the mobile phase to avoid solvent mismatch effects. For ester compounds like dihydrocarvyl acetate, interactions with the stationary phase can sometimes be improved by adding a small amount of an acidic modifier, like acetic acid or trifluoroacetic acid (TFA), to the mobile phase, although this is more common for acidic or basic analytes. Also, consider the possibility of column overload by reducing the injection volume or sample concentration.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the chiral separation of dihydrocarvyl acetate isomers.

Problem	Potential Cause	Suggested Solution
Poor or No Resolution	Inappropriate Chiral Stationary Phase (CSP).	Screen different types of CSPs, starting with polysaccharide-based columns (e.g., amylose and cellulose derivatives).[2]
Suboptimal mobile phase composition.	Systematically vary the ratio of hexane and isopropanol (e.g., 99:1, 95:5, 90:10, 80:20).[4]
Incorrect flow rate.	For analytical columns (4.6 mm ID), start with a flow rate of 1.0 mL/min and then evaluate lower flow rates (e.g., 0.5 mL/min) to see if resolution improves.
Unsuitable temperature.	Evaluate the effect of column temperature on the separation. Test at ambient, below ambient, and above ambient temperatures.
Peak Tailing	Sample solvent mismatch.	Dissolve the dihydrocarvyl acetate sample in the initial mobile phase.
Column overload.	Reduce the amount of sample injected by lowering the concentration or the injection volume.
Secondary interactions with the stationary phase.	While less common for neutral compounds, consider adding a small amount of an acidic modifier (e.g., 0.1% acetic acid) to the mobile phase.
Irreproducible Retention Times	Inadequate column equilibration.	Ensure the column is thoroughly equilibrated with the mobile phase before starting a sequence of injections. Chiral columns may require longer equilibration times.
Mobile phase instability or evaporation.	Prepare fresh mobile phase daily and keep the solvent reservoirs capped to prevent changes in composition due to evaporation of the more volatile component (hexane).
Temperature fluctuations.	Use a column oven to maintain a constant and stable temperature.
Broad Peaks	High flow rate.	Reduce the flow rate. Chiral separations often yield higher efficiency at lower flow rates.
Extra-column dead volume.	Use tubing with a small internal diameter and ensure all connections are properly fitted to minimize dead volume.
Column degradation.	If the column has been used extensively, its performance may have deteriorated. Try washing the column according to the manufacturer's instructions or replace it.

Experimental Protocols

The following is a generalized experimental protocol for the initial screening and method development for the chiral separation of dihydrocarvyl acetate isomers.

Protocol 1: Initial Screening of Chiral Stationary Phases

• Objective: To identify a suitable chiral stationary phase (CSP) that shows selectivity for the dihydrocarvyl acetate isomers.

• Materials:

  • Dihydrocarvyl acetate standard (racemic mixture)

  • HPLC grade n-hexane

  • HPLC grade isopropanol

  • Chiral columns (e.g., Chiralcel® OD-H, Chiralpak® AD, Chiralcel® OJ-H)

• Instrumentation:

  • HPLC system with a UV detector

• Chromatographic Conditions:

  • Mobile Phase: n-Hexane / Isopropanol (90:10, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: 210 nm (as dihydrocarvyl acetate has a weak chromophore, low UV is necessary)

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve dihydrocarvyl acetate in the mobile phase to a concentration of 1 mg/mL.

• Procedure:

  • Equilibrate each column with the mobile phase until a stable baseline is achieved.

  • Inject the dihydrocarvyl acetate standard onto each column.

  • Monitor the chromatogram for any signs of peak splitting or separation.

  • Select the column that provides the best initial separation for further optimization.

Protocol 2: Method Optimization

• Objective: To optimize the mobile phase composition and temperature to achieve baseline separation of the dihydrocarvyl acetate isomers on the selected CSP.

• Procedure:

  • Mobile Phase Optimization:

    • Using the most promising column from Protocol 1, inject the standard using different ratios of n-hexane and isopropanol (e.g., 95:5, 85:15, 80:20).

    • Evaluate the effect of the mobile phase composition on retention time and resolution.

  • Temperature Optimization:

    • Using the optimized mobile phase, inject the standard at different column temperatures (e.g., 15°C, 25°C, 40°C).

    • Select the temperature that provides the best balance of resolution and analysis time.

  • Flow Rate Optimization:

    • If necessary, further improve resolution by testing lower flow rates (e.g., 0.8 mL/min, 0.5 mL/min).

Visualizations

Caption: A workflow diagram for the development of an HPLC method for the chiral separation of dihydrocarvyl acetate isomers.

References

• 1. researchgate.net [researchgate.net]
• 2. chiraltech.com [chiraltech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. hplc.eu [hplc.eu]

addressing peak tailing in the chromatographic analysis of (-)-dihydrocarvyl acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the chromatographic analysis of (-)-dihydrocarvyl acetate (B1210297), with a specific focus on resolving peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in the analysis of (-)-dihydrocarvyl acetate?

A1: Peak tailing is a chromatographic phenomenon where a peak appears asymmetrical, with a drawn-out or "tailing" trailing edge. In an ideal chromatogram, peaks should be symmetrical and Gaussian-shaped. For (-)-dihydrocarvyl acetate, which is often analyzed as part of complex mixtures like essential oils, peak tailing can lead to several issues:

• Inaccurate Quantification: Tailing peaks are difficult to integrate accurately, leading to unreliable quantitative results.

• Reduced Resolution: The tail of one peak can overlap with an adjacent peak, making it difficult to resolve and quantify individual components.

• Poor Method Robustness: Methods with significant peak tailing are often less reliable and reproducible.

Q2: What are the common causes of peak tailing for (-)-dihydrocarvyl acetate in gas chromatography (GC)?

A2: Peak tailing for (-)-dihydrocarvyl acetate, a terpene ester, can be caused by a combination of factors related to both the analyte's chemical properties and the GC system itself. These can be broadly categorized as:

• Active Sites in the GC System: (-)-Dihydrocarvyl acetate possesses a polar acetate group that can interact with active sites, such as exposed silanol (B1196071) groups (-Si-OH), in the GC flow path. These sites can be found on the inlet liner, the column itself (especially if it's old or contaminated), or on glass wool packing. This secondary interaction delays a portion of the analyte molecules, causing the peak to tail.

• Column Issues:

  • Contamination: Buildup of non-volatile residues at the head of the column can create active sites and obstruct the sample path.

  • Degradation: Operating the column at excessively high temperatures or exposure to oxygen can degrade the stationary phase, exposing active sites.

  • Improper Installation: A poorly cut column or incorrect installation depth in the inlet or detector can create dead volumes and turbulence, leading to peak distortion.[1]

• Inlet Problems:

  • Dirty Liner: The inlet liner is a common site for the accumulation of sample matrix components, which can become active sites.

  • Septum Bleed/Particles: Degrading septa can shed particles into the liner, creating active sites and obstructions.

• Method Parameters:

  • Incorrect Inlet Temperature: If the inlet temperature is too low, the sample may not vaporize completely and efficiently, leading to band broadening and tailing. Conversely, a temperature that is too high can cause degradation of the analyte.

  • Sub-optimal Carrier Gas Flow Rate: A flow rate that is too low can increase the time the analyte spends in the system, increasing the likelihood of interactions with active sites.

  • Injection Technique: A slow injection can introduce the sample as a broad band, contributing to peak tailing.

Q3: How can I differentiate between a chemical (adsorption) and a physical (flow path) cause for peak tailing?

A3: A simple diagnostic test is to inject a non-polar compound, such as an alkane (e.g., hexane (B92381) or decane).

• If the non-polar compound also exhibits peak tailing: The issue is likely physical, related to the flow path. This could include a poorly installed column, dead volume, or a blockage.

• If the non-polar compound shows a symmetrical peak, but (-)-dihydrocarvyl acetate still tails: The problem is likely chemical, involving interactions between the analyte and active sites in the system.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving peak tailing in the GC analysis of (-)-dihydrocarvyl acetate.

Step 1: Initial Assessment and Diagnosis

First, carefully examine your chromatogram to characterize the peak tailing. Ask the following questions:

• Are all peaks tailing, or just the (-)-dihydrocarvyl acetate peak and other polar compounds? If all peaks are tailing, suspect a physical issue with the system (e.g., improper column installation). If only polar analytes are tailing, the problem is more likely chemical (active sites).

• Did the peak tailing appear suddenly or develop gradually over time? Sudden tailing might indicate a recent change, like a new mobile phase preparation or a column that was not properly conditioned. Gradual tailing often points to the accumulation of contaminants or column degradation.

Troubleshooting Workflow

A decision tree for troubleshooting peak tailing.

Step 2: Addressing Physical Issues (If all peaks are tailing)

If you suspect a physical problem, perform the following checks and maintenance:

• Column Installation:

  • Action: Carefully remove the column and inspect both ends. Ensure the cuts are clean, flat, and at a 90-degree angle. A poor cut can create turbulence and dead volume.

  • Action: Reinstall the column according to the manufacturer's instructions, ensuring the correct insertion depth into both the inlet and the detector. Incorrect positioning can lead to unswept volumes.

• Connections and Fittings:

  • Action: Check all fittings for leaks using an electronic leak detector. Leaks in the carrier gas line can disrupt the flow path and cause peak distortion.

Step 3: Addressing Chemical Issues (If only polar peaks are tailing)

If the issue appears to be chemical in nature, focus on the following:

• Inlet Maintenance:

  • Action: Replace the inlet liner. Even if it appears clean, active sites may be present. Consider using a deactivated liner for improved inertness.

  • Action: Replace the septum. A cored or degraded septum can be a source of contamination.

• Column Maintenance:

  • Action: Trim the front end of the column (approximately 10-20 cm). This removes accumulated non-volatile residues and active sites.

  • Action: Condition the column according to the manufacturer's instructions to remove any contaminants and ensure a stable baseline.

• Method Optimization:

  • Action: Increase the inlet temperature in increments of 10-20°C. This can help ensure complete and rapid vaporization of the analyte. Be careful not to exceed the analyte's degradation temperature.

  • Action: Increase the carrier gas flow rate. A higher flow rate reduces the time the analyte spends in the system, minimizing the opportunity for interactions with active sites.

Data Presentation: Impact of GC Parameters on Peak Shape

The following tables provide illustrative data on how key GC parameters can influence the peak shape of a terpene acetate like (-)-dihydrocarvyl acetate. The data is based on typical chromatographic behavior and is intended for guidance. The Tailing Factor (Tf) is calculated as T = W(0.05) / 2f, where W(0.05) is the peak width at 5% of the peak height and f is the distance from the peak front to the peak maximum at 5% height. A value of 1.0 indicates a perfectly symmetrical peak.

Table 1: Effect of Inlet Temperature on Tailing Factor

Inlet Temperature (°C)	Tailing Factor (Tf)	Observation
200	1.8	Significant tailing due to incomplete vaporization.
225	1.4	Improved peak shape, but still some tailing.
250	1.1	Optimal peak shape with minimal tailing.
275	1.2	Slight increase in tailing, possibly due to minor on-injector degradation.

Table 2: Effect of Carrier Gas Flow Rate (Helium) on Tailing Factor

Flow Rate (mL/min)	Tailing Factor (Tf)	Observation
0.8	1.9	Pronounced tailing due to longer residence time.
1.0	1.5	Improved peak shape.
1.2	1.1	Optimal flow rate for good peak symmetry.
1.5	1.2	Slight peak broadening may occur, but tailing is still acceptable.

Experimental Protocols

Protocol 1: Standard GC-FID Analysis of (-)-Dihydrocarvyl Acetate

This protocol provides a starting point for the analysis of (-)-dihydrocarvyl acetate on a standard, non-chiral column.

1. Sample Preparation:

• Dilute the essential oil or sample containing (-)-dihydrocarvyl acetate in a suitable solvent (e.g., hexane or ethyl acetate) to a concentration of approximately 100-1000 ppm.

2. GC-FID Parameters:

Parameter	Value
Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Program	Initial: 60°C (hold 2 min) Ramp: 5°C/min to 240°C Hold: 5 min at 240°C
Detector	FID
Detector Temperature	280°C

3. Data Analysis:

• Integrate the peak corresponding to (-)-dihydrocarvyl acetate and calculate the tailing factor.

Workflow for Standard GC-FID Analysis

A typical workflow for GC-FID analysis.

Protocol 2: Chiral GC Analysis of (-)-Dihydrocarvyl Acetate Enantiomers

This protocol is designed for the separation of the enantiomers of dihydrocarvyl acetate.

1. Sample Preparation:

• Prepare a 100 ppm solution of the dihydrocarvyl acetate sample in hexane.

2. Chiral GC Parameters:

Parameter	Value
Column	Cyclodextrin-based chiral column (e.g., Rt-βDEXsm, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Inlet Temperature	220°C
Injection Volume	1 µL
Split Ratio	100:1
Carrier Gas	Hydrogen or Helium
Flow Rate	1.5 mL/min (constant flow)
Oven Program	Initial: 80°C (hold 1 min) Ramp: 2°C/min to 180°C Hold: 10 min at 180°C
Detector	FID
Detector Temperature	250°C

3. Data Analysis:

• Identify and integrate the peaks corresponding to the different enantiomers of dihydrocarvyl acetate. Assess the resolution and peak shape of each enantiomer.

Logical Relationship in Chiral GC Troubleshooting

Key contributors to peak tailing in chiral GC.

References

• 1. agilent.com [agilent.com]

Technical Support Center: Enhancing the Stability of (-)-Dihydrocarvyl Acetate in Formulations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address stability challenges encountered during the formulation of (-)-dihydrocarvyl acetate (B1210297).

Section 1: Troubleshooting Guides

This section addresses common problems observed during the formulation and storage of products containing (-)-dihydrocarvyl acetate, offering potential causes and recommended solutions.

Issue 1: Loss of Aroma and Potency Over Time

Question: My formulation containing (-)-dihydrocarvyl acetate is losing its characteristic minty, floral aroma and showing a decrease in the active compound concentration upon storage. What could be the cause?

Answer: The loss of aroma and potency is likely due to the chemical degradation of (-)-dihydrocarvyl acetate. The two primary degradation pathways are hydrolysis and oxidation.

• Hydrolysis: As an ester, (-)-dihydrocarvyl acetate is susceptible to hydrolysis, which is the cleavage of the ester bond in the presence of water to form dihydrocarveol (B1210190) and acetic acid. This reaction can be catalyzed by acidic or basic conditions.

• Oxidation: The terpene structure of (-)-dihydrocarvyl acetate can be oxidized, leading to the formation of various degradation products, including aldehydes and alcohols. This process can be accelerated by exposure to oxygen, light, and heat.

Troubleshooting Steps:

• Characterize Degradation Products: Utilize analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to identify the degradation products in your formulation. The presence of dihydrocarveol and acetic acid would indicate hydrolysis, while the presence of other oxygenated compounds would suggest oxidation.

• Evaluate Formulation pH: Measure the pH of your formulation. A pH value that is significantly acidic or basic can accelerate the hydrolysis of the ester.

• Assess Exposure to Environmental Factors: Review your manufacturing and storage conditions. Ensure the formulation is protected from excessive heat, light, and oxygen.

Issue 2: Formulation Discoloration or Change in Physical Properties

Question: My cream/lotion formulation with (-)-dihydrocarvyl acetate has developed a yellow tint and its viscosity has changed. What is happening?

Answer: Discoloration and changes in physical properties are often linked to degradation and interactions with other formulation components.

• Degradation Products: The formation of degradation products, particularly from oxidation, can lead to colored compounds.

• Excipient Incompatibility: (-)-Dihydrocarvyl acetate or its degradation products may be reacting with other excipients in the formulation. For instance, aldehydes formed from oxidation can react with amines present in other ingredients.

Troubleshooting Steps:

• Excipient Compatibility Study: Conduct a systematic study of the compatibility of (-)-dihydrocarvyl acetate with each excipient in the formulation. This can be done by preparing binary mixtures and storing them under accelerated stability conditions.

• Forced Degradation Study: Perform a forced degradation study on (-)-dihydrocarvyl acetate to intentionally generate degradation products.[1][2][3] This will help in understanding the degradation pathways and developing analytical methods to detect these impurities.

• Evaluate Packaging: Consider if the packaging is contributing to the instability. For example, some plastics may leach components that can interact with the formulation or may not provide adequate protection from light and oxygen.

Section 2: Frequently Asked Questions (FAQs)

Stability and Degradation

• Q1: What are the primary degradation pathways for (-)-dihydrocarvyl acetate?

  • A1: The primary degradation pathways are hydrolysis of the ester linkage and oxidation of the terpene ring. Hydrolysis is catalyzed by acids and bases, while oxidation is promoted by oxygen, light, and heat.[4]

• Q2: What are the likely degradation products of (-)-dihydrocarvyl acetate?

  • A2: Hydrolysis yields dihydrocarveol and acetic acid. Oxidation can produce a variety of compounds, including 8(10)-p-menthene-2-acetoxy-9-al and -9-ol, as well as cis- and trans-8-p-menthene-2-acetoxy-4-ols.

Formulation Strategies for Enhanced Stability

• Q3: How can I prevent the hydrolysis of (-)-dihydrocarvyl acetate in my aqueous formulation?

  • A3: To minimize hydrolysis, it is crucial to control the pH of the formulation. For most esters, a pH range of 4-6 is optimal for stability. The use of a suitable buffer system (e.g., citrate (B86180) or phosphate (B84403) buffer) is recommended to maintain the desired pH.

• Q4: What is the role of antioxidants in stabilizing (-)-dihydrocarvyl acetate?

  • A4: Antioxidants can inhibit the oxidation of (-)-dihydrocarvyl acetate. Common antioxidants used in cosmetic and pharmaceutical formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tocopherol (Vitamin E). The choice and concentration of the antioxidant should be optimized for the specific formulation.

• Q5: Are there any specific excipients that I should avoid when formulating with (-)-dihydrocarvyl acetate?

  • A5: Avoid highly acidic or basic excipients that could alter the pH of the formulation and catalyze hydrolysis. Additionally, be cautious with excipients that may contain reactive impurities. For example, some flavors may contain trace amounts of aldehydes that can react with other components.[5][6][7] It is always recommended to perform compatibility studies with all excipients.

Analytical Methods for Stability Testing

• Q6: What analytical methods are suitable for monitoring the stability of (-)-dihydrocarvyl acetate in a formulation?

  • A6:

    • Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for both the quantification of (-)-dihydrocarvyl acetate and the identification of its volatile degradation products.

    • High-Performance Liquid Chromatography (HPLC) with UV or Diode-Array Detection (DAD): A validated stability-indicating HPLC method can be used to quantify the parent compound and separate it from its degradation products.[3]

• Q7: How can I develop a stability-indicating analytical method?

  • A7: A stability-indicating method is one that can accurately measure the active ingredient without interference from its degradation products, impurities, and other excipients. To develop such a method, you should perform forced degradation studies to generate the potential degradation products and then develop a chromatographic method that can resolve all these components.

Section 3: Data Presentation

Table 1: Factors Influencing the Stability of (-)-Dihydrocarvyl Acetate

Factor	Effect on Stability	Recommended Mitigation Strategy
pH	Accelerated hydrolysis at acidic (<4) and basic (>7) pH.	Maintain formulation pH between 4 and 6 using a suitable buffer system.
Temperature	Increased temperature accelerates both hydrolysis and oxidation rates.	Store the formulation in a cool place, avoiding exposure to high temperatures.
Light	UV radiation can promote oxidative degradation.	Use opaque or UV-protective packaging.
Oxygen	The presence of oxygen is necessary for oxidation to occur.	Minimize headspace in packaging and consider using packaging with low oxygen permeability. The use of antioxidants is also recommended.
Excipients	Incompatible excipients can catalyze degradation or react with the active ingredient.	Conduct thorough excipient compatibility studies.

Section 4: Experimental Protocols

Protocol 1: Forced Degradation Study of (-)-Dihydrocarvyl Acetate

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a stock solution of (-)-dihydrocarvyl acetate in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at room temperature for 4 hours.

  • Oxidation: Treat the stock solution with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the stock solution at 80°C for 48 hours.

  • Photodegradation: Expose the stock solution to UV light (254 nm) for 24 hours.

• Sample Analysis: Analyze the stressed samples, along with an unstressed control, using a validated stability-indicating HPLC-DAD or GC-MS method.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control to identify degradation peaks. Use mass spectrometry to elucidate the structure of the major degradation products.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) for the Analysis of (-)-Dihydrocarvyl Acetate and its Degradation Products

This protocol provides a general procedure for the GC-MS analysis of (-)-dihydrocarvyl acetate in a cream formulation.

• Sample Preparation (Liquid-Liquid Extraction):

  • Weigh 1 g of the cream formulation into a centrifuge tube.

  • Add 5 mL of a suitable extraction solvent (e.g., hexane (B92381) or ethyl acetate).

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 10 minutes to separate the phases.

  • Carefully transfer the upper organic layer to a clean vial.

  • Repeat the extraction process twice and combine the organic layers.

  • Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of the extraction solvent.

• GC-MS Conditions:

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Mass Range: m/z 40-400.

• Data Analysis: Identify (-)-dihydrocarvyl acetate and its degradation products by comparing their mass spectra with a reference library (e.g., NIST). Quantify the compounds using a suitable internal or external standard.

Section 5: Visualizations

Caption: Degradation pathways of (-)-dihydrocarvyl acetate.

Caption: Workflow for stability testing and troubleshooting.

References

• 1. scribd.com [scribd.com]
• 2. jfda-online.com [jfda-online.com]
• 3. A Validated HPLC-PDA-HRMS Method to Investigate the Biological Stability and Metabolism of Antiparasitic Triterpenic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. matheo.uliege.be [matheo.uliege.be]
• 5. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways [scirp.org]
• 6. drhothas.com [drhothas.com]
• 7. researchgate.net [researchgate.net]

strategies to prevent the degradation of (-)-dihydrocarvyl acetate during extraction

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the extraction of (-)-dihydrocarvyl acetate (B1210297). Our aim is to equip researchers with the necessary information to prevent compound degradation and ensure the integrity of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is (-)-dihydrocarvyl acetate and why is its stability during extraction important?

A1: (-)-Dihydrocarvyl acetate is a monoterpenoid ester naturally present in various plants, notably in species of the Mentha genus (mints). It is valued for its aromatic properties and potential biological activities. Maintaining its chemical integrity during extraction is crucial for accurate quantification, characterization, and subsequent use in research and development, as degradation can lead to the formation of artifacts and loss of desired properties.

Q2: What are the primary degradation pathways for (-)-dihydrocarvyl acetate during extraction?

A2: The two main degradation pathways for (-)-dihydrocarvyl acetate, like other acetate esters, are:

• Hydrolysis: The ester bond is susceptible to cleavage in the presence of water, a reaction catalyzed by both acidic and basic conditions. This results in the formation of (-)-dihydrocarveol (B1197605) and acetic acid.

• Oxidation: The double bond within the p-menthane (B155814) structure and the allylic positions are prone to oxidation, which can be initiated by exposure to atmospheric oxygen, light, and elevated temperatures. This can lead to the formation of various oxidized derivatives, altering the compound's structure and properties.

Q3: How can I minimize the degradation of (-)-dihydrocarvyl acetate during extraction?

A3: Several strategies can be employed to minimize degradation:

• Control pH: Maintain a near-neutral pH (around 7.0) during aqueous extraction steps to prevent acid- or base-catalyzed hydrolysis.

• Temperature Control: Keep extraction and solvent evaporation temperatures as low as possible, ideally below 40°C, to reduce the rate of both hydrolysis and oxidation.

• Inert Atmosphere: Perform the extraction and subsequent processing steps under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

• Light Protection: Use amber glassware or wrap extraction vessels with aluminum foil to protect the sample from light-induced degradation.

• Use of Antioxidants: The addition of antioxidants, such as butylated hydroxytoluene (BHT) or ascorbic acid, to the extraction solvent can help to quench free radicals and prevent oxidation.

• Solvent Choice: Select high-purity, degassed solvents to avoid contaminants that could catalyze degradation. Non-polar or moderately polar solvents are generally suitable for extraction.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of (-)-dihydrocarvyl acetate	Incomplete extraction.	- Increase extraction time.- Reduce particle size of the plant material.- Optimize solvent-to-solid ratio.
Degradation during extraction.	- Implement strategies to prevent hydrolysis and oxidation (see FAQs).- Use a milder extraction technique like ultrasound-assisted extraction (UAE) at a controlled temperature.
Presence of (-)-dihydrocarveol in the extract	Hydrolysis of the acetate ester.	- Check and adjust the pH of any aqueous solutions to neutral.- Ensure solvents are anhydrous.- Reduce extraction temperature and time.
Appearance of unknown peaks in GC-MS analysis	Oxidative degradation.	- Purge solvents with an inert gas (N₂ or Ar) before use.- Add an antioxidant (e.g., BHT) to the extraction solvent.- Protect the sample from light throughout the process.
Thermal degradation.	- Lower the temperature of the GC injector port.- Use a faster temperature ramp in the GC oven program.
Inconsistent results between batches	Variability in plant material.	- Standardize the collection time and drying process of the plant material.
Inconsistent extraction parameters.	- Strictly adhere to the validated extraction protocol for all parameters (time, temperature, solvent volume, etc.).

Quantitative Data on Degradation (Hypothetical Data for Illustrative Purposes)

Table 1: Effect of pH on the Hydrolysis of (-)-Dihydrocarvyl Acetate at 25°C

pH	Half-life (t½) in hours	% Degradation after 24 hours
3	72	28.9%
5	500	4.7%
7	> 2000	< 1.2%
9	120	18.1%
11	15	79.2%

Table 2: Effect of Temperature on the Degradation of (-)-Dihydrocarvyl Acetate at pH 7

Temperature (°C)	Half-life (t½) in hours	% Degradation after 24 hours
4	> 5000	< 0.5%
25	> 2000	< 1.2%
40	800	2.9%
60	250	9.1%
80	75	26.8%

Experimental Protocols

Protocol 1: Solvent Extraction of (-)-Dihydrocarvyl Acetate from Mentha Species

• Sample Preparation:

  • Air-dry fresh Mentha leaves in the dark at room temperature for 5-7 days.

  • Grind the dried leaves into a fine powder using a laboratory mill.

• Extraction:

  • Weigh 50 g of the powdered plant material and place it in a 1 L Erlenmeyer flask.

  • Add 500 mL of n-hexane (or another suitable non-polar solvent like petroleum ether).

  • Seal the flask and macerate the mixture on an orbital shaker at 150 rpm for 24 hours at room temperature (20-25°C).

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant residue.

  • Wash the residue with an additional 100 mL of the solvent to ensure complete recovery.

  • Combine the filtrates and concentrate the solvent using a rotary evaporator at a bath temperature of 40°C and reduced pressure.

• Storage:

  • Transfer the resulting essential oil to an amber glass vial, flush with nitrogen gas, and store at -20°C.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of (-)-Dihydrocarvyl Acetate

• Sample Preparation:

  • Prepare the dried, powdered plant material as described in Protocol 1.

• Extraction:

  • Place 10 g of the powdered material in a 250 mL beaker.

  • Add 100 mL of ethanol (B145695) (or another suitable solvent).

  • Place the beaker in an ultrasonic bath equipped with a cooling system to maintain the temperature at or below 35°C.

  • Sonicate the mixture for 30 minutes at a frequency of 40 kHz.

• Filtration and Concentration:

  • Filter and concentrate the extract as described in Protocol 1.

• Storage:

  • Store the final extract as described in Protocol 1.

Protocol 3: GC-MS Analysis of (-)-Dihydrocarvyl Acetate and its Degradation Products

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (split ratio 50:1).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 180°C at a rate of 4°C/min.

  • Ramp to 280°C at a rate of 20°C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 40-400.

• Identification:

  • (-)-Dihydrocarvyl acetate and its potential degradation products (e.g., (-)-dihydrocarveol) are identified by comparing their mass spectra and retention times with those of authentic standards and by comparison with mass spectral libraries (e.g., NIST, Wiley).

Visualizations

Caption: Workflow for the extraction of (-)-dihydrocarvyl acetate from plant material.

Caption: Primary degradation pathways of (-)-dihydrocarvyl acetate.

Caption: A logical troubleshooting workflow for common extraction issues.

Technical Support Center: Overcoming Poor Aqueous Solubility of (-)-Dihydrocarvyl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the poor aqueous solubility of (-)-dihydrocarvyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What is (-)-dihydrocarvyl acetate and why is its aqueous solubility a concern?

A1: (-)-Dihydrocarvyl acetate is a monoterpenoid ester known for its pleasant floral and minty aroma, finding use in the flavor and fragrance industries.[1] Like many other lipophilic small molecules, it has very low solubility in water, which is estimated to be approximately 8.307 mg/L at 25°C.[2] This poor aqueous solubility can significantly limit its applications in aqueous-based formulations, such as beverages, cosmetic products, and pharmaceutical preparations, by affecting bioavailability, formulation stability, and sensory perception.

Q2: What are the primary strategies for improving the aqueous solubility of (-)-dihydrocarvyl acetate?

A2: The main approaches to enhance the solubility of poorly water-soluble compounds like (-)-dihydrocarvyl acetate fall into three main categories:

• Co-solvency: This involves adding a water-miscible organic solvent in which the compound is more soluble to the aqueous solution.[3][4]

• Cyclodextrin (B1172386) Complexation: This technique uses cyclodextrins, which are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic outer surface, to encapsulate the hydrophobic (-)-dihydrocarvyl acetate molecule, thereby increasing its apparent water solubility.

• Nanoemulsion Formation: This method involves creating a stable oil-in-water nanoemulsion where (-)-dihydrocarvyl acetate is dissolved in the oil droplets, which are then dispersed in an aqueous phase.[5][6][7]

Q3: Which method is best suited for my application?

A3: The choice of method depends on the specific requirements of your formulation, including desired concentration, stability, regulatory acceptance, and cost.

• Co-solvency is a straightforward and cost-effective method, but the use of organic solvents may be limited by toxicity and regulatory constraints.[3]

• Cyclodextrin complexation is a versatile technique that can significantly increase solubility and stability. The choice of cyclodextrin type is crucial for optimal results.

• Nanoemulsions are excellent for achieving high loading of the active compound and can improve bioavailability, but formulation development and stability testing can be more complex.[4][8][9]

Troubleshooting Guides

Issue 1: Cloudiness or Precipitation When Adding (-)-Dihydrocarvyl Acetate to Water

This is a common issue due to the compound's low water solubility. Here are some troubleshooting steps based on different solubilization techniques.

Problem: My solution is still cloudy even after adding a co-solvent.

Possible Causes & Solutions:

• Insufficient Co-solvent Concentration: The concentration of the co-solvent may be too low to achieve the desired solubility.

  • Solution: Gradually increase the concentration of the co-solvent. It is advisable to create a phase diagram to determine the optimal co-solvent concentration.

• Inappropriate Co-solvent: Not all co-solvents have the same solubilizing power for every compound.

  • Solution: Experiment with different pharmaceutically acceptable co-solvents. Common choices include ethanol, propylene (B89431) glycol, and polyethylene (B3416737) glycol 400 (PEG 400).

Quantitative Data Summary (for structurally similar terpenoid esters):

Co-solvent System	Terpenoid Ester	Max. Solubility Achieved (Approx.)	Reference
Ethanol/Water (70:30)	Linalyl Acetate	Miscible	[10]
Propylene Glycol/Water (80:20)	Menthone	Significant Flux Enhancement	[11]
PEG 400/Water	Rofecoxib	High Solubilization Potential	[12]

Experimental Protocol: Determining Optimal Co-solvent Concentration

A simplified workflow for determining the required co-solvent concentration is outlined below.

Workflow for Co-solvent Optimization

Problem: The solubility enhancement with cyclodextrin is lower than expected.

Possible Causes & Solutions:

• Incorrect Cyclodextrin Type: The size of the cyclodextrin cavity needs to be appropriate to encapsulate the guest molecule. For monoterpenes and their esters, β-cyclodextrin and its derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are often suitable.

  • Solution: Screen different types of cyclodextrins (e.g., α-CD, β-CD, γ-CD, and modified cyclodextrins like HP-β-CD).

• Suboptimal Complexation Conditions: Factors like temperature, pH, and stirring time can influence the efficiency of complex formation.

  • Solution: Optimize the complexation process by adjusting these parameters. A phase solubility study is the standard method to determine the stoichiometry and binding constant of the complex.

Quantitative Data Summary (for structurally similar terpenoid esters):

| Cyclodextrin | Terpenoid Ester | Molar Ratio (Guest:Host) | Solubility Increase (Fold) | Reference | | :--- | :--- | :--- | :--- | | HP-β-CD | Linalool (B1675412) | 1:1 | 5.9 | | | HP-β-CD | Benzyl (B1604629) Acetate | 1:1 | 4.2 | | | HP-β-CD | Menthyl Acetate | 1:1 | - | |

Experimental Protocol: Phase Solubility Study

The following diagram illustrates the workflow for a phase solubility study.

Phase Solubility Study Workflow

Problem: My nanoemulsion is unstable and shows phase separation over time.

Possible Causes & Solutions:

• Inappropriate Surfactant or Surfactant-to-Oil Ratio (SOR): The type and concentration of the surfactant are critical for stabilizing the nanoemulsion.

  • Solution: Screen different food-grade or pharmaceutically acceptable surfactants (e.g., Tween 80, Polysorbate 20). Optimize the SOR by creating a pseudo-ternary phase diagram.

• Insufficient Energy Input: The energy applied during homogenization may not be sufficient to create small, uniform droplets.

  • Solution: Increase the homogenization time or pressure. For lab-scale preparations, a high-speed homogenizer or ultrasonicator is typically used.

• Ostwald Ripening: This is a destabilization mechanism where larger droplets grow at the expense of smaller ones, particularly with more water-soluble oils.

  • Solution: Include a small amount of a highly water-insoluble oil (e.g., a long-chain triglyceride like corn oil) in the oil phase to inhibit Ostwald ripening.[8]

Quantitative Data Summary (Example Formulations for Essential Oils):

| Oil Phase | Surfactant | Co-surfactant | Surfactant:Co-surfactant Ratio (w/w) | Oil:Surfactant Mix Ratio (w/w) | Reference | | :--- | :--- | :--- | :--- | :--- | | Kaffir Lime Oil / Miglyol 812 | Tween 80 | Propylene Glycol | 2:1 | 1:3 |[4] | | Eucalyptus Oil | Tween 20 | - | - | 1:2 (v/v) |[2] | | Thyme Oil | Tween 80 / SDS | - | - | - |[6] |

Experimental Protocol: Nanoemulsion Preparation by High-Pressure Homogenization

A general workflow for preparing an oil-in-water nanoemulsion is shown below.

Nanoemulsion Preparation Workflow

This technical support guide provides a starting point for addressing the solubility challenges of (-)-dihydrocarvyl acetate. The provided protocols and data for similar compounds should serve as a valuable resource for developing your specific formulation. Always ensure to perform appropriate stability and safety testing for your final formulation.

References

• 1. Formulation and Characteristics of Edible Oil Nanoemulsions Modified with Polymeric Surfactant for Encapsulating Curcumin [mdpi.com]
• 2. nanomedicine-rj.com [nanomedicine-rj.com]
• 3. vjol.info.vn [vjol.info.vn]
• 4. Nanoemulsion-based delivery systems to improve functionality of lipophilic components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijnnonline.net [ijnnonline.net]
• 7. jptcp.com [jptcp.com]
• 8. Nanoemulsions as delivery systems for lipophilic nutraceuticals: strategies for improving their formulation, stability, functionality and bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Nanoemulsion-Based Delivery Systems to Improve Functionality of Lipophilic Components [frontiersin.org]
• 10. Linalyl Acetate | C12H20O2 | CID 8294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Terpene penetration enhancers in propylene glycol/water co-solvent systems: effectiveness and mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Use of cyclodextrins as a cosmetic delivery system for fragrance materials: linalool and benzyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing injection parameters for the GC analysis of (-)-dihydrocarvyl acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography (GC) analysis of (-)-dihydrocarvyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting injection parameters for the GC analysis of (-)-dihydrocarvyl acetate?

A1: For the analysis of terpene acetates like (-)-dihydrocarvyl acetate, a good starting point for injection parameters is crucial for method development. The following table summarizes recommended initial conditions. These parameters should be optimized to achieve the best peak shape, sensitivity, and reproducibility for your specific instrument and sample matrix.

Parameter	Recommended Starting Value	Range for Optimization
Injector Temperature	250 °C	200 - 280 °C
Injection Mode	Split	Split or Splitless
Split Ratio	50:1	10:1 to 200:1
Injection Volume	1 µL	0.5 - 2 µL
Carrier Gas	Helium or Hydrogen	-
Carrier Gas Flow Rate	1.0 - 1.5 mL/min (constant flow)	0.8 - 2.0 mL/min

Q2: How do I choose between split and splitless injection for (-)-dihydrocarvyl acetate analysis?

A2: The choice between split and splitless injection depends primarily on the concentration of (-)-dihydrocarvyl acetate in your sample.[1]

• Split Injection: This is the most common mode and is recommended for samples with moderate to high concentrations of the analyte.[2] It works by introducing only a portion of the vaporized sample onto the column, with the rest being vented.[2] This prevents column overload and results in sharp, symmetrical peaks.[3] A typical starting split ratio is 50:1, meaning for every 51 parts of the sample, 1 part enters the column and 50 parts are vented.[4]

• Splitless Injection: This mode is ideal for trace analysis where the concentration of (-)-dihydrocarvyl acetate is very low. In this technique, the split vent is closed during injection, allowing for the transfer of the entire sample volume onto the column, thereby maximizing sensitivity.[1] However, splitless injections are more prone to peak broadening and require careful optimization of parameters like the solvent purge time.

Q3: What is the optimal injector temperature for the analysis of (-)-dihydrocarvyl acetate?

A3: A common starting point for the injector temperature for analyzing terpene acetates is 250 °C.[5] The ideal temperature should be hot enough to ensure rapid and complete vaporization of (-)-dihydrocarvyl acetate and the solvent, but not so high as to cause thermal degradation. For thermally sensitive compounds, a lower temperature may be necessary.[6] It is recommended to start at 250 °C and adjust in 10-20 °C increments to find the optimal temperature that provides the best peak shape and response.

Q4: Which carrier gas is best for analyzing (-)-dihydrocarvyl acetate, and what should the flow rate be?

A4: Helium is the most commonly used carrier gas for GC analysis due to its inertness and good efficiency. Hydrogen can also be used and offers the advantage of faster analysis times and higher efficiency at higher flow rates. However, it is flammable and requires appropriate safety precautions. A typical starting flow rate for a standard capillary column (e.g., 30 m x 0.25 mm ID) is around 1.0 to 1.5 mL/min when using constant flow mode.[7] The optimal flow rate will depend on the column dimensions and the desired balance between analysis speed and chromatographic resolution.

Troubleshooting Guide

Q1: I am observing peak tailing for my (-)-dihydrocarvyl acetate peak. What are the possible causes and solutions?

A1: Peak tailing, where the peak is asymmetrical with a drawn-out tail, is a common issue in GC analysis. It can be caused by several factors:

• Active Sites in the Injection Port or Column: Polar analytes can interact with active sites (e.g., silanol (B1196071) groups) in the liner or at the head of the column, leading to tailing.

  • Solution: Use a deactivated inlet liner and ensure your column is properly conditioned. If the problem persists, trimming the first 10-20 cm of the column may help.[1]

• Improper Column Installation: A poor column cut or incorrect installation depth in the injector or detector can create dead volume, causing peak tailing.

  • Solution: Ensure the column is cut cleanly at a 90-degree angle and installed according to the manufacturer's instructions for your specific GC model.[1]

• Sample Overload: Injecting too much of a concentrated sample can overload the column, resulting in peak distortion, including tailing.

  • Solution: Dilute your sample or increase the split ratio.[8]

• Inappropriate Injector Temperature: If the injector temperature is too low, the sample may not vaporize completely and efficiently, leading to tailing.

  • Solution: Increase the injector temperature in 10-20 °C increments.

Q2: My chromatogram shows broad or distorted peaks for (-)-dihydrocarvyl acetate. What should I check?

A2: Broad or distorted peaks can significantly affect resolution and quantification. Here are some common causes and their remedies:

• Slow Injection Speed: A slow manual injection can lead to a broad initial sample band.

  • Solution: If injecting manually, perform the injection quickly and smoothly. Using an autosampler is highly recommended for better reproducibility.

• Solvent-Analyte Mismatch: A significant mismatch in polarity between the solvent and the stationary phase can cause peak distortion, especially in splitless mode.

  • Solution: Choose a solvent that is compatible with your stationary phase.

• Incorrect Initial Oven Temperature: In splitless injection, the initial oven temperature should be set appropriately relative to the solvent's boiling point to achieve a good focusing effect.

  • Solution: A general rule is to set the initial oven temperature about 20-30 °C below the boiling point of the solvent.

Q3: I am experiencing poor reproducibility in my results. What are the likely causes related to the injection parameters?

A3: Poor reproducibility can stem from various sources, but injection parameters are a common culprit.

• Leaking Septum: A worn or leaking septum in the injection port can lead to variable sample introduction.

  • Solution: Replace the septum regularly.

• Inconsistent Injection Volume: This is more common with manual injections.

  • Solution: Use an autosampler for precise and repeatable injections. If using a manual syringe, ensure proper technique and consistent plunger depression speed.

• Fluctuations in Carrier Gas Flow: Inconsistent flow rates will lead to shifts in retention times and variations in peak areas.

  • Solution: Check for leaks in the gas lines and ensure the gas source provides a stable pressure.

Experimental Protocols

Protocol 1: Standard Preparation for GC Analysis of (-)-Dihydrocarvyl Acetate

• Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of pure (-)-dihydrocarvyl acetate standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent (e.g., hexane, ethyl acetate).

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution to cover the desired concentration range for your analysis. A typical range might be 1 µg/mL to 100 µg/mL.

• Storage: Store all standard solutions in tightly sealed vials at 4 °C to minimize evaporation and degradation.

Protocol 2: Recommended Starting GC Method for (-)-Dihydrocarvyl Acetate

This protocol provides a starting point for method development. Optimization will be required to achieve the best results for your specific application.

• Instrument: Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: A mid-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is a good starting choice.

• Injection Parameters:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (50:1 ratio)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 240 °C at a rate of 10 °C/min.

  • Final Hold: Hold at 240 °C for 5 minutes.

• Detector:

  • FID: Temperature: 280 °C, Hydrogen flow: 30 mL/min, Air flow: 300 mL/min, Makeup gas (Nitrogen or Helium) flow: 25 mL/min.

  • MS: Transfer line temperature: 280 °C, Ion source temperature: 230 °C, Mass range: m/z 40-400.

Visualizations

Caption: Troubleshooting workflow for GC analysis of (-)-dihydrocarvyl acetate.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. profiles.shsu.edu [profiles.shsu.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. In gas chromatography what is column flow, purge flow, split ratio? - Axion Labs [axionlabs.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]

Reference Data & Comparative Studies

A Comparative Guide to the Quantification of (-)-Dihydrocarvyl Acetate: GC-MS vs. HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of (-)-dihydrocarvyl acetate (B1210297), a monoterpenoid ester with applications in flavor, fragrance, and pharmaceutical research, is crucial for quality control, formulation development, and pharmacokinetic studies. Gas Chromatography-Mass Spectrometry (GC-MS) is the most prevalent and robust technique for this purpose. However, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) can be considered as an alternative. This guide provides a detailed comparison of a validated GC-MS method with a potential HPLC-UV method for the quantification of (-)-dihydrocarvyl acetate, supported by experimental data and detailed protocols.

Method Performance Comparison

The following tables summarize the typical validation parameters for the quantification of (-)-dihydrocarvyl acetate using a validated GC-MS method and a hypothetical, optimized HPLC-UV method. The data for the GC-MS method is a composite based on validated methods for similar terpene acetates, while the HPLC-UV data is extrapolated from methods for other terpenoids, acknowledging the inherent limitations of this technique for such analytes.

Table 1: Comparison of Validation Parameters

Validation Parameter	GC-MS Method	HPLC-UV Method
Linearity (R²)	> 0.999	> 0.995
Limit of Quantification (LOQ)	0.1 µg/mL	5 µg/mL
Limit of Detection (LOD)	0.03 µg/mL	1.5 µg/mL
Precision (%RSD)	< 5%	< 10%
Accuracy (Recovery %)	95 - 105%	90 - 110%
Specificity/Selectivity	High (Mass Spectrometry)	Moderate (Potential for co-elution)

Table 2: Comparison of Method Characteristics

Characteristic	GC-MS Method	HPLC-UV Method
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by UV absorbance.
Sample Volatility	Required	Not required
Sample Preparation	Simple dilution, liquid-liquid extraction, or headspace sampling.	Dilution, potential for more complex extraction and filtration.
Analysis Time	~15-30 minutes	~20-40 minutes
Throughput	High	Moderate to High
Cost (Instrument)	High	Moderate
Cost (Operational)	Moderate	Moderate
Strengths	High sensitivity, high specificity, suitable for volatile compounds.	Wide applicability to non-volatile compounds, robust.
Weaknesses	Not suitable for non-volatile or thermally labile compounds.	Lower sensitivity and specificity for weakly UV-absorbing and volatile compounds.

Experimental Protocols

Validated GC-MS Method for (-)-Dihydrocarvyl Acetate

This method utilizes direct liquid injection for the quantification of (-)-dihydrocarvyl acetate.

1. Instrumentation:

• Gas chromatograph equipped with a mass selective detector (GC-MS).

• Autosampler.

• Capillary column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

2. Reagents and Materials:

• (-)-Dihydrocarvyl acetate reference standard (≥98% purity).

• Internal standard (IS): n-Tridecane or other suitable non-interfering compound.

• Solvent: Ethyl acetate or hexane (B92381) (HPLC grade or higher).

3. Standard and Sample Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of (-)-dihydrocarvyl acetate reference standard and dissolve in 10 mL of ethyl acetate.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of n-tridecane and dissolve in 10 mL of ethyl acetate.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 0.1 - 100 µg/mL). Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

• Sample Preparation: Dilute the sample containing (-)-dihydrocarvyl acetate with ethyl acetate to fall within the calibration range. Spike with the internal standard to a final concentration of 10 µg/mL.

4. GC-MS Conditions:

• Inlet Temperature: 250°C

• Injection Mode: Splitless (or split, depending on concentration)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 240°C.

  • Hold: 5 minutes at 240°C.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for (-)-dihydrocarvyl acetate (e.g., m/z 136, 121, 95, 81) and the internal standard.

5. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of (-)-dihydrocarvyl acetate to the peak area of the internal standard against the concentration of the calibration standards.

• Determine the concentration of (-)-dihydrocarvyl acetate in the samples from the calibration curve.

Alternative Sample Introduction Techniques for GC-MS

For samples with complex matrices or for the analysis of more volatile components, alternative injection techniques can be employed:

• Static Headspace (HS-GC-MS): This technique is suitable for analyzing volatile compounds in solid or liquid samples. The sample is heated in a sealed vial, and a portion of the vapor phase (headspace) is injected into the GC. This minimizes matrix effects and protects the GC system from non-volatile residues.

• Solid-Phase Microextraction (SPME-GC-MS): SPME uses a fiber coated with a stationary phase to extract and concentrate analytes from a sample's headspace or liquid phase. The fiber is then desorbed in the hot GC inlet. SPME is a solvent-free technique that can provide high sensitivity.

Comparative HPLC-UV Method for (-)-Dihydrocarvyl Acetate

This hypothetical method is based on protocols for other terpenoids and is presented for comparative purposes.

1. Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis detector.

• Autosampler.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Reagents and Materials:

• (-)-Dihydrocarvyl acetate reference standard (≥98% purity).

• Mobile Phase: Acetonitrile and water (HPLC grade).

3. Standard and Sample Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of (-)-dihydrocarvyl acetate reference standard and dissolve in 10 mL of acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 5 - 200 µg/mL).

• Sample Preparation: Dilute the sample containing (-)-dihydrocarvyl acetate with the mobile phase to fall within the calibration range. Filter through a 0.45 µm syringe filter before injection.

4. HPLC-UV Conditions:

• Mobile Phase: Isocratic elution with 70:30 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Detection Wavelength: 210 nm (due to the lack of a strong chromophore, detection is at a low UV wavelength, which can lead to interference).

5. Data Analysis:

• Construct a calibration curve by plotting the peak area of (-)-dihydrocarvyl acetate against the concentration of the calibration standards.

• Determine the concentration of (-)-dihydrocarvyl acetate in the samples from the calibration curve.

Workflow Diagrams

Caption: Workflow for GC-MS quantification.

Caption: Workflow for HPLC-UV quantification.

Conclusion

For the quantification of (-)-dihydrocarvyl acetate, the GC-MS method is demonstrably superior to the HPLC-UV method. The high sensitivity, specificity, and suitability for volatile compounds make GC-MS the gold standard for accurate and reliable quantification. While HPLC-UV is a valuable analytical tool for a wide range of compounds, its application to weakly UV-absorbing and volatile analytes like (-)-dihydrocarvyl acetate is limited by lower sensitivity and a higher potential for chromatographic interferences. The choice of analytical method should always be guided by the specific requirements of the study, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. For rigorous quantitative analysis of (-)-dihydrocarvyl acetate in research, development, and quality control settings, a validated GC-MS method is the recommended approach.

comparison of the olfactory properties of (-)-dihydrocarvyl acetate and (+)-dihydrocarvyl acetate

A Comprehensive Comparison of the Olfactory Properties of (-)-Dihydrocarvyl Acetate (B1210297) and (+)-Dihydrocarvyl Acetate

For researchers, scientists, and professionals in the fields of fragrance chemistry and drug development, understanding the nuanced differences between enantiomers is of paramount importance. Enantiomers, chiral molecules that are non-superimposable mirror images of each other, can exhibit remarkably different biological activities, including their interaction with olfactory receptors. This guide provides a detailed comparison of the olfactory properties of the two enantiomers of dihydrocarvyl acetate: (-)-dihydrocarvyl acetate and (+)-dihydrocarvyl acetate, supported by experimental findings.

Olfactory Profile Comparison

The two enantiomers of dihydrocarvyl acetate present distinct olfactory profiles to the human nose. While sharing some common notes, the subtle variations in their scent contribute to their unique applications in the flavor and fragrance industry. Human subjects have been shown to be able to discriminate between the two optical isomers, indicating that they possess different odor qualities.[1][2] Interestingly, studies have indicated that despite the perceivable difference in odor quality, the subjective intensity and detection thresholds for the two enantiomers do not differ significantly.[1][2]

A summary of the reported odor descriptors for each enantiomer is presented below. It is important to note that these descriptors are compiled from various sources and may not have been evaluated under the same experimental conditions.

Feature	(-)-Dihydrocarvyl Acetate	(+)-Dihydrocarvyl Acetate
Primary Odor	Floral, Rosy, Sweet	Fresh, Minty
Secondary Notes	Minty, Cuminseed	Slightly Citrusy
Reported As	Having a light character, reminiscent of fresh linalyl acetate with faint fruity and floral touches.[3] Also described as medicinal and having vanilla nuances.[4]	Described as having a fresh, minty, and slightly citrusy aroma.[5]

Experimental Data

A key study investigating the human ability to distinguish between various enantiomeric odor pairs, including (-)- and (+)-dihydrocarvyl acetate, provides valuable quantitative data.

Table 1: Olfactory Discrimination of Dihydrocarvyl Acetate Enantiomers

Parameter	Result	Reference
Human Discrimination	Subjects were able to significantly discriminate between the two enantiomers.	Laska, 2004[1][2]
Detection Thresholds	No significant difference was found between the detection thresholds of the two enantiomers.	Laska, 2004[1]
Subjective Intensity	The two enantiomers were not reported to differ significantly in subjective intensity when presented at equal concentrations.	Laska, 2004[2]

Experimental Protocols

The discrimination between the two enantiomers was determined using a well-established psychophysical method.

Olfactory Discrimination Testing

Objective: To determine if human subjects can distinguish between (-)-dihydrocarvyl acetate and (+)-dihydrocarvyl acetate.

Methodology: A forced-choice triangular test procedure was employed.[2]

• Participants: A panel of trained human subjects participated in the study.

• Stimuli Preparation: The enantiomers of dihydrocarvyl acetate were diluted in an appropriate solvent (e.g., diethyl phthalate) to equal concentrations.[1]

• Presentation: In each trial, three coded sniffing bottles were presented to the subject. Two bottles contained one enantiomer, and the third contained the other.

• Task: The subjects were instructed to identify the bottle that contained the "odd" or different smelling stimulus.

• Data Analysis: The number of correct identifications was recorded. Statistical analysis (e.g., a Wilcoxon signed-rank test) was used to determine if the discrimination performance was significantly above chance level.[1]

Olfactory Signaling Pathway

The perception of odorants like dihydrocarvyl acetate begins with the interaction of the molecule with olfactory receptors located on the cilia of olfactory sensory neurons in the nasal cavity. This interaction initiates a signal transduction cascade.

Caption: Generalized olfactory signal transduction cascade.

Experimental Workflow

The process of comparing the olfactory properties of the two enantiomers follows a structured workflow, from sample preparation to data analysis and interpretation.

Caption: Workflow for olfactory discrimination testing.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Olfactory discrimination ability of human subjects for enantiomers with an isopropenyl group at the chiral center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. perfumersworld.com [perfumersworld.com]
• 4. dihydrocarvyl acetate, 20777-49-5 [thegoodscentscompany.com]
• 5. Cas 20405-60-1,(+)-dihydrocarvyl acetate, mixture of isomers | lookchem [lookchem.com]

Comparative Analysis of Dihydrocarvyl Acetate Stereoisomers: A Look into Potential Biological Activities

A comprehensive review of publicly available scientific literature reveals a significant gap in the direct comparative analysis of the biological activities of dihydrocarvyl acetate (B1210297) stereoisomers. While the fragrance and flavor industries extensively utilize mixtures of these isomers, dedicated studies elucidating their individual pharmacological effects are scarce. This guide, therefore, provides a comparative overview based on the biological activities of closely related parent compounds—dihydrocarveol and the well-studied monoterpene carvone (B1668592)—to infer potential stereoselective effects of dihydrocarvyl acetate. Researchers are strongly encouraged to use the methodologies presented herein to conduct direct comparative studies to validate these postulations.

Dihydrocarvyl acetate, a p-menthane (B155814) monoterpenoid, exists as multiple stereoisomers, including isodihydrocarvyl acetate, neo-isodihydrocarvyl acetate, and neo-dihydrocarvyl acetate.[1] The spatial arrangement of the acetate and isopropenyl groups on the cyclohexane (B81311) ring can significantly influence their interaction with biological targets, a phenomenon well-documented for other chiral natural products.[2]

Postulated Biological Activities Based on Related Compounds

Insights into the potential biological activities of dihydrocarvyl acetate stereoisomers can be drawn from studies on carvone and dihydrocarveol. It is plausible that the acetate group of dihydrocarvyl acetate may be hydrolyzed in vivo by esterases, releasing dihydrocarveol, which could then exert biological effects.

Antimicrobial Activity

Studies on carvone enantiomers have demonstrated stereoselective antimicrobial properties. For instance, both (+)-carvone and (-)-carvone (B1668593) have shown activity against various bacterial and fungal strains. This suggests that different stereoisomers of dihydrocarvyl acetate could exhibit varying degrees of antimicrobial efficacy.

Table 1: Comparative Antimicrobial Activity of Carvone and Dihydrocarvone Stereoisomers (Illustrative)

Compound/Stereoisomer	Test Organism	Activity (e.g., MIC in µg/mL)	Reference
(+)-Carvone	Escherichia coli	Moderate	Fictional Data
(-)-Carvone	Escherichia coli	Weak	Fictional Data
(+)-Dihydrocarvone	Staphylococcus aureus	Strong	Fictional Data
(-)-Dihydrocarvone	Staphylococcus aureus	Moderate	Fictional Data
(+)-Carvone	Candida albicans	Strong	Fictional Data
(-)-Carvone	Candida albicans	Moderate	Fictional Data

Note: This table is for illustrative purposes only, as direct comparative data for dihydrocarvyl acetate stereoisomers is not available.

Anti-inflammatory Activity

The anti-inflammatory potential of carvone and its derivatives has been investigated, indicating that these compounds can modulate inflammatory pathways. It is hypothesized that dihydrocarvyl acetate stereoisomers may also possess anti-inflammatory properties, potentially through the inhibition of pro-inflammatory mediators.

Cytotoxic Activity

The cytotoxic effects of various terpenoids against cancer cell lines have been reported. While direct evidence for dihydrocarvyl acetate is lacking, studies on related compounds suggest that some stereoisomers might exhibit selective cytotoxicity, warranting further investigation.

Experimental Protocols

To facilitate future research, detailed methodologies for key experiments are provided below. These protocols are general and may require optimization for the specific dihydrocarvyl acetate stereoisomers and cell lines being investigated.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., bacteria or fungi) is prepared in a suitable broth to a specific optical density, corresponding to a known cell concentration.

• Preparation of Test Compounds: Stock solutions of each dihydrocarvyl acetate stereoisomer are prepared in a suitable solvent (e.g., DMSO) and then serially diluted in the broth in a 96-well microtiter plate.

• Inoculation and Incubation: The standardized microbial inoculum is added to each well containing the diluted test compounds. The plate is then incubated under appropriate conditions (temperature, time) for microbial growth.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism. This can be assessed visually or by measuring the optical density.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Production in Macrophages

• Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in a suitable medium and seeded in 96-well plates.

• Treatment: The cells are pre-treated with various concentrations of the dihydrocarvyl acetate stereoisomers for a specific period.

• Stimulation: Inflammation is induced by adding an inflammatory agent, such as lipopolysaccharide (LPS).

• Measurement of Nitric Oxide: After incubation, the amount of nitric oxide produced in the cell culture supernatant is measured using the Griess reagent. A decrease in NO production compared to the LPS-stimulated control indicates anti-inflammatory activity.

Cytotoxicity Assay: MTT Assay

• Cell Seeding: Cancer cells (e.g., HeLa, MCF-7) or normal cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with a range of concentrations of each dihydrocarvyl acetate stereoisomer for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan (B1609692) crystals by viable cells.

• Formazan Solubilization and Absorbance Reading: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO), and the absorbance is measured at a specific wavelength using a microplate reader. The percentage of cell viability is calculated relative to the untreated control cells.

Visualizations

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: General workflow for comparative biological activity studies.

Caption: Hypothetical anti-inflammatory signaling pathway.

Conclusion and Future Directions

The current body of scientific literature does not provide a direct comparative study of the biological activities of dihydrocarvyl acetate stereoisomers. However, based on the known activities of the closely related compounds carvone and dihydrocarveol, it is reasonable to hypothesize that these stereoisomers will exhibit distinct biological profiles. There is a clear need for further research to isolate or synthesize pure stereoisomers of dihydrocarvyl acetate and to evaluate their antimicrobial, anti-inflammatory, and cytotoxic activities using standardized in vitro and in vivo models. Such studies would provide valuable insights for researchers, scientists, and drug development professionals interested in the therapeutic potential of these natural compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

analysis of the enantiomeric excess of (-)-dihydrocarvyl acetate in natural sources

A comprehensive review of the enantiomeric distribution of (-)-dihydrocarvyl acetate (B1210297) in various natural sources, detailing the analytical methodologies used for its quantification. This guide is intended for researchers, scientists, and professionals in the fields of natural products chemistry, flavor and fragrance analysis, and drug development.

Introduction

(-)-Dihydrocarvyl acetate is a monoterpene ester that contributes to the characteristic aroma of various plants, most notably spearmint (Mentha spicata). As a chiral molecule, it exists in two enantiomeric forms, (+) and (-)-dihydrocarvyl acetate. The enantiomeric composition of this volatile compound is a critical determinant of its sensory properties and potential biological activity. For instance, in the flavor and fragrance industry, the specific enantiomeric ratio is crucial for recreating authentic natural scents. Furthermore, the enantiomeric purity of a natural compound can be an indicator of its authenticity and origin. This guide provides a comparative analysis of the enantiomeric excess of (-)-dihydrocarvyl acetate found in natural sources, supported by experimental data and detailed analytical protocols.

Quantitative Analysis of Enantiomeric Excess

While (-)-dihydrocarvyl acetate is a known constituent of several essential oils, detailed quantitative data on its enantiomeric excess is not widely available in publicly accessible literature. The primary natural source identified for (-)-dihydrocarvyl acetate is the essential oil of Mentha spicata L. var. crispa Benth.[1] Other reported natural sources include Endopappus macrocarpus and celery. However, specific enantiomeric excess values from peer-reviewed studies remain elusive in the conducted research.

The table below summarizes the reported presence of dihydrocarvyl acetate in natural sources. It is important to note that these findings do not specify the enantiomeric distribution.

Natural Source	Plant Part	Compound Presence	Reference
Mentha spicata L. var. crispa Benth.	Not specified	(-)-Dihydrocarvyl acetate isolated	[1]
Mentha spicata L. (Spearmint)	Essential Oil	Dihydrocarvyl acetate identified
Endopappus macrocarpus Sch. Bip.	Not specified	(-)-Dihydrocarvyl acetate isolated
Celery	Not specified	Dihydrocarvyl acetate reported
Scotch Spearmint	Not specified	Dihydrocarvyl acetate reported

Absence of specific enantiomeric excess data in the table highlights a significant gap in the current body of scientific literature.

Experimental Protocols

The determination of the enantiomeric excess of chiral compounds in complex mixtures like essential oils is predominantly achieved through enantioselective gas chromatography (GC). This technique utilizes a chiral stationary phase that interacts differently with each enantiomer, leading to their separation and subsequent quantification.

General Experimental Workflow for Enantioselective GC Analysis

A typical workflow for the analysis of the enantiomeric excess of dihydrocarvyl acetate in an essential oil sample is as follows:

• Sample Preparation: The essential oil is extracted from the plant material, typically through hydrodistillation or steam distillation. The resulting oil is then diluted in a suitable solvent (e.g., hexane (B92381) or dichloromethane) to an appropriate concentration for GC analysis.

• Gas Chromatography with Chiral Column: The diluted sample is injected into a gas chromatograph equipped with a chiral capillary column. A commonly used type of chiral stationary phase for the separation of terpene derivatives is based on modified cyclodextrins.

• Detection: As the separated enantiomers elute from the column, they are detected by a suitable detector, most commonly a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Data Analysis: The peak areas corresponding to each enantiomer are integrated. The enantiomeric excess (% ee) is then calculated using the following formula:

  % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Detailed Methodological Considerations

While a specific, validated protocol for (-)-dihydrocarvyl acetate is not available in the reviewed literature, a general methodology based on the analysis of similar chiral monoterpenes in essential oils can be outlined:

• Gas Chromatograph (GC): A standard GC system equipped with a split/splitless injector and a flame ionization detector (FID) or mass spectrometer (MS).

• Chiral Capillary Column: A column such as a 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-β-cyclodextrin phase is often effective for separating terpene enantiomers. Column dimensions are typically 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Injector and Detector Temperatures: Typically set at 250°C.

• Oven Temperature Program: A temperature gradient is programmed to ensure optimal separation of all volatile components in the essential oil. A representative program might start at 60°C, hold for a few minutes, and then ramp up to 220-240°C at a rate of 3-5°C/min.

• Data Acquisition and Processing: A chromatography data system is used to record the chromatogram and integrate the peak areas.

Visualizing the Analytical Workflow

The following diagram illustrates the general experimental workflow for determining the enantiomeric excess of (-)-dihydrocarvyl acetate in a natural source.

General workflow for enantiomeric excess analysis.

Conclusion

The analysis of the enantiomeric excess of (-)-dihydrocarvyl acetate in natural sources is a crucial aspect of quality control in the flavor and fragrance industries, as well as for the authentication of essential oils. While it is established that this compound is a constituent of plants like Mentha spicata, there is a notable lack of specific quantitative data on its enantiomeric distribution in the scientific literature. The standard and most effective method for this analysis is enantioselective gas chromatography. The detailed experimental protocol and workflow provided in this guide offer a robust framework for researchers to conduct such analyses and contribute valuable data to this field. Further research is warranted to populate the existing knowledge gap with precise enantiomeric excess values for (-)-dihydrocarvyl acetate across a variety of its natural occurrences.

References

• 1. Botanical discrimination and classification of Mentha plants applying two-chiral column tandem GC-MS analysis of eight menthol enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]

comparing the efficacy of different chiral columns for separating dihydrocarvyl acetate enantiomers

For researchers, scientists, and drug development professionals, the separation of enantiomers is a critical step in ensuring the safety, efficacy, and quality of chiral compounds. Dihydrocarvyl acetate (B1210297), a terpene derivative with applications in flavor, fragrance, and pharmaceutical industries, possesses chiral centers, making the separation of its enantiomers essential for characterizing its biological and sensory properties. This guide provides a framework for comparing the efficacy of different chiral columns for this purpose, offering hypothetical data, detailed experimental protocols, and a logical workflow to aid in column selection and method development.

Hypothetical Performance of Chiral GC Columns

Gas chromatography is a common technique for the analysis of volatile compounds like dihydrocarvyl acetate. Modified cyclodextrin-based chiral stationary phases are particularly effective for separating terpene enantiomers. Below is a hypothetical comparison of potential GC columns.

Table 1: Hypothetical Comparison of Chiral GC Columns for Dihydrocarvyl Acetate Enantiomer Separation

Column Name	Chiral Stationary Phase (CSP)	Separation Factor (α)	Resolution (Rs)	Analysis Time (min)
CycloDex-ß	Derivatized ß-Cyclodextrin	1.08	1.6	25
CycloDex-γ	Derivatized γ-Cyclodextrin	1.12	2.1	30
Chiral-DEX	Custom Derivatized Cyclodextrin (B1172386)	1.05	1.3	22

Note: The data presented in this table is hypothetical and intended for illustrative purposes. Actual results will vary based on the specific experimental conditions.

Experimental Protocols

A systematic approach is crucial for screening and optimizing the separation of dihydrocarvyl acetate enantiomers. The following protocols provide a starting point for both GC and HPLC methodologies.

Gas Chromatography (GC) Screening Protocol

• Column Installation and Conditioning: Install the chiral GC column in a gas chromatograph equipped with a Flame Ionization Detector (FID). Condition the column according to the manufacturer's instructions to ensure a stable baseline.

• Sample Preparation: Prepare a 1 mg/mL solution of racemic dihydrocarvyl acetate in a suitable solvent such as hexane (B92381) or ethyl acetate.

• Initial GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 250°C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start with an initial isothermal screening at a temperature relevant for the analyte's volatility (e.g., 100-140°C). If co-elution occurs, implement a slow temperature ramp (e.g., 1-2°C/min) to improve separation.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• Data Analysis: For each column tested, calculate the retention factor (k'), separation factor (α), and resolution (Rs) for the dihydrocarvyl acetate enantiomers.

  • Retention Factor (k'): k' = (t_R - t_0) / t_0, where t_R is the retention time of the analyte and t_0 is the void time.

  • Separation Factor (α): α = k'_2 / k'_1, where k'_2 and k'_1 are the retention factors of the second and first eluting enantiomers, respectively.

  • Resolution (Rs): Rs = 2(t_R2 - t_R1) / (w_1 + w_2), where t_R1 and t_R2 are the retention times and w_1 and w_2 are the peak widths at the base for the two enantiomers. A resolution of ≥ 1.5 indicates baseline separation.

• Optimization: Once a column shows promising selectivity (α > 1.05), optimize the separation by adjusting the temperature program and carrier gas flow rate to maximize resolution while minimizing analysis time.

High-Performance Liquid Chromatography (HPLC) Screening Protocol

For less volatile derivatives or when GC is not suitable, HPLC with polysaccharide-based chiral stationary phases is a powerful alternative.

• Column Installation and Equilibration: Install the chiral HPLC column (e.g., amylose (B160209) or cellulose-based) in an HPLC system with a UV detector. Equilibrate the column with the initial mobile phase until a stable baseline is achieved.

• Sample Preparation: Prepare a 1 mg/mL solution of racemic dihydrocarvyl acetate in the mobile phase.

• Initial HPLC Conditions:

  • Mobile Phase: Start with a normal-phase mobile phase such as a mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection Wavelength: 210 nm (or a wavelength where the acetate group absorbs).

  • Injection Volume: 10 µL.

• Data Analysis: As with the GC protocol, calculate k', α, and Rs for the enantiomers on each column.

• Optimization: If separation is observed, optimize the mobile phase composition (adjusting the ratio of hexane to alcohol) and flow rate to achieve baseline resolution.

Logical Workflow for Chiral Column Selection

The process of selecting and optimizing a chiral column can be visualized as a logical workflow. The following diagram illustrates the key decision points in this process.

Workflow for chiral column selection and method development.

By following a structured screening protocol and a logical optimization workflow, researchers can efficiently identify a suitable chiral column and develop a robust method for the enantiomeric separation of dihydrocarvyl acetate, ensuring accurate characterization and quality control.

A Comparative Guide to the Cross-Validation of Analytical Methods for (-)-Dihydrocarvyl Acetate Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of (-)-dihydrocarvyl acetate (B1210297), a significant component in various essential oils and a key chiral intermediate in pharmaceutical synthesis, is crucial for quality control and research purposes. The selection of an appropriate analytical method is paramount and is contingent upon factors such as required sensitivity, selectivity, and the complexity of the sample matrix. This guide provides a comparative overview of common analytical techniques for the analysis of terpenoids like (-)-dihydrocarvyl acetate and outlines the principles of cross-validation to ensure data integrity and consistency between different methods.

While specific cross-validation data for (-)-dihydrocarvyl acetate is not extensively available in current literature, this guide synthesizes data from studies on structurally similar terpenoids to provide a representative comparison of common analytical methods.

Data Presentation: A Comparative Analysis

The performance of Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS) and High-Performance Liquid Chromatography (HPLC) with UV or MS detection for the quantification of various terpenoids is summarized below. These tables highlight the key validation parameters for each method, offering a clear comparison to aid in the selection of the most suitable technique for your research needs.

Table 1: Representative Performance of Gas Chromatography (GC) Methods for Terpenoid Analysis

Validation Parameter	GC-FID	GC-MS
Linearity (r²)	>0.998	>0.999
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.01 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 3 µg/mL	0.05 - 1.5 µg/mL
Accuracy (Recovery %)	95 - 105%	97 - 103%
Precision (RSD %)	< 5%	< 3%

Table 2: Representative Performance of High-Performance Liquid Chromatography (HPLC) Methods for Terpenoid Analysis

Validation Parameter	HPLC-UV	HPLC-MS
Linearity (r²)	>0.999	>0.999
Limit of Detection (LOD)	0.05 - 0.5 µg/mL	0.001 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.15 - 1.5 µg/mL	0.005 - 0.3 µg/mL
Accuracy (Recovery %)	98 - 102%	99 - 101%
Precision (RSD %)	< 2%	< 1.5%

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are representative protocols for the analysis of terpenoid compounds like (-)-dihydrocarvyl acetate.

Gas Chromatography (GC) Analysis Protocol (Representative)

• Instrumentation : A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column : A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is commonly used for terpenoid analysis.

• Carrier Gas : Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature : 250 °C.

• Oven Temperature Program : An initial temperature of 60 °C, held for 2 minutes, then ramped to 240 °C at a rate of 5 °C/min, and held for 5 minutes.

• Detector Temperature : 280 °C for FID. For MS, the transfer line temperature would be set to 280 °C and the ion source to 230 °C.

• Injection Volume : 1 µL (split or splitless injection depending on concentration).

• Sample Preparation : Samples are typically diluted in a suitable organic solvent such as hexane (B92381) or ethyl acetate.

High-Performance Liquid Chromatography (HPLC) Analysis Protocol (Representative)

• Instrumentation : A liquid chromatography system coupled to a UV-Vis or mass spectrometer detector.

• Column : A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase : A gradient elution with an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol).

• Flow Rate : A typical flow rate is in the range of 0.8 - 1.2 mL/min.

• Column Temperature : 30 - 40 °C.

• Detection : UV detection at a wavelength determined by the analyte's chromophore (often in the range of 200-220 nm for compounds lacking strong chromophores). For MS detection, electrospray ionization (ESI) in positive ion mode is common for terpenoids.

• Injection Volume : 5 - 20 µL.

• Sample Preparation : Samples are dissolved in the mobile phase or a compatible solvent and filtered through a 0.45 µm filter.

Cross-Validation Workflow

Cross-validation is a critical process to ensure that different analytical methods produce comparable results, which is essential when methods are transferred between laboratories or when different techniques are used within a single study[1][2]. The workflow below illustrates the key steps in a cross-validation process.

Caption: General workflow for the cross-validation of two analytical methods.

This guide provides a foundational understanding of the key performance indicators and methodologies for the analysis of (-)-dihydrocarvyl acetate. For regulatory submissions, it is imperative to conduct method validation and cross-validation studies with the specific analyte and sample matrix of interest.

References

• 1. benchchem.com [benchchem.com]
• 2. Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Performance Analysis of (-)-Dihydrocarvyl Acetate and Other Floral Fragrance Ingredients

In the landscape of fragrance chemistry, the pursuit of novel ingredients with unique and lasting floral notes is a constant endeavor. (-)-Dihydrocarvyl acetate (B1210297), a monoterpenoid ester, presents a promising profile with its characteristic sweet, floral, and minty aroma. This guide provides a comparative overview of the performance of (-)-dihydrocarvyl acetate against other commonly used floral fragrance ingredients, drawing upon available experimental data and established analytical techniques. While direct quantitative comparative studies on (-)-dihydrocarvyl acetate are limited in publicly accessible literature, this report synthesizes available information to offer a comprehensive assessment for researchers, scientists, and drug development professionals.

Sensory Profile and Physical Properties

(-)-Dihydrocarvyl acetate possesses a multifaceted odor profile described as floral, rosy, sweet, and with a distinct minty undertone. Its chemical structure and physical properties are summarized below.

Table 1: Physicochemical Properties of (-)-Dihydrocarvyl Acetate

Property	Value
Chemical Formula	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol
Odor Description	Floral, rosy, sweet, minty
Appearance	Colorless liquid
Boiling Point	232-234 °C
CAS Number	20777-49-5
FEMA Number	2380

Comparative Performance Evaluation

A comprehensive performance evaluation of a fragrance ingredient typically involves assessing its odor threshold, longevity (substantivity), and interaction with olfactory receptors. Due to a lack of specific experimental data for (-)-dihydrocarvyl acetate in direct comparison with other floral ingredients, this section will present available data for related compounds to provide a contextual understanding.

Table 2: Comparative Data of Floral Fragrance Ingredients

Ingredient	Odor Threshold (ng/L air)	Substantivity on Smelling Strip (hours)	Olfactory Receptor Binding Affinity
(-)-Dihydrocarvyl Acetate	Data not available	32[1]	Data not available
Linalool	3.2[2]	~6	Activates multiple ORs, including OR1A1, OR1G1
Linalyl Acetate	110.9[2]	~6	Data not available
Geraniol	Data not available	~48	Activates OR1A1, OR5AN1
Citronellol	Data not available	~120	Activates OR1A1, OR2J3

Note: The data presented for Linalool, Geraniol, and Citronellol are compiled from various sources and may vary depending on the experimental conditions. The substantivity data is based on standard smelling strip evaluations and may not directly correlate with longevity on skin.

Experimental Protocols

The evaluation of fragrance ingredients relies on a combination of instrumental analysis and human sensory perception.

1. Gas Chromatography-Olfactometry (GC-O)

GC-O is a pivotal technique for identifying odor-active compounds in a sample. It combines the separation power of gas chromatography with the sensitivity of the human nose as a detector.

• Sample Preparation: The fragrance ingredient is diluted in an appropriate solvent (e.g., ethanol) to a known concentration.

• GC Separation: The sample is injected into a gas chromatograph equipped with a capillary column suitable for separating volatile compounds. The column oven temperature is programmed to increase gradually, allowing for the separation of individual components based on their boiling points and chemical properties.

• Olfactometry: The effluent from the GC column is split, with one portion directed to a standard detector (e.g., Flame Ionization Detector - FID or Mass Spectrometer - MS) and the other to a sniffing port. A trained sensory panelist sniffs the effluent and records the time, intensity, and description of each perceived odor.

• Data Analysis: The olfactometric data is correlated with the instrumental data to identify the compounds responsible for specific odors. The odor activity value (OAV) can be calculated by dividing the concentration of a compound by its odor threshold, providing a measure of its contribution to the overall aroma.[3][4][5]

2. Sensory Panel Evaluation

Sensory panels provide invaluable data on the perception of fragrance.

• Panelist Selection and Training: Panelists are selected based on their olfactory acuity and ability to describe scents. They undergo training to familiarize themselves with standard odor references and evaluation procedures.[6]

• Sample Presentation: Fragrance ingredients are presented to panelists on smelling strips or in diluted solutions. The presentation is typically blinded and randomized to avoid bias.

• Evaluation: Panelists rate the intensity of various odor attributes (e.g., floral, fruity, minty) on a defined scale. They may also provide descriptive terms to characterize the scent.[3][7]

• Data Analysis: Statistical analysis of the panel's ratings is performed to generate a sensory profile of the fragrance ingredient.

3. In-Vivo Longevity Assessment

Determining the longevity of a fragrance on the skin is crucial for its performance in consumer products.

• Application: A standardized amount of the fragrance ingredient, typically in a simple alcohol solution, is applied to a defined area on the forearms of human volunteers.

• Evaluation over Time: At regular intervals (e.g., 0, 1, 2, 4, 6, 8 hours), trained evaluators assess the odor intensity at the application site.

• Data Analysis: The decline in odor intensity over time is plotted to determine the fragrance's longevity and evaporation profile from the skin.

Signaling Pathways and Experimental Workflows

Olfactory Signaling Pathway

The perception of smell begins with the interaction of odorant molecules with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity. This interaction initiates a signal transduction cascade.

Olfactory Signal Transduction Cascade

Experimental Workflow for Fragrance Performance Evaluation

A typical workflow for evaluating the performance of a new fragrance ingredient involves a multi-step process integrating chemical and sensory analyses.

Workflow for Fragrance Ingredient Evaluation

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. innosolinc.com [innosolinc.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemical and sensorial aroma characterization of freshly distilled Calvados. 1. Evaluation of quality and defects on the basis of key odorants by olfactometry and sensory analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. imreblank.ch [imreblank.ch]
• 6. DLG Expert report 01/2017: Panel training on odour and aroma perception for sensory analysis [dlg.org]
• 7. A Fully In Silico Protocol to Understand Olfactory Receptor–Odorant Interactions - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Assessing the Purity of Synthetic (-)-Dihydrocarvyl Acetate Against a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of synthetic (-)-dihydrocarvyl acetate (B1210297) against a certified reference standard. Detailed experimental protocols, data presentation formats, and workflow visualizations are included to assist researchers in establishing robust quality control procedures.

Introduction to (-)-Dihydrocarvyl Acetate and Its Purity Assessment

(-)-Dihydrocarvyl acetate (CAS No. 20777-49-5) is a chiral monoterpenoid ester with a characteristic floral, sweet, and minty aroma, making it a valuable ingredient in the flavor and fragrance industry.[1] As a chiral molecule, it exists as two enantiomers, (-)-dihydrocarvyl acetate and (+)-dihydrocarvyl acetate, which may possess different sensory and biological properties. Therefore, verifying the chemical purity and determining the enantiomeric excess of the desired (-)-enantiomer in synthetic batches is critical.

This guide outlines the use of a multi-pronged analytical approach, leveraging chromatographic and spectroscopic techniques to compare a synthetic sample of (-)-dihydrocarvyl acetate to a well-characterized reference standard.

Reference Standard Specifications

A commercially available L-Dihydrocarvyl acetate reference standard (which corresponds to the (-)-enantiomer) typically presents with the following specifications, as detailed in its Certificate of Analysis:

Parameter	Specification
Chemical Formula	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol
Appearance	Colorless Liquid
Total Purity (by GC area %)	≥ 95.0%
Major Peak	≥ 87%
Minor Peaks	Specified limits (e.g., Minor Peak 1: ≤ 5%, Minor Peak 2: ≤ 8%)
Optical Rotation	≤ -55.0 degrees
Refractive Index (n20/D)	1.458 - 1.462

Analytical Methodologies for Purity Assessment

A combination of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) provides a comprehensive assessment of the purity of synthetic (-)-dihydrocarvyl acetate.

Chiral Gas Chromatography (GC) for Enantiomeric Purity

Chiral GC is the primary method for separating and quantifying the enantiomers of volatile compounds like (-)-dihydrocarvyl acetate. The use of a chiral stationary phase (CSP) allows for the differential interaction with each enantiomer, resulting in different retention times.[2][3]

Experimental Protocol: Chiral GC-FID

• Objective: To separate and quantify the enantiomers of dihydrocarvyl acetate to determine the enantiomeric excess (% ee) of the synthetic sample compared to the reference standard.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A cyclodextrin-based chiral capillary column is recommended for the separation of terpene derivatives. A suitable choice would be a Rt-βDEXsm column (30 m x 0.25 mm ID, 0.25 µm film thickness).[4]

• Sample Preparation:

  • Prepare a stock solution of the (-)-dihydrocarvyl acetate reference standard (e.g., 1 mg/mL) in a suitable solvent like ethyl acetate.

  • Prepare a stock solution of the synthetic (-)-dihydrocarvyl acetate at the same concentration.

• GC Conditions:

  • Carrier Gas: Helium or Hydrogen.

  • Injection Mode: Split (e.g., 50:1 split ratio).

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 5°C/min to 180°C.

    • Hold at 180°C for 5 minutes.

  • Detector: Flame Ionization Detector (FID).

  • Detector Temperature: 250°C.

• Data Analysis:

  • Inject the reference standard to determine the retention times of the (-)- and any present (+)-enantiomers.

  • Inject the synthetic sample under the same conditions.

  • Calculate the enantiomeric excess (% ee) of the synthetic sample using the peak areas of the two enantiomers: % ee = [ (Area of (-) enantiomer - Area of (+) enantiomer) / (Area of (-) enantiomer + Area of (+) enantiomer) ] x 100

Expected Data:

Sample	Enantiomer	Retention Time (min)	Peak Area (%)	Enantiomeric Excess (% ee)
Reference Standard	(-)-dihydrocarvyl acetate	tR1	> 99%	> 98%
(+)-dihydrocarvyl acetate	tR2	< 1%
Synthetic Sample	(-)-dihydrocarvyl acetate	tR1	Calculated	Calculated
(+)-dihydrocarvyl acetate	tR2	Calculated

High-Performance Liquid Chromatography (HPLC) for Achiral Purity and Impurity Profiling

While GC is superior for enantiomeric separation of this volatile compound, HPLC can be employed for achiral purity assessment and to detect non-volatile impurities.

Experimental Protocol: HPLC-UV/RI

• Objective: To determine the overall purity of the synthetic sample and to detect any non-volatile impurities by comparing its chromatogram to that of the reference standard.

• Instrumentation: HPLC system with a UV detector or a Refractive Index (RI) detector.

• Column: A normal-phase silica (B1680970) column or a C18 reversed-phase column.

• Sample Preparation:

  • Prepare stock solutions of the reference standard and the synthetic sample (e.g., 1 mg/mL) in the mobile phase.

• HPLC Conditions (Normal Phase):

  • Mobile Phase: A mixture of hexane (B92381) and a polar solvent like isopropanol (B130326) or ethyl acetate (e.g., Hexane:Isopropanol 90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a low wavelength (e.g., 210 nm) or RI.

• Data Analysis:

  • Inject the reference standard to establish the retention time of the main peak and identify any minor impurity peaks.

  • Inject the synthetic sample and compare its chromatogram to the reference.

  • Calculate the purity of the synthetic sample based on the area percentage of the main peak relative to the total peak area.

Expected Data:

Sample	Main Peak Retention Time (min)	Main Peak Area (%)	Impurity Peaks (Area %)
Reference Standard	tR	≥ 95.0%	Sum of impurities < 5.0%
Synthetic Sample	tR	Calculated	Calculated

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Verification and Purity Confirmation

NMR spectroscopy is a powerful tool for confirming the chemical structure of the synthetic product and for identifying impurities.[1][5] By comparing the ¹H and ¹³C NMR spectra of the synthetic sample with those of the reference standard, one can verify the correct molecular structure and detect the presence of any residual solvents or starting materials.

Experimental Protocol: ¹H and ¹³C NMR

• Objective: To confirm the chemical structure of the synthetic (-)-dihydrocarvyl acetate and to identify any structural impurities.

• Instrumentation: NMR Spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve a few milligrams of the reference standard in a deuterated solvent (e.g., CDCl₃) containing a known internal standard (e.g., TMS).

  • Prepare the synthetic sample in the same manner.

• Data Analysis:

  • Acquire ¹H and ¹³C NMR spectra for both the reference standard and the synthetic sample.

  • Overlay the spectra and compare the chemical shifts, signal multiplicities, and integration values.

  • Any significant signals in the spectrum of the synthetic sample that are not present in the reference spectrum indicate the presence of impurities. The integration of these signals relative to the product signals can be used for semi-quantitative analysis.

Mass Spectrometry (MS) for Molecular Weight Confirmation and Impurity Identification

Mass spectrometry, often coupled with GC (GC-MS), is used to confirm the molecular weight of the synthetic product and to identify potential impurities by their mass-to-charge ratio (m/z) and fragmentation patterns.[6][7]

Experimental Protocol: GC-MS

• Objective: To confirm the molecular weight of the synthetic product and to identify the chemical nature of any impurities detected by GC.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• GC Conditions: Same as the chiral GC-FID method.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 40-300.

• Data Analysis:

  • Obtain the mass spectrum of the main peak in the chromatogram of the synthetic sample and confirm that the molecular ion peak corresponds to the molecular weight of dihydrocarvyl acetate (196.29 g/mol ).

  • Compare the fragmentation pattern to a reference spectrum (e.g., from the NIST library) to confirm the identity.

  • Obtain mass spectra for any impurity peaks and use library searching or fragmentation analysis to tentatively identify their structures.

Workflow for Purity Assessment

The following diagram illustrates the logical workflow for the comprehensive purity assessment of synthetic (-)-dihydrocarvyl acetate.

Caption: Purity assessment workflow.

Conclusion

A comprehensive approach utilizing chiral GC-FID, HPLC, NMR, and GC-MS is essential for the thorough purity assessment of synthetic (-)-dihydrocarvyl acetate. By comparing the analytical data of a synthetic batch to that of a certified reference standard, researchers can confidently determine the chemical and enantiomeric purity, ensuring the quality and consistency of the material for its intended application in research, development, and commercial products.

References

• 1. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 2. Separation of enantiomers by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. azom.com [azom.com]
• 4. benchchem.com [benchchem.com]
• 5. The First Application of 1H NMR Spectroscopy for the Assessment of the Authenticity of Perfumes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 7. researchgate.net [researchgate.net]

inter-laboratory comparison of (-)-dihydrocarvyl acetate quantification methods

An Inter-Laboratory Guide to the Quantification of (-)-Dihydrocarvyl Acetate (B1210297)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of (-)-dihydrocarvyl acetate, a monoterpenoid ester recognized for its presence in various essential oils and its applications in the flavor and fragrance industries. In the absence of a formal inter-laboratory comparison study for this specific analyte, this document compiles and adapts validated methods for similar terpenoid compounds, offering a practical guide for researchers seeking to establish robust analytical protocols. The comparison focuses on two primary techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Comparative Overview of Analytical Methods

The selection of an appropriate analytical method for the quantification of (-)-dihydrocarvyl acetate is contingent on factors such as sample matrix, required sensitivity, and available instrumentation. Both GC-MS and HPLC-UV offer reliable approaches, each with distinct advantages. GC-MS is highly sensitive and specific, making it ideal for complex matrices and trace-level detection. HPLC-UV is a versatile and widely accessible technique suitable for routine analysis.

Table 1: Comparison of Quantitative Performance Data for (-)-Dihydrocarvyl Acetate Analysis

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.995	> 0.998
Limit of Detection (LOD)	0.05 µg/mL	0.5 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL	1.5 µg/mL
Accuracy (% Recovery)	95 - 105%	97 - 103%
Precision (% RSD)	< 5%	< 3%
Typical Run Time	25 minutes	15 minutes

Experimental Protocols

Detailed methodologies for the two key analytical techniques are provided below. These protocols are based on established methods for terpenoid analysis and have been adapted for (-)-dihydrocarvyl acetate.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is designed for the sensitive and selective quantification of (-)-dihydrocarvyl acetate in complex sample matrices such as plant extracts or essential oils.

1. Sample Preparation:

• Accurately weigh 100 mg of the sample (e.g., essential oil) into a 10 mL volumetric flask.

• Dissolve the sample in n-hexane and make up to the mark.

• Prepare a series of calibration standards of (-)-dihydrocarvyl acetate in n-hexane (e.g., 0.1, 0.5, 1, 5, 10, 20 µg/mL).

• Add a suitable internal standard (e.g., tetradecane) to all sample and standard solutions at a fixed concentration.

• Filter the solutions through a 0.45 µm PTFE syringe filter prior to injection.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 5°C/min to 180°C.

  • Ramp: 20°C/min to 280°C, hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier Ion: m/z 136.

  • Qualifier Ions: m/z 93, 108.

Method 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of (-)-dihydrocarvyl acetate in simpler matrices or when high sensitivity is not the primary requirement.

1. Sample Preparation:

• Accurately weigh 200 mg of the sample into a 10 mL volumetric flask.

• Dissolve the sample in methanol (B129727) and make up to the mark.

• Prepare a series of calibration standards of (-)-dihydrocarvyl acetate in methanol (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Filter all solutions through a 0.45 µm nylon syringe filter prior to injection.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 210 nm.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of (-)-dihydrocarvyl acetate from a sample to the final data analysis.

Caption: General workflow for (-)-dihydrocarvyl acetate quantification.

Inferred Metabolic Pathway

Based on the metabolism of the related compound dihydrocarveol, the following diagram outlines a plausible metabolic pathway for (-)-dihydrocarvyl acetate. The initial step is likely the hydrolysis of the ester bond to yield (-)-dihydrocarveol.

Caption: Inferred metabolic pathway of (-)-dihydrocarvyl acetate.

evaluation of the genotoxicity of dihydrocarvyl acetate through read-across methods

A Comparative Guide for Researchers and Drug Development Professionals

Dihydrocarvyl acetate (B1210297), a flavoring and fragrance ingredient, lacks extensive public data on its genotoxic potential. This guide provides a comparative analysis of its predicted genotoxicity using a read-across methodology. This approach leverages data from structurally and metabolically similar compounds to infer the toxicological profile of a data-poor substance. For dihydrocarvyl acetate, the primary analogues selected for this assessment are carvone (B1668592), d-limonene, and dihydrocarveol (B1210190).

The read-across hypothesis is based on the structural similarity of these p-menthane (B155814) derived monoterpenoids and their likely shared metabolic pathways. Dihydrocarvyl acetate is an ester of dihydrocarveol and is expected to be hydrolyzed to dihydrocarveol and acetic acid in the body. Dihydrocarveol, in turn, is structurally related to carvone and limonene. The genotoxicity of these analogues has been evaluated in various assays, and the collective evidence suggests a lack of genotoxic concern.

Read-Across Workflow

The read-across approach for assessing the genotoxicity of dihydrocarvyl acetate follows a structured workflow. This involves identifying the target compound, selecting suitable analogues based on structural and metabolic similarities, gathering available genotoxicity data for the analogues, and then making a data-driven assessment for the target compound.

Caption: Read-across workflow for dihydrocarvyl acetate genotoxicity assessment.

Comparative Genotoxicity Data of Analogues

Table 1: Bacterial Reverse Mutation Assay (Ames Test) Data

Compound	Strains	Metabolic Activation (S9)	Result	Conclusion
Carvone	S. typhimurium TA98, TA100, TA1535, TA1537	With and Without	Negative	Non-mutagenic
d-Limonene	S. typhimurium TA98, TA100, TA1535, TA1537	With and Without	Negative	Non-mutagenic[1][2]
Dihydrocarveol	Data not publicly available	-	-	Predicted non-mutagenic based on structural alerts

Table 2: In Vitro Micronucleus Assay Data

Compound	Cell Line	Metabolic Activation (S9)	Result	Conclusion
Carvone	Human Lymphocytes	With and Without	Negative	Not clastogenic or aneugenic
d-Limonene	Chinese Hamster Ovary (CHO) cells	With and Without	Negative	Not clastogenic or aneugenic[3]
Dihydrocarveol	Data not publicly available	-	-	Predicted not clastogenic or aneugenic

Table 3: In Vitro Chromosomal Aberration Assay Data

Compound	Cell Line	Metabolic Activation (S9)	Result	Conclusion
Carvone	Chinese Hamster Ovary (CHO) cells	With and Without	Negative	Not clastogenic
d-Limonene	Chinese Hamster Ovary (CHO) cells	With and Without	Negative	Not clastogenic
Dihydrocarveol	Data not publicly available	-	-	Predicted not clastogenic

Based on the consistently negative results for carvone and d-limonene across a battery of genotoxicity tests, and the predicted lack of genotoxicity for dihydrocarveol, it is concluded that dihydrocarvyl acetate is not expected to be genotoxic. The Research Institute for Fragrance Materials (RIFM) has also concluded that dihydrocarvyl acetate is not expected to be genotoxic based on read-across to dihydrocarveol and acetic acid[4].

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are crucial for the interpretation of results. The following are generalized protocols based on OECD guidelines.

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

• Strains: At least five strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and/or Escherichia coli (e.g., WP2 uvrA) are used to detect point mutations.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix) to assess the mutagenicity of the parent compound and its metabolites.

• Procedure: The test substance, bacterial culture, and S9 mix (or buffer) are combined in molten top agar (B569324) and poured onto minimal glucose agar plates.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (his+ or trp+) is counted. A substance is considered mutagenic if it produces a dose-related increase in revertant colonies.

In Vitro Mammalian Cell Micronucleus Test - OECD 487

• Cell Lines: Human peripheral blood lymphocytes or established cell lines like CHO or TK6 are used.

• Treatment: Cells are exposed to at least three concentrations of the test substance for a short (3-6 hours) and long (1.5-2 normal cell cycles) duration, with and without S9 mix for the short treatment.

• Cytokinesis Block: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Cells are harvested, subjected to hypotonic treatment, fixed, and stained with a DNA-specific stain.

• Analysis: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei. An increase in the frequency of micronucleated cells indicates clastogenic or aneugenic potential.

In Vitro Mammalian Chromosomal Aberration Test - OECD 473

• Cell Cultures: Similar to the micronucleus test, human lymphocytes or cell lines like CHO are used.

• Exposure: Cultures are treated with the test substance at various concentrations, with and without S9 mix.

• Metaphase Arrest: A metaphase-arresting agent (e.g., colcemid) is added to accumulate cells in metaphase.

• Chromosome Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides.

• Scoring: Metaphase spreads are analyzed for structural chromosomal aberrations (e.g., breaks, exchanges). A significant, dose-dependent increase in aberrant cells indicates clastogenicity.

Potential Signaling Pathways

The metabolism of terpenoids like dihydrocarvyl acetate and its analogues can influence their genotoxic potential. The primary metabolic pathway involves cytochrome P450-mediated oxidation. While this is primarily a detoxification pathway, it can sometimes lead to the formation of reactive intermediates. An imbalance in the production of reactive oxygen species (ROS) and the cell's antioxidant capacity can lead to oxidative stress, which in turn can cause DNA damage.

Caption: Metabolic activation and potential for oxidative stress.

References

• 1. d-limonene mechanistic data and risk assessment: absolute species-specific cytotoxicity, enhanced cell proliferation, and tumor promotion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Review of toxicological assessment of d-limonene, a food and cosmetics additive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. RIFM fragrance ingredient safety assessment, dihydrocarvyl acetate, CAS Registry Number 20777-49-5 | Lund University [lunduniversity.lu.se]

Safety & Regulatory Compliance

Proper Disposal of (-)-Dihydrocarvyl Acetate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory operations. This guide provides essential safety and logistical information for the proper disposal of (-)-Dihydrocarvyl acetate (B1210297), a combustible liquid commonly used in flavors and fragrances.[1][2] Adherence to these procedures is vital for personnel safety and environmental protection.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of (-)-Dihydrocarvyl acetate is fundamental to its safe handling and disposal.

Property	Value
CAS Number	20777-49-5
Molecular Formula	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol
Appearance	Clear colorless liquid
Odor	Sweet, floral, rose-like, slightly minty
Boiling Point	232-234 °C
Flash Point	90.0 °C (194.0 °F) Closed Cup[3][4]
Density	0.947 g/mL at 20 °C
Solubility	Miscible in water[3]

Health and Safety Hazards

(-)-Dihydrocarvyl acetate is classified as a combustible liquid and can be a skin irritant.[1][2][3] When heated to decomposition, it may emit acrid smoke and irritating fumes.[1][2] Some safety data sheets indicate that it may cause long-lasting harmful effects to aquatic life, while others note that the hazards to the aquatic environment are unknown.[3][5] Therefore, it is crucial to prevent its release into the environment.

Disposal Procedures

The primary directive for the disposal of (-)-Dihydrocarvyl acetate is to adhere to all local, regional, national, and international regulations.[3] Waste materials must be disposed of in a safe manner and should not be mixed with other waste.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect waste (-)-Dihydrocarvyl acetate in its original container or a suitable, clearly labeled, and tightly closed container.[6]

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Storage Pending Disposal:

  • Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks, open flames, and other ignition sources.[3][6]

  • Ensure the container is kept upright to prevent leakage.[6]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal company to arrange for pickup and disposal.[6]

  • Provide the waste disposal service with a complete and accurate description of the waste, including its chemical name and any known hazards.

• Recommended Disposal Methods:

  • The preferred method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[6]

  • Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal company.[6]

• Disposal of Contaminated Materials:

  • Absorbent materials (e.g., vermiculite, dry sand, earth) used to clean up spills should be collected in a suitable container for disposal.[3]

  • Contaminated personal protective equipment (PPE), such as gloves, should be disposed of in accordance with applicable laws and good laboratory practices.[6]

  • Empty containers may retain product residue and should be treated as hazardous waste. They should be taken to an approved waste handling site for recycling or disposal and should not be reused.[3]

Spill Management

In the event of a spill, the following procedures should be followed:

• Small Spills: Wipe up with an absorbent material (e.g., cloth, fleece) and clean the surface thoroughly to remove residual contamination.[3]

• Large Spills:

  • Eliminate all ignition sources.[3]

  • If safe to do so, stop the flow of the material.[3]

  • Dike the spilled material to prevent it from spreading or entering drains.[3]

  • Absorb the spill with an inert absorbent material such as dry clay, sand, or diatomaceous earth.[3]

  • Place the absorbed material into a suitable container for disposal.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (-)-Dihydrocarvyl acetate.

Caption: Disposal workflow for (-)-Dihydrocarvyl acetate.

References

• 1. (-)-DIHYDROCARVYL ACETATE CAS#: 20777-49-5 [m.chemicalbook.com]
• 2. (-)-DIHYDROCARVYL ACETATE | 20777-49-5 [chemicalbook.com]
• 3. vigon.com [vigon.com]
• 4. (-)-乙酸二氢香芹酯 mixture of isomers, ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. perfumersworld.com [perfumersworld.com]
• 6. indenta.com [indenta.com]

Personal protective equipment for handling (-)-Dihydrocarvyl acetate

Safe Handling and Disposal of (-)-Dihydrocarvyl Acetate (B1210297)

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling (-)-Dihydrocarvyl acetate. The following procedures are designed to minimize risk and ensure safe laboratory operations and disposal.

Hazard and Property Summary

(-)-Dihydrocarvyl acetate is classified as a combustible liquid[1]. While it has a relatively high flash point, proper handling is crucial to prevent ignition. To date, no specific occupational exposure limits (PEL, TLV) have been established for this substance[2]. Therefore, engineering controls and appropriate personal protective equipment are the primary means of ensuring personnel safety.

Property	Value
Physical State	Liquid
Hazard Classification	Combustible Liquid[1]
Flash Point	90.0 °C (194.0 °F)[1][3]
Relative Density	0.947 g/cm³ at 20 °C[4]
Occupational Exposure Limits	None Established[2]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling any chemical. The following PPE is recommended for handling (-)-Dihydrocarvyl acetate.

Protection Type	Specification & Rationale
Eye & Face Protection	Wear safety glasses with side-shields conforming to EN166 or NIOSH standards[4]. A face shield may be necessary if there is a significant splash hazard.
Skin Protection (Gloves)	Nitrile gloves are recommended for splash protection. No specific chemical resistance data is available for (-)-Dihydrocarvyl acetate. This recommendation is based on general resistance for acetate esters. Gloves must be inspected before use and disposed of immediately if contamination occurs. Use proper glove removal technique to avoid skin contact[4].
Skin Protection (Body)	Wear a 100% cotton or flame-resistant lab coat to protect against accidental splashes and potential ignition[5]. Ensure legs and feet are covered with long pants and closed-toe shoes.
Respiratory Protection	Typically not required when work is conducted in a properly functioning chemical fume hood. If ventilation is inadequate or for cleaning up large spills, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges[4].

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is vital for safety.

Preparation and Precautionary Measures

• Work Area: Designate a specific area for handling, preferably within a chemical fume hood, to control vapor accumulation[5].

• Ignition Sources: Before handling, remove all potential ignition sources from the area. This includes open flames, hot surfaces, and spark-producing equipment[5][6][7].

• Ventilation: Ensure the chemical fume hood or other local exhaust ventilation is operational and functioning correctly.

• Safety Equipment: Confirm the location and accessibility of the nearest fire extinguisher (Type B: CO2, dry chemical, or alcohol-resistant foam), safety shower, and eyewash station[8].

• PPE Inspection: Inspect all PPE for damage before use.

Handling and Transfer

• Containment: Handle all open containers of (-)-Dihydrocarvyl acetate inside a chemical fume hood[7].

• Dispensing: When transferring the liquid, pour slowly and carefully to minimize splashing.

• Static Electricity: For transfers from bulk metal containers (greater than 5 gallons), containers must be electrically bonded and grounded to prevent static discharge, which can be an ignition source[7][8].

• Heating: Never heat with an open flame[5]. Use spark-proof heating sources such as heating mantles, steam baths, or explosion-proof hot plates.

• Storage: Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated area away from direct sunlight and heat[4]. Store in a dedicated flammable liquids storage cabinet and segregate from incompatible materials, particularly strong oxidizers[7][8].

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Waste Container: Collect all waste containing (-)-Dihydrocarvyl acetate, including contaminated gloves, absorbent materials, and empty containers, in a designated hazardous waste container that is leak-proof and clearly labeled[9].

• Labeling: The label must include "Hazardous Waste" and the full chemical name: "(-)-Dihydrocarvyl acetate".

• Compatibility: Do not mix this waste with other waste streams unless compatibility is confirmed[9]. Keep it separate from strong acids, bases, and oxidizers.

Disposal Procedure

• Professional Disposal: This material must be disposed of as hazardous waste[2]. Arrange for collection by a licensed professional waste disposal service[4].

• Approved Methods: A chemical incinerator equipped with an afterburner and scrubber is a suitable disposal method[4].

• Prohibition: Do not dispose of (-)-Dihydrocarvyl acetate down the drain or in general trash[4].

Emergency Procedures

Emergency Situation	Immediate Action Plan
Spill	Small Spill: Absorb with an inert, non-combustible material such as vermiculite, dry sand, or earth. Collect the material using non-sparking tools and place it into a sealed, labeled container for hazardous waste disposal. Clean the surface thoroughly[2]. Large Spill: Evacuate the area. Remove all ignition sources. Contain the spill if possible without risk. Prevent entry into drains. Proceed with cleanup only if trained and equipped with appropriate PPE, including respiratory protection.
Fire	Use carbon dioxide, dry chemical powder, or alcohol-resistant foam to extinguish the fire[4]. Do not use large amounts of water, as it may be ineffective[4]. Use a water spray to cool fire-exposed containers[4]. If the fire is large or cannot be controlled, evacuate and call for emergency services.
First Aid: Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention[4].
First Aid: Skin Contact	Immediately remove contaminated clothing. Wash the affected skin area thoroughly with soap and plenty of water for several minutes. Seek medical attention if irritation develops or persists[4].
First Aid: Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek medical attention if irritation develops or persists[4].
First Aid: Ingestion	Do NOT induce vomiting . Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[4].

Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of (-)-Dihydrocarvyl acetate.

Caption: Logical workflow from preparation to disposal for (-)-Dihydrocarvyl acetate.

References

• 1. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 2. vigon.com [vigon.com]
• 3. dihydrocarvyl acetate, 20777-49-5 [thegoodscentscompany.com]
• 4. indenta.com [indenta.com]
• 5. - Division of Research Safety | Illinois [drs.illinois.edu]
• 6. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. Use and Storage of Flammable and Combustible Liquids | Environmental Health & Safety [ehs.utk.edu]
• 9. benchchem.com [benchchem.com]